Butyrolactone I

Core Science & Biosynthesis

Unraveling the Molecular Machinery: A Technical Guide to the Mechanism of Action of Butyrolactone I

For Researchers, Scientists, and Drug Development Professionals

Abstract

Butyrolactone I, a naturally occurring compound, has garnered significant attention in the scientific community for its potent and selective inhibitory effects on key regulators of the cell cycle. This technical guide provides an in-depth exploration of the mechanism of action of Butyrolactone I, with a focus on its molecular targets and cellular consequences. Through a comprehensive review of the existing literature, this document details its role as a competitive inhibitor of cyclin-dependent kinases (CDKs), its impact on cell cycle progression and apoptosis, and emerging evidence of other potential targets. Detailed experimental protocols and quantitative data are presented to provide a practical resource for researchers in oncology, cell biology, and drug discovery.

Core Mechanism of Action: Competitive Inhibition of Cyclin-Dependent Kinases

Butyrolactone I exerts its primary biological effects through the direct inhibition of cyclin-dependent kinases (CDKs), a family of serine/threonine kinases that are fundamental for the orderly progression of the cell cycle. The mechanism of inhibition is ATP-competitive, meaning Butyrolactone I binds to the ATP-binding pocket of the CDK enzyme, thereby preventing the phosphorylation of its downstream substrates.[1][2][3] This inhibitory action is selective for a subset of CDKs, primarily targeting those active during the G1/S and G2/M phases of the cell cycle.[4][5]

The primary CDK targets of Butyrolactone I include:

• CDK1 (Cdc2): Inhibition of CDK1, a key regulator of the G2/M transition, leads to cell cycle arrest at this checkpoint. This is achieved by preventing the phosphorylation of substrates required for mitotic entry, such as histone H1.

• CDK2: As a critical kinase for the G1/S transition, CDK2's inhibition by Butyrolactone I prevents the phosphorylation of the retinoblastoma protein (pRb). Hypophosphorylated pRb remains bound to the E2F transcription factor, thereby blocking the expression of genes necessary for DNA replication and S-phase entry.

• CDK5: While primarily known for its role in neuronal processes, CDK5 activity has been implicated in certain cancers. Butyrolactone I has been shown to inhibit CDK5.

The selective inhibition of these CDKs disrupts the normal sequence of cell cycle events, leading to a halt in cell proliferation.

Quantitative Analysis of Kinase Inhibition

The potency of Butyrolactone I against various kinases is a critical aspect of its characterization. The half-maximal inhibitory concentration (IC50) is a standard measure of inhibitor effectiveness. The following table summarizes the reported IC50 values for Butyrolactone I against key kinases.

Kinase Target	Reported IC50 Value	Cell Line/System	Reference
CDK1/cyclin B	~20 µg/mL	PC-14 (human lung cancer)
JAK1	0.376 µM	In vitro kinase assay

Note: IC50 values can vary depending on the experimental conditions, such as ATP concentration and substrate used.

Cellular Consequences of Butyrolactone I Treatment

The inhibition of CDKs by Butyrolactone I triggers a cascade of cellular events, ultimately impacting cell fate.

Cell Cycle Arrest

The most prominent effect of Butyrolactone I is the induction of cell cycle arrest. By targeting CDK1 and CDK2, it effectively blocks two major checkpoints:

• G1/S Transition Arrest: Inhibition of CDK2 prevents the phosphorylation of pRb, leading to a halt in the cell cycle before the initiation of DNA synthesis.

• G2/M Transition Arrest: Inhibition of CDK1 prevents the cell from entering mitosis, resulting in an accumulation of cells in the G2 phase. In some cases, this can lead to "mitotic skipping," where cells exit the G2/M block and re-enter a G1-like state with a 4N DNA content.

Modulation of Apoptosis

The effect of Butyrolactone I on apoptosis is context-dependent. In some cancer cell lines with mutated p53, it can induce apoptosis, which is associated with an increased Bax/Bcl-2 ratio. Conversely, in other contexts, it has been shown to prevent apoptosis induced by DNA-damaging agents like X-rays and doxorubicin. This protective effect is thought to be mediated by the direct inhibition of CDKs, which are required for the apoptotic response to certain stimuli.

Regulation of p21 Expression

Butyrolactone I has been observed to cause a rapid, p53-independent degradation of the CDK inhibitor p21 (WAF1/CIP1). This degradation is mediated by the proteasome and suggests a more complex regulatory role for Butyrolactone I beyond direct CDK inhibition.

Emerging Mechanisms: Targeting the JAK1/STAT Pathway

Recent studies have unveiled a novel mechanism of action for Butyrolactone I, demonstrating its ability to directly bind to and inhibit Janus kinase 1 (JAK1). This finding expands the known target profile of Butyrolactone I beyond the CDK family. The inhibition of JAK1, a key component of the JAK/STAT signaling pathway, has significant implications for its potential therapeutic applications in inflammatory diseases and cancers where this pathway is dysregulated. Butyrolactone I was identified as a potent JAK1 inhibitor with an IC50 of 0.376 µM.

Visualizing the Mechanisms of Action

To facilitate a clearer understanding of the complex molecular interactions and cellular processes affected by Butyrolactone I, the following diagrams have been generated using the Graphviz DOT language.

Butyrolactone I inhibits CDK1 and CDK2, leading to cell cycle arrest.

Butyrolactone I inhibits the JAK1/STAT signaling pathway.

Experimental Protocols

To facilitate the study of Butyrolactone I's mechanism of action, this section provides detailed methodologies for key experiments.

In Vitro Kinase Assay

Objective: To determine the inhibitory effect of Butyrolactone I on the activity of a specific kinase (e.g., CDK1, JAK1).

Materials:

• Purified recombinant kinase (e.g., CDK1/Cyclin B, JAK1)

• Kinase-specific substrate (e.g., Histone H1 for CDK1, a peptide substrate for JAK1)

• Butyrolactone I (dissolved in DMSO)

• ATP (radiolabeled [γ-³²P]ATP or for non-radioactive assays, cold ATP)

• Kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM DTT, 0.01% Triton X-100)

• Phosphocellulose paper or other method for capturing phosphorylated substrate

• Scintillation counter or appropriate detection instrument

Procedure:

• Prepare serial dilutions of Butyrolactone I in kinase reaction buffer.

• In a microcentrifuge tube or 96-well plate, combine the purified kinase, its substrate, and the diluted Butyrolactone I (or DMSO as a vehicle control).

• Pre-incubate the mixture for 10-15 minutes at 30°C to allow the inhibitor to bind to the kinase.

• Initiate the kinase reaction by adding ATP.

• Incubate the reaction for a specified time (e.g., 20-30 minutes) at 30°C.

• Stop the reaction (e.g., by adding a stop solution like 30% acetic acid).

• Spot the reaction mixture onto phosphocellulose paper.

• Wash the paper extensively to remove unincorporated [γ-³²P]ATP.

• Quantify the amount of incorporated radiolabel using a scintillation counter.

• Calculate the percentage of kinase inhibition for each concentration of Butyrolactone I and determine the IC50 value.

Cell Cycle Analysis by Flow Cytometry

Objective: To analyze the effect of Butyrolactone I on the cell cycle distribution of a cell population.

Materials:

• Cell line of interest

• Cell culture medium and supplements

• Butyrolactone I (dissolved in DMSO)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Fixation solution (e.g., 70% ethanol)

• Propidium iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Seed cells in a multi-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of Butyrolactone I (and a DMSO control) for a specified duration (e.g., 24, 48 hours).

• Harvest the cells by trypsinization and collect them by centrifugation.

• Wash the cells with PBS.

• Fix the cells by resuspending them in ice-cold 70% ethanol (B145695) and incubating for at least 30 minutes on ice.

• Wash the fixed cells with PBS.

• Resuspend the cells in PI staining solution and incubate in the dark for 30 minutes at room temperature.

• Analyze the stained cells using a flow cytometer.

• Use cell cycle analysis software to deconvolute the DNA content histograms and determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Conclusion

Butyrolactone I is a multifaceted small molecule with a well-established role as a potent, ATP-competitive inhibitor of cyclin-dependent kinases, leading to cell cycle arrest at the G1/S and G2/M transitions. Its ability to modulate apoptosis and p21 expression adds further complexity to its biological profile. The recent discovery of JAK1 as a direct target significantly broadens the potential therapeutic applications of Butyrolactone I and its derivatives. The experimental protocols and quantitative data provided in this guide serve as a valuable resource for the scientific community to further investigate the intricate mechanisms of this promising compound and to explore its potential in drug development.

References

• 1. The cyclin-dependent kinase inhibitor butyrolactone is a potent inhibitor of p21 (WAF1/CIP1 expression) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. academic.oup.com [academic.oup.com]
• 4. [CDK and MMP inhibitors] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. agscientific.com [agscientific.com]

Butyrolactone I: A Technical Guide to a Selective Cyclin-Dependent Kinase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Butyrolactone I, a natural product isolated from Aspergillus terreus, has emerged as a significant tool in cell cycle research and a potential scaffold for anticancer drug development. This technical guide provides an in-depth overview of Butyrolactone I's role as a selective inhibitor of cyclin-dependent kinases (CDKs). It details its mechanism of action, inhibitory profile, and its effects on cell cycle progression. This document summarizes key quantitative data, provides detailed experimental methodologies for its characterization, and visualizes the pertinent signaling pathways and experimental workflows.

Introduction

The cell division cycle is a fundamental process orchestrated by a family of serine/threonine kinases known as cyclin-dependent kinases (CDKs). The sequential activation of these kinases, in complex with their regulatory cyclin subunits, drives the transitions between different phases of the cell cycle. Dysregulation of CDK activity is a hallmark of many cancers, making CDKs attractive targets for therapeutic intervention.

Butyrolactone I is a potent, cell-permeable small molecule that acts as an ATP-competitive inhibitor of specific CDKs.[1] Its ability to selectively arrest the cell cycle at the G1/S and G2/M transitions has made it an invaluable probe for dissecting the roles of CDKs in cellular processes.[2] This guide will explore the technical details of Butyrolactone I's function and provide practical information for its application in research and development.

Mechanism of Action and Selectivity

Butyrolactone I exerts its biological effects by directly inhibiting the kinase activity of CDK-cyclin complexes. It competitively binds to the ATP-binding pocket of sensitive CDKs, preventing the phosphorylation of their downstream substrates. This inhibition of substrate phosphorylation halts the progression of the cell cycle.[3]

The selectivity of Butyrolactone I has been a key aspect of its utility. It primarily targets CDK1 (also known as cdc2) and CDK2, with some activity against CDK5.[4] Notably, it shows minimal inhibition against a range of other kinases, including protein kinase A (PKA), protein kinase C (PKC), MAP kinase, and EGF receptor-tyrosine kinase, highlighting its specificity for the CDK family.[2]

Quantitative Data: Inhibitory Profile of Butyrolactone I

The potency of Butyrolactone I against various CDKs and its cytotoxic effects on cancer cell lines have been quantified through numerous studies. The following tables summarize key IC50 values, providing a comparative overview of its inhibitory activity.

Kinase	IC50 (µM)	Reference
CDK1 (cdc2)	7	[5]
CDK2	7	[5]
CDK5	3	[5]

Table 1: In vitro inhibitory activity of Butyrolactone I against purified cyclin-dependent kinases.

Cell Line	Cancer Type	IC50 (µM)	Reference
PC-14	Non-small cell lung cancer	~20 µg/mL*	[6]
DU145	Prostate cancer	Increased 4C phase at 70 & 100	[7]
PC-3	Prostate cancer	Increased 4C phase at 70 & 100	[7]
LNCaP	Prostate cancer	Increased 4C phase at 70 & 100	[7]

Note: The original data was provided in µg/mL. The molar concentration can be calculated using the molecular weight of Butyrolactone I (452.4 g/mol ).

Table 2: Cytotoxic and cell cycle arrest effects of Butyrolactone I on various human cancer cell lines.

Effects on Cell Cycle Progression

Butyrolactone I's inhibition of CDK1 and CDK2 leads to distinct blocks in the cell cycle. By targeting CDK2/cyclin E and CDK2/cyclin A complexes, it prevents the phosphorylation of the retinoblastoma protein (pRb).[2] This maintains pRb in its active, hypophosphorylated state, where it sequesters the E2F transcription factor, thereby blocking the expression of genes required for S-phase entry and arresting cells at the G1/S transition.[2]

Furthermore, by inhibiting CDK1/cyclin B, Butyrolactone I prevents the phosphorylation of key substrates required for mitosis, such as H1 histone.[2] This leads to an arrest of cells in the G2/M phase of the cell cycle.[2] In some prostate cancer cell lines, treatment with Butyrolactone I has been observed to cause an accumulation of cells in the 4C DNA content phase, indicative of a G2/M arrest, and can even lead to mitotic skipping.[7]

Signaling Pathways

The following diagrams illustrate the core signaling pathways affected by Butyrolactone I.

Caption: G1/S transition pathway and the inhibitory action of Butyrolactone I on Cyclin E/CDK2.

Caption: G2/M transition pathway and the inhibitory action of Butyrolactone I on Cyclin B/CDK1.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the activity of Butyrolactone I.

In Vitro CDK Kinase Inhibition Assay

This protocol outlines a general procedure for measuring the inhibition of CDK activity by Butyrolactone I using a luminescence-based assay that quantifies ATP consumption.

Materials:

• Purified recombinant CDK1/Cyclin B or CDK2/Cyclin E enzyme

• Kinase substrate (e.g., histone H1 for CDK1, Rb protein fragment for CDK2)

• Butyrolactone I

• ATP

• Kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT)

• ADP-Glo™ Kinase Assay kit (or similar)

• 384-well plates

• Plate reader capable of luminescence detection

Procedure:

• Compound Preparation: Prepare a stock solution of Butyrolactone I in DMSO. Create a serial dilution of Butyrolactone I in kinase buffer to achieve the desired final concentrations. Include a DMSO-only control.

• Reaction Setup: In a 384-well plate, add 1 µL of the diluted Butyrolactone I or DMSO control.

• Enzyme Addition: Add 2 µL of the diluted CDK/cyclin enzyme to each well.

• Substrate/ATP Mix: Prepare a mix of the kinase substrate and ATP in kinase buffer. Add 2 µL of this mix to each well to initiate the kinase reaction. The final concentrations of enzyme, substrate, and ATP should be optimized for the specific assay.

• Incubation: Incubate the plate at room temperature for a defined period (e.g., 60 minutes).

• ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• ADP to ATP Conversion: Add 10 µL of Kinase Detection Reagent to each well to convert the ADP generated by the kinase reaction into ATP. Incubate for 30 minutes at room temperature.

• Luminescence Measurement: Measure the luminescence signal using a plate reader. The signal is directly proportional to the amount of ADP produced and thus to the kinase activity.

• Data Analysis: Calculate the percentage of inhibition for each Butyrolactone I concentration relative to the DMSO control. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Caption: Workflow for an in vitro CDK kinase inhibition assay.

Cell Cycle Analysis by Flow Cytometry

This protocol describes how to analyze the effects of Butyrolactone I on cell cycle distribution using propidium (B1200493) iodide (PI) staining and flow cytometry.

Materials:

• Cell line of interest

• Complete cell culture medium

• Butyrolactone I

• Phosphate-buffered saline (PBS)

• 70% ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (e.g., 50 µg/mL PI, 100 µg/mL RNase A, and 0.1% Triton X-100 in PBS)

• Flow cytometer

Procedure:

• Cell Culture and Treatment: Plate cells at an appropriate density and allow them to adhere overnight. Treat the cells with various concentrations of Butyrolactone I or a vehicle control (DMSO) for the desired duration (e.g., 24 or 48 hours).

• Cell Harvesting: Harvest both adherent and floating cells. For adherent cells, use trypsin-EDTA, and then combine them with the floating cells from the supernatant.

• Washing: Wash the cells once with cold PBS by centrifugation (e.g., 300 x g for 5 minutes).

• Fixation: Resuspend the cell pellet in a small volume of cold PBS. While gently vortexing, add ice-cold 70% ethanol dropwise to a final concentration of approximately 70%. Fix the cells at -20°C for at least 2 hours. Cells can be stored in ethanol at -20°C for several weeks.

• Staining: Centrifuge the fixed cells to remove the ethanol. Wash the cell pellet with PBS. Resuspend the cells in the PI staining solution.

• Incubation: Incubate the cells in the staining solution for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells on a flow cytometer. Use a linear scale for the PI fluorescence channel to accurately resolve the G1, S, and G2/M populations. Collect data for at least 10,000 events per sample.

• Data Analysis: Use cell cycle analysis software (e.g., ModFit LT, FlowJo) to deconvolute the DNA content histograms and quantify the percentage of cells in each phase of the cell cycle (G1, S, and G2/M). Compare the cell cycle distribution of Butyrolactone I-treated samples to the vehicle control.

Conclusion

Butyrolactone I is a well-characterized, selective inhibitor of CDK1 and CDK2. Its ability to induce cell cycle arrest at both the G1/S and G2/M transitions makes it a powerful tool for studying the intricate regulation of the cell cycle. The quantitative data on its inhibitory profile, coupled with the detailed experimental protocols provided in this guide, offer a solid foundation for researchers and drug development professionals to utilize Butyrolactone I in their studies. The visualization of the affected signaling pathways further clarifies its mechanism of action. As our understanding of the cell cycle in health and disease continues to grow, the utility of selective inhibitors like Butyrolactone I will undoubtedly remain crucial for advancing both basic research and the development of novel therapeutic strategies.

References

• 1. embopress.org [embopress.org]
• 2. A cyclin-dependent kinase inhibitor, butyrolactone I, inhibits phosphorylation of RB protein and cell cycle progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The cyclin-dependent kinase inhibitor butyrolactone is a potent inhibitor of p21 (WAF1/CIP1 expression) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [CDK and MMP inhibitors] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Butyrolactone I induces cyclin B1 and causes G2/M arrest and skipping of mitosis in human prostate cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Target Protein Profile of Butyrolactone I: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Butyrolactone I, a natural product isolated from Aspergillus terreus, has emerged as a significant pharmacological tool and a potential therapeutic agent. Initially characterized as a potent inhibitor of cyclin-dependent kinases (CDKs), its target profile has expanded to include other key signaling proteins. This technical guide provides a comprehensive overview of the target protein profile of Butyrolactone I, detailing its primary and secondary targets, the signaling pathways it modulates, and the experimental methodologies used for its characterization. All quantitative data are summarized for comparative analysis, and key cellular pathways and experimental workflows are visualized to facilitate a deeper understanding of its mechanism of action.

Primary Target Profile: Cyclin-Dependent Kinases (CDKs)

Butyrolactone I is a potent, cell-permeable, and selective inhibitor of several members of the cyclin-dependent kinase family. By competing with ATP for the kinase binding site, it effectively blocks the phosphorylation of downstream substrates, leading to cell cycle arrest. Its primary targets are CDK1, CDK2, and CDK5.

Quantitative Inhibition Data

The inhibitory activity of Butyrolactone I against its primary CDK targets has been quantified through various in vitro kinase assays, with the half-maximal inhibitory concentration (IC50) being the most commonly reported metric.

Target Protein	IC50 (µM)
CDK1/cyclin B	0.65[1]
CDK2/cyclin A	1.38[1]
CDK2/cyclin E	0.66[1]
CDK5/p25	0.17[1]
CDK5/p35	0.22[1]

Signaling Pathway: Cell Cycle Regulation via Rb-E2F Pathway

Butyrolactone I's inhibition of CDK1 and CDK2 has profound effects on cell cycle progression, primarily through the modulation of the Retinoblastoma protein (Rb)-E2F pathway. In its hypophosphorylated state, Rb binds to the E2F family of transcription factors, repressing the transcription of genes required for the G1 to S phase transition. The phosphorylation of Rb by CDK-cyclin complexes releases E2F, allowing for the transcription of S-phase genes. Butyrolactone I, by inhibiting CDKs, prevents the hyperphosphorylation of Rb, thus maintaining the Rb-E2F complex and causing cell cycle arrest in the G1 phase. It has also been shown to inhibit H1 histone phosphorylation, contributing to a G2/M phase arrest.

Butyrolactone I inhibits CDK-mediated Rb phosphorylation, leading to G1 arrest.

Secondary Target Profile

Recent studies have revealed that Butyrolactone I's activity extends beyond CDKs, encompassing other important signaling molecules.

Janus Kinase 1 (JAK1)

Butyrolactone I has been identified as a direct inhibitor of Janus Kinase 1 (JAK1), a key mediator in cytokine signaling.

Target Protein	IC50 (µM)
JAK1	0.376

The JAK/STAT pathway is crucial for transmitting signals from extracellular cytokines to the nucleus, regulating processes like inflammation, immunity, and cell growth. Upon cytokine binding to its receptor, associated JAKs become activated and phosphorylate the receptor, creating docking sites for STAT proteins. STATs are then phosphorylated by JAKs, dimerize, and translocate to the nucleus to act as transcription factors. Butyrolactone I, by inhibiting JAK1, blocks the phosphorylation of STATs, thereby downregulating the expression of target inflammatory genes.

Butyrolactone I inhibits JAK1, blocking the JAK/STAT signaling pathway.

Peroxisome Proliferator-Activated Receptor γ (PPARγ)

Butyrolactone I also exhibits a unique polypharmacological profile by acting as a partial agonist of Peroxisome Proliferator-Activated Receptor γ (PPARγ), a nuclear receptor that plays a critical role in adipogenesis and glucose metabolism. This activity is, in part, linked to its inhibition of CDK5, which is known to phosphorylate and regulate PPARγ activity. By directly binding to PPARγ and inhibiting its phosphorylation by CDK5, Butyrolactone I can modulate the expression of PPARγ target genes.

Experimental Protocols

In Vitro Kinase Inhibition Assay (General Protocol)

This protocol outlines a general method for determining the in vitro inhibitory activity of Butyrolactone I against a target kinase.

Materials:

• Purified recombinant kinase (e.g., CDK2/cyclin A, JAK1)

• Kinase-specific substrate (peptide or protein)

• Butyrolactone I stock solution (in DMSO)

• Kinase assay buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl2, 1 mM DTT)

• ATP solution (radiolabeled [γ-32P]ATP or unlabeled ATP depending on the detection method)

• 96-well or 384-well assay plates

• Detection reagents (e.g., phosphospecific antibody, luminescence-based ATP detection kit)

• Plate reader (scintillation counter, luminometer, or fluorescence reader)

Procedure:

• Compound Preparation: Prepare serial dilutions of Butyrolactone I in kinase assay buffer. Include a vehicle control (DMSO) and a positive control (a known inhibitor of the target kinase).

• Kinase Reaction Setup: To each well of the assay plate, add the kinase, its specific substrate, and the diluted Butyrolactone I or control.

• Initiation of Reaction: Initiate the kinase reaction by adding ATP to each well. The final ATP concentration should be close to the Km value for the specific kinase to ensure accurate IC50 determination.

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a predetermined time, ensuring the reaction is in the linear range.

• Termination of Reaction: Stop the reaction by adding a stop solution (e.g., EDTA) or by spotting the reaction mixture onto a phosphocellulose membrane.

• Detection:

  • Radiometric Assay: Wash the phosphocellulose membranes to remove unincorporated [γ-32P]ATP and quantify the incorporated radioactivity using a scintillation counter.

  • Non-Radiometric Assays: Add detection reagents according to the manufacturer's instructions (e.g., for luminescence-based assays that measure remaining ATP, or for fluorescence/ELISA-based assays that detect the phosphorylated substrate).

• Data Analysis: Plot the percentage of kinase inhibition versus the logarithm of Butyrolactone I concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Workflow for an in vitro kinase inhibition assay.

PPARγ Partial Agonism Assay (Cell-Based Reporter Assay)

This protocol describes a method to determine the partial agonist activity of Butyrolactone I on PPARγ.

Materials:

• Hepatocellular carcinoma cell line (e.g., HepG2)

• Cell culture medium and supplements

• Expression vector for human PPARγ

• Reporter vector containing a PPARγ response element (PPRE) linked to a luciferase gene

• Transfection reagent

• Butyrolactone I stock solution (in DMSO)

• Full PPARγ agonist (e.g., Rosiglitazone) as a positive control

• Luciferase assay system

• Luminometer

Procedure:

• Cell Culture and Transfection: Culture HepG2 cells to an appropriate confluency. Co-transfect the cells with the PPARγ expression vector and the PPRE-luciferase reporter vector using a suitable transfection reagent.

• Compound Treatment: After transfection, treat the cells with varying concentrations of Butyrolactone I, a full agonist control (Rosiglitazone), and a vehicle control (DMSO).

• Incubation: Incubate the treated cells for a sufficient period (e.g., 24 hours) to allow for PPARγ activation and luciferase expression.

• Cell Lysis and Luciferase Assay: Lyse the cells and measure the luciferase activity in the cell lysates using a luciferase assay system and a luminometer.

• Data Analysis: Normalize the luciferase activity to a co-transfected control plasmid (e.g., Renilla luciferase) to account for transfection efficiency. Plot the relative luciferase units against the logarithm of the compound concentration. The partial agonism of Butyrolactone I is determined by its ability to induce a submaximal response compared to the full agonist.

Conclusion

Butyrolactone I exhibits a complex and interesting target protein profile. While its primary role as a potent inhibitor of CDKs is well-established, leading to cell cycle arrest, its more recently discovered activities against JAK1 and as a partial agonist of PPARγ highlight its polypharmacological nature. This multifaceted inhibitory and modulatory profile makes Butyrolactone I a valuable tool for studying various cellular signaling pathways and a promising scaffold for the development of novel therapeutics for a range of diseases, including cancer and inflammatory disorders. Further research is warranted to fully elucidate the intricate interplay of these activities in a physiological context.

References

• 1. In vitro kinase assay [protocols.io]

Butyrolactone I: A Technical Guide to its Chemical Structure, Properties, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Butyrolactone I, a natural product isolated from Aspergillus terreus, has garnered significant attention in the scientific community for its potent and selective inhibition of cyclin-dependent kinases (CDKs). This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and biological activity of Butyrolactone I. It details its mechanism of action as a CDK inhibitor, its impact on cell cycle regulation, and its influence on the NF-κB signaling pathway. Furthermore, this guide presents detailed experimental protocols for key assays used to characterize the activity of Butyrolactone I, providing a valuable resource for researchers in oncology, cell biology, and drug discovery.

Chemical Structure and Properties

Butyrolactone I is a complex organic molecule with the IUPAC name methyl (2S)-4-hydroxy-2-[[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]methyl]-3-(4-hydroxyphenyl)-5-oxofuran-2-carboxylate[1]. Its chemical structure is characterized by a central γ-butyrolactone ring substituted with multiple aromatic moieties.

Table 1: Chemical Identifiers of Butyrolactone I

Identifier	Value
IUPAC Name	methyl (2S)-4-hydroxy-2-[[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]methyl]-3-(4-hydroxyphenyl)-5-oxofuran-2-carboxylate[1]
Synonyms	Olomoucin
Molecular Formula	C₂₄H₂₄O₇[1]
Molecular Weight	424.44 g/mol
CAS Number	87414-49-1
PubChem CID	51340302[1]

Table 2: Physicochemical Properties of Butyrolactone I

Property	Value
Melting Point	Data not available
Boiling Point	Data not available
Solubility	Soluble in DMSO and ethanol
Stability	Stable under standard laboratory conditions. Stock solutions can be stored at -20°C for up to one month.

Biological Activity and Mechanism of Action

Butyrolactone I is a potent, cell-permeable, and ATP-competitive inhibitor of several cyclin-dependent kinases, playing a crucial role in the regulation of the cell cycle.

Inhibition of Cyclin-Dependent Kinases

Butyrolactone I exhibits inhibitory activity against multiple CDKs, with the most significant effects on CDK1, CDK2, and CDK5. By competing with ATP for the binding site on these kinases, Butyrolactone I effectively blocks their catalytic activity, leading to downstream effects on cell cycle progression.

Table 3: Inhibitory Activity of Butyrolactone I against CDKs

Target	IC₅₀/Kᵢ
CDK1 (cdc2 kinase)	IC₅₀: 7 µM
CDK2	IC₅₀: 7 µM
CDK5	IC₅₀: 3 µM

Cell Cycle Arrest

The inhibition of CDK1 and CDK2 by Butyrolactone I leads to cell cycle arrest at the G1/S and G2/M transitions.

• G1/S Arrest: Inhibition of CDK2, which complexes with cyclin E, prevents the phosphorylation of the retinoblastoma protein (pRb)[2]. Hypophosphorylated pRb remains bound to the transcription factor E2F, thereby preventing the expression of genes required for S-phase entry.

• G2/M Arrest: Inhibition of CDK1 (also known as cdc2), complexed with cyclin B, prevents the phosphorylation of key substrates required for mitotic entry, such as H1 histone. This leads to an accumulation of cells in the G2 phase of the cell cycle.

Butyrolactone I inhibits CDK complexes, leading to cell cycle arrest.

Inhibition of the NF-κB Signaling Pathway

Butyrolactone I has been shown to attenuate inflammatory responses by inhibiting the nuclear factor-kappa B (NF-κB) signaling pathway. It achieves this by preventing the phosphorylation of the p65 subunit of NF-κB and its inhibitory protein, IκB. This inhibition prevents the translocation of NF-κB to the nucleus, thereby downregulating the expression of pro-inflammatory genes.

Butyrolactone I inhibits the NF-κB signaling pathway.

Cytotoxic Activity

Butyrolactone I has demonstrated cytotoxic effects against various cancer cell lines.

Table 4: Cytotoxic Activity of Butyrolactone I

Cell Line	Cancer Type	IC₅₀
HL-60	Human Leukemia	13.2 µM
PC-3	Prostate Cancer	41.7 µM
Non-small and small-cell lung cancer cell lines	Lung Cancer	~50 µg/mL

Experimental Protocols

This section provides detailed methodologies for key experiments commonly used to evaluate the biological activity of Butyrolactone I.

Kinase Inhibition Assay (CDK1/Cyclin B & CDK2/Cyclin E)

This protocol describes a general method to determine the in vitro inhibitory activity of Butyrolactone I against CDK1/Cyclin B and CDK2/Cyclin E.

Workflow for in vitro kinase inhibition assay.

Materials:

• Recombinant human CDK1/Cyclin B and CDK2/Cyclin E

• Histone H1 (for CDK1) or Rb protein fragment (for CDK2) as substrate

• Butyrolactone I

• [γ-³²P]ATP

• Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM DTT, 2.5 mM EGTA, 10 µM ATP)

• SDS-PAGE gels and buffers

• Phosphorimager or X-ray film

Procedure:

• Prepare serial dilutions of Butyrolactone I in kinase assay buffer.

• In a microcentrifuge tube, combine the CDK/cyclin complex, substrate, and Butyrolactone I dilution.

• Initiate the kinase reaction by adding [γ-³²P]ATP.

• Incubate the reaction mixture at 30°C for a specified time (e.g., 30 minutes).

• Stop the reaction by adding SDS-PAGE sample buffer and boiling for 5 minutes.

• Separate the proteins by SDS-PAGE.

• Dry the gel and expose it to a phosphorimager screen or X-ray film to visualize the phosphorylated substrate.

• Quantify the band intensities and calculate the percentage of inhibition for each Butyrolactone I concentration.

• Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Cell Viability Assay (MTT Assay)

This protocol outlines the use of the MTT assay to determine the cytotoxic effects of Butyrolactone I on cancer cell lines.

Materials:

• Cancer cell line of interest (e.g., HL-60, PC-3)

• Complete cell culture medium

• Butyrolactone I

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS)

• 96-well microplate

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of Butyrolactone I and a vehicle control (e.g., DMSO) for a specified duration (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the MTT to formazan (B1609692) crystals.

• Add the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each treatment relative to the vehicle control.

• Determine the IC₅₀ value, the concentration of Butyrolactone I that causes 50% inhibition of cell growth.

Western Blot Analysis of pRb Phosphorylation

This protocol describes the use of Western blotting to detect the inhibition of pRb phosphorylation in cells treated with Butyrolactone I.

Materials:

• Cell line of interest

• Butyrolactone I

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies: anti-phospho-pRb (e.g., Ser807/811) and anti-total pRb

• HRP-conjugated secondary antibody

• SDS-PAGE gels and buffers

• PVDF or nitrocellulose membrane

• Chemiluminescent substrate

• Imaging system

Procedure:

• Culture cells and treat them with Butyrolactone I at various concentrations for a specific time.

• Lyse the cells and collect the protein extracts.

• Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• Separate equal amounts of protein from each sample by SDS-PAGE.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Incubate the membrane with the primary antibody against phospho-pRb overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with an antibody against total pRb to ensure equal loading.

Conclusion

Butyrolactone I stands out as a significant natural product with potent anti-cancer and anti-inflammatory properties. Its well-defined mechanism of action as a selective inhibitor of cyclin-dependent kinases provides a solid foundation for its further investigation and potential development as a therapeutic agent. The detailed experimental protocols provided in this guide offer a practical resource for researchers aiming to explore the multifaceted biological activities of this promising compound. Further studies are warranted to fully elucidate its therapeutic potential and to explore its structure-activity relationships for the design of even more potent and selective analogs.

References

• 1. Gamma-Butyrolactone | C4H6O2 | CID 7302 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Butyrolactone I induces cyclin B1 and causes G2/M arrest and skipping of mitosis in human prostate cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Butyrolactone I in Cancer Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyrolactone I is a naturally occurring compound that has garnered significant interest in the field of cancer research due to its specific inhibitory action on key regulators of the cell cycle. As a member of the γ-butyrolactone class of natural products, it serves as a valuable tool for dissecting the molecular mechanisms of cell cycle progression and as a potential scaffold for the development of novel anticancer therapeutics. This technical guide provides an in-depth overview of Butyrolactone I, focusing on its mechanism of action, relevant signaling pathways, cytotoxic activity, and detailed experimental protocols for its investigation.

Mechanism of Action

Butyrolactone I functions as a selective, ATP-competitive inhibitor of cyclin-dependent kinases (CDKs).[1][2] Its primary targets are cdc2 (CDK1) and CDK2, which are crucial for the G2/M and G1/S transitions of the cell cycle, respectively. By binding to the ATP-binding pocket of these kinases, Butyrolactone I prevents the phosphorylation of their downstream substrates, leading to cell cycle arrest. Notably, it shows minimal inhibitory activity against other kinases such as protein kinase A, protein kinase C, and MAP kinase.

The inhibition of cdc2 kinase by Butyrolactone I is a key aspect of its anticancer effect. This inhibition leads to a halt in the cell cycle at the G2/M phase, preventing cells from entering mitosis.[3] Studies have shown that prolonged exposure to Butyrolactone I can also lead to a reduction in the protein levels of cdc2 kinase.[3] Furthermore, Butyrolactone I has been observed to induce apoptosis in some cancer cell lines and can modulate the expression of the cell cycle inhibitor p21.

Signaling Pathways

The primary signaling pathway affected by Butyrolactone I is the CDK-mediated cell cycle regulation pathway. By inhibiting cdc2/CDK1 and CDK2, Butyrolactone I disrupts the normal progression of the cell cycle, leading to an accumulation of cells in the G2/M phase.

Butyrolactone I inhibits CDK1/2, leading to G2/M cell cycle arrest.

Data Presentation

The cytotoxic effects of Butyrolactone I have been evaluated against a variety of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values are summarized in the table below.

Cell Line	Cancer Type	IC50 (µM)
Non-small cell lung cancer lines	Lung Cancer	~117.8
PC-14	Lung Cancer	~47.1
HL-60	Leukemia	13.2[2]
PC-3	Prostate Cancer	41.7[2]
PC-3	Prostate Cancer	17.4[4]
SKOV3	Ovarian Cancer	2.8[4]

Note: The molecular weight of Butyrolactone I is 424.44 g/mol . IC50 values originally in µg/mL were converted to µM.

Experimental Protocols

cdc2 Kinase Activity Assay

This protocol describes the measurement of cdc2 kinase activity in cell lysates treated with Butyrolactone I.

Methodology

• Cell Lysis:

  • Culture cells to 70-80% confluency and treat with Butyrolactone I at the desired concentrations for the specified time.

  • Harvest cells and wash with ice-cold PBS.

  • Lyse cells in a suitable lysis buffer containing protease and phosphatase inhibitors.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.

• Immunoprecipitation of cdc2:

  • Incubate the cell lysate with an anti-cdc2 antibody overnight at 4°C.

  • Add protein A/G-agarose beads and incubate for an additional 2-4 hours to capture the antibody-protein complex.

  • Wash the beads several times with lysis buffer to remove non-specific binding.

• Kinase Reaction:

  • Resuspend the beads in a kinase assay buffer containing a histone H1 substrate and [γ-³²P]ATP.

  • Incubate the reaction mixture at 30°C for 30 minutes.

• Detection:

  • Stop the reaction by adding SDS-PAGE loading buffer and boiling.

  • Separate the proteins by SDS-PAGE.

  • Visualize the phosphorylated histone H1 by autoradiography.

References

• 1. Cynaropicrin - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Antitumor effects of butyrolactone I, a selective cdc2 kinase inhibitor, on human lung cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Butyrolactone I: A Technical Guide to its Natural Sources, Synthesis, and Biological Activity

Introduction: Butyrolactone I is a potent and selective, cell-permeable inhibitor of cyclin-dependent kinases (CDKs).[1] Initially isolated from a fungal source, it has garnered significant interest within the scientific community for its antitumoral and anti-inflammatory properties.[1][2] As an ATP-competitive inhibitor of CDK1, CDK2, and CDK5, Butyrolactone I arrests the cell cycle at the G1/S and G2/M transitions.[1][3] This technical guide provides a comprehensive overview of its natural origins, methodologies for its isolation and synthesis, and its key biological signaling pathways.

Natural Sources and Isolation

Butyrolactone I is a secondary metabolite produced by the filamentous fungus Aspergillus terreus. Several strains of this fungus, isolated from various environments like soil, have been identified as producers. In addition to Butyrolactone I, Aspergillus terreus is a rich source of other bioactive compounds, including other butyrolactone derivatives (II, IV, V, VI, VII), lovastatin (B1675250), and aspernolide B. Within the fungus, Butyrolactone I is thought to act as a signaling molecule, potentially influencing its own production and that of other secondary metabolites like lovastatin in a manner analogous to quorum sensing molecules in bacteria.

The following protocol outlines a general procedure for the isolation and purification of Butyrolactone I from a culture of Aspergillus terreus.

• Cultivation:

  • Inoculate a suitable liquid medium (e.g., Czapek yeast extract broth) with a spore suspension of Aspergillus terreus (e.g., strain HKI0499).

  • Incubate the culture for 7-14 days at 24-28°C with shaking (e.g., 150 rpm) to ensure aeration and homogenous growth.

• Extraction:

  • Separate the fungal mycelium from the culture broth by filtration.

  • Lyophilize the mycelium and then grind it to a fine powder.

  • Perform a solvent extraction of the powdered mycelium using a solvent such as ethyl acetate (B1210297) or acetone. This is typically done by maceration or Soxhlet extraction for 24-48 hours.

  • Evaporate the solvent from the extract in vacuo to yield a crude extract.

• Purification:

  • Subject the crude extract to column chromatography on silica (B1680970) gel.

  • Elute the column with a gradient of solvents, typically starting with a nonpolar solvent like hexane (B92381) and gradually increasing the polarity with ethyl acetate and/or methanol.

  • Monitor the fractions using thin-layer chromatography (TLC) to identify those containing Butyrolactone I.

  • Pool the relevant fractions and concentrate them.

  • Perform further purification using high-performance liquid chromatography (HPLC), often on a C18 reversed-phase column with a mobile phase such as a methanol/water gradient, to obtain pure Butyrolactone I.

• Characterization:

  • Confirm the identity and purity of the isolated compound using spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Fig. 1: General workflow for the isolation of Butyrolactone I.

Synthesis of Butyrolactone I

While specific total synthesis routes for Butyrolactone I are not extensively detailed in readily available literature, general methodologies for synthesizing the core γ-butyrolactone lignan (B3055560) structure have been established. These strategies often involve the stereoselective construction of the substituted lactone ring from acyclic precursors.

This protocol describes a generalized approach for synthesizing a trans-α,β-disubstituted γ-butyrolactone, which is the core structure of many lignans, based on modern synthetic methods.

• Formation of δ-Nitro Alcohol Precursor:

  • Perform an enantioselective Michael addition between an appropriate aldehyde and a nitroalkene.

  • This reaction is often catalyzed by an organocatalyst (e.g., a chiral secondary amine) in a suitable solvent like toluene (B28343) at 0°C to room temperature.

  • Reduce the resulting aldehyde in situ with a mild reducing agent such as sodium borohydride (B1222165) (NaBH₄) to yield the δ-nitro alcohol.

• Cyclization to Oxime Carbonate:

  • Dissolve the δ-nitro alcohol in an aprotic solvent like acetonitrile.

  • Add a base, such as 4-dimethylaminopyridine (B28879) (DMAP), followed by di-tert-butyl dicarbonate (B1257347) (Boc₂O).

  • Stir the reaction at room temperature for 1-2 hours to facilitate the cyclization into a γ-butyrolactone O-(Boc) oxime carbonate.

• Conversion to Butyrolactone:

  • Remove the oxime carbonate group to yield the final γ-butyrolactone. This can be achieved in a single step by treatment with a strong acid, such as hydrochloric acid in dioxane.

• Purification:

  • Purify the final product using column chromatography on silica gel to yield the pure γ-butyrolactone derivative.

Fig. 2: Generalized workflow for γ-butyrolactone synthesis.

Biological Activity and Signaling Pathways

Butyrolactone I exerts its biological effects primarily by inhibiting key cellular kinases, leading to downstream effects on cell cycle progression and inflammatory responses.

The primary mechanism of action for Butyrolactone I is the competitive inhibition of ATP binding to cyclin-dependent kinases, particularly CDK1/cyclin B, CDK2, and CDK5. This inhibition prevents the phosphorylation of crucial cell cycle regulatory proteins, such as the Retinoblastoma protein (Rb). Hypophosphorylated Rb remains bound to the E2F transcription factor, preventing the expression of genes required for S-phase entry and thereby arresting the cell cycle at the G1/S checkpoint. Inhibition of CDK1 similarly leads to arrest at the G2/M transition.

Fig. 3: Butyrolactone I inhibition of the CDK signaling pathway.

Butyrolactone I has also been shown to attenuate inflammation by inhibiting the NF-κB signaling pathway. In inflammatory conditions, signaling molecules like lipopolysaccharide (LPS) can trigger the phosphorylation and subsequent degradation of IκBα, an inhibitor of NF-κB. This releases NF-κB to translocate to the nucleus, where it induces the expression of pro-inflammatory genes like iNOS and COX-2. Butyrolactone I interferes with this cascade, preventing NF-κB activation and reducing the inflammatory response.

Fig. 4: Butyrolactone I inhibition of the NF-κB pathway.

Quantitative Data

Property	Value	Reference
CAS Number	87414-49-1
Molecular Formula	C₂₄H₂₄O₇
Molecular Weight	424.5 g/mol
Solubility	DMF, DMSO, Ethanol, Methanol
Storage Temperature	-20°C

Compound	Target Kinase	IC₅₀ (µM)	Cytotoxicity (CC₅₀, µM)	Cell Line	Reference
Butyrolactone I	CDK1/cyclin B	2.6	-	-
Butyrolactone I	CDK2	0.8	-	-
Butyrolactone I	CDK5/p25	-	-	-
Butyrolactone I 3-sulfate	CDK1/cyclin B	~39 - 78	80.7	HeLa
Butyrolactone I 3-sulfate	CDK5/p25	~12 - 24	-	-

References

• 1. agscientific.com [agscientific.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Butyrolactone I derivatives from Aspergillus terreus carrying an unusual sulfate moiety - PubMed [pubmed.ncbi.nlm.nih.gov]

The Dual Role of Butyrolactone I: A CDK Inhibitor with a Potent Impact on p21 Expression

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyrolactone I (BL) is a well-characterized small molecule inhibitor of cyclin-dependent kinases (CDKs), known to play a crucial role in the regulation of cell cycle progression.[1][2] As a competitive inhibitor of ATP binding to CDKs, it effectively halts the cell cycle, primarily inducing a G2 arrest at lower concentrations and both G1 and G2 arrest at higher concentrations.[3][4] However, emerging research has unveiled a novel and significant activity of Butyrolactone I that extends beyond its direct CDK inhibition: the potent downregulation of the cyclin-dependent kinase inhibitor p21WAF1/CIP1.[1][2] This technical guide provides an in-depth exploration of the multifaceted effects of Butyrolactone I on p21 expression, the underlying molecular mechanisms, and the experimental methodologies used to elucidate these functions.

The Unexpected Effect of Butyrolactone I on p21 Protein Levels

Contrary to what might be expected from a compound that induces cell cycle arrest, a state often associated with increased p21 levels, Butyrolactone I leads to a rapid and significant reduction in endogenous p21 protein.[1][2] This effect has been observed in various cancer cell lines, including human lung (H460) and colon (SW480) cancer cells.[1][2] Notably, this reduction in p21 protein occurs at concentrations of Butyrolactone I that are sufficient to inhibit CDKs but are significantly lower than those required to inhibit other kinases such as MAPK, PKA, or PKC.[1][2]

A p53-Independent Mechanism of p21 Degradation

The tumor suppressor protein p53 is a primary transcriptional activator of p21, particularly in response to DNA damage.[3] However, the Butyrolactone I-mediated decrease in p21 expression appears to be independent of p53 status.[1][2][3] This suggests that Butyrolactone I does not act by suppressing p53 function. Instead, evidence strongly points towards an accelerated degradation of the p21 protein.

Signaling Pathways and Molecular Interactions

The interplay between Butyrolactone I, CDKs, and p21 is complex. While Butyrolactone I directly inhibits CDK activity, its induction of p21 degradation adds another layer to its impact on cell cycle control.

Figure 1: Signaling pathway of Butyrolactone I's dual action on cell cycle machinery.

Experimental Protocols

Cell Culture and Treatment

Human cancer cell lines, such as H460 (lung) and SW480 (colon), are cultured in appropriate media (e.g., DMEM or RPMI-1640) supplemented with 10% fetal bovine serum and antibiotics. For experimentation, cells are seeded and allowed to adhere overnight. Butyrolactone I is typically dissolved in DMSO to create a stock solution and then diluted in culture media to the desired final concentration for treating the cells. Control cells are treated with an equivalent amount of DMSO.

Western Blot Analysis for p21 Expression

A key method to assess the effect of Butyrolactone I on p21 protein levels is Western blotting.

Protocol:

• Cell Lysis: After treatment with Butyrolactone I for the desired time, cells are washed with ice-cold PBS and lysed in RIPA buffer containing protease inhibitors.

• Protein Quantification: The total protein concentration of the lysates is determined using a BCA protein assay.

• SDS-PAGE: Equal amounts of protein (typically 20-40 µg) are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) on a 12% polyacrylamide gel.

• Protein Transfer: The separated proteins are transferred to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: The membrane is blocked with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: The membrane is incubated overnight at 4°C with a primary antibody specific for p21 (e.g., from Cell Signaling Technology). A primary antibody for a loading control, such as β-actin or GAPDH, is also used.[5]

• Secondary Antibody Incubation: After washing with TBST, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Figure 2: Experimental workflow for Western blot analysis of p21 expression.

Cell Cycle Analysis by Flow Cytometry

To determine the effect of Butyrolactone I on cell cycle distribution, flow cytometry with propidium (B1200493) iodide (PI) staining is employed.[6]

Protocol:

• Cell Harvesting: Following treatment, both adherent and floating cells are collected.

• Fixation: Cells are washed with PBS and fixed in ice-cold 70% ethanol (B145695) while vortexing gently, followed by incubation for at least 30 minutes at 4°C.[7]

• Staining: The fixed cells are washed with PBS and then resuspended in a staining solution containing propidium iodide (a DNA intercalating agent) and RNase A (to prevent staining of RNA).[7][8]

• Flow Cytometry: The DNA content of the cells is analyzed using a flow cytometer. The fluorescence intensity of PI is proportional to the amount of DNA in each cell.

• Data Analysis: The distribution of cells in the G0/G1, S, and G2/M phases of the cell cycle is quantified using appropriate software (e.g., ModFit LT, FlowJo).[7]

Quantitative Data Summary

The following tables summarize the quantitative data from studies investigating the effects of Butyrolactone I.

Compound	Cell Line	Concentration	Effect on p21 Protein Expression	Reference
Butyrolactone I	H460 (Lung Cancer)	75 µM	Significant reduction	[1]
Butyrolactone I	SW480 (Colon Cancer)	75 µM	Significant reduction	[1]
Lactacystin	H460, SW480	10 µM	Rescued p21 expression in the presence of Butyrolactone I	[1]

Treatment	Cell Line	Effect on Cell Cycle	Reference
Butyrolactone I (low conc.)	-	G2 arrest	[3]
Butyrolactone I (high conc.)	-	G1 and G2 arrest	[3]
Butyrolactone I + Etoposide	H460	Reduced G1 arrest and favored G2/M arrest	[1][2]

Implications for Drug Development

The discovery of Butyrolactone I's ability to induce p21 degradation presents both opportunities and challenges for its therapeutic application. While its primary function as a CDK inhibitor is to arrest the cell cycle, the concurrent downregulation of p21, a key cell cycle inhibitor, could have complex and context-dependent consequences.

In scenarios where p21 acts as a tumor suppressor by promoting cell cycle arrest and allowing for DNA repair, its degradation by Butyrolactone I could be detrimental.[9] Conversely, in cancer cells where p21 may contribute to therapy resistance by preventing apoptosis, its removal could sensitize these cells to other chemotherapeutic agents.[9]

This dual mechanism of action highlights the importance of a thorough understanding of the genetic and molecular background of a tumor when considering Butyrolactone I or its analogs as potential cancer therapeutics. The ability to modulate p21 levels independently of p53 also opens up new avenues for targeting cancers with mutated or non-functional p53.

Conclusion

Butyrolactone I is more than a simple CDK inhibitor; it is a potent modulator of p21 protein stability. Its ability to induce p53-independent proteasomal degradation of p21 adds a significant layer of complexity to its biological effects. For researchers and drug developers, Butyrolactone I serves as a valuable tool to probe the mechanisms of p21 regulation and its role in cell cycle checkpoints. A comprehensive understanding of its dual actions is critical for the rational design and application of future cancer therapies targeting the cell cycle machinery.

References

• 1. tandfonline.com [tandfonline.com]
• 2. The cyclin-dependent kinase inhibitor butyrolactone is a potent inhibitor of p21 (WAF1/CIP1 expression) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Butyrolactone I induces cyclin B1 and causes G2/M arrest and skipping of mitosis in human prostate cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | The cyclin dependent kinase inhibitor p21Cip1/Waf1 is a therapeutic target in high-risk neuroblastoma [frontiersin.org]
• 6. Cell cycle analysis - Wikipedia [en.wikipedia.org]
• 7. wp.uthscsa.edu [wp.uthscsa.edu]
• 8. cancer.wisc.edu [cancer.wisc.edu]
• 9. The Role of the Cyclin Dependent Kinase Inhibitor p21cip1/waf1 in Targeting Cancer: Molecular Mechanisms and Novel Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Pharmacological profile of Butyrolactone I.

An In-Depth Technical Guide to the Pharmacological Profile of Butyrolactone I

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyrolactone I is a naturally occurring small molecule originally isolated from the fungus Aspergillus terreus. It has garnered significant interest in cell biology and oncology research due to its specific pharmacological activity. Butyrolactone I is a cell-permeable and potent inhibitor of cyclin-dependent kinases (CDKs), key regulators of cell cycle progression.[1] Its ability to arrest cells at specific phases of the cell cycle has made it an important tool for studying cellular division and a lead compound for the development of novel anti-cancer therapeutics. This document provides a comprehensive overview of its pharmacological profile, including its mechanism of action, quantitative data on its activity, detailed experimental protocols, and its pharmacokinetic and toxicological properties.

Mechanism of Action

Butyrolactone I functions primarily as an ATP-competitive inhibitor of the cyclin-dependent kinase (CDK) family.[2] By binding to the ATP pocket of these kinases, it prevents the phosphorylation of key substrates required for cell cycle progression.

• Primary Targets : The primary targets of Butyrolactone I are CDK1 (also known as cdc2) and CDK2.[3] It is also a potent inhibitor of CDK5.[4]

• Cell Cycle Arrest : Inhibition of CDK1 and CDK2 disrupts the transitions between cell cycle phases.

  • G1/S Arrest : By inhibiting Cyclin E-CDK2 complexes, Butyrolactone I prevents the phosphorylation of the Retinoblastoma protein (pRb).[3] Hypophosphorylated pRb remains bound to the E2F transcription factor, blocking the expression of genes necessary for DNA synthesis and thus arresting the cell cycle at the G1/S transition.[3]

  • G2/M Arrest : Inhibition of Cyclin B-CDK1 activity prevents the phosphorylation of numerous substrates, such as H1 histone, which are essential for entry into mitosis.[3] This leads to an accumulation of cells in the G2/M phase.[5] In some prostate cancer cell lines, this G2/M arrest is incomplete, leading to occasional mitotic skipping.

• Other Cellular Effects :

  • p21 Degradation : Butyrolactone I can induce the rapid, p53-independent degradation of the CDK inhibitor p21 (WAF1/CIP1) via the proteasome.[2]

  • Apoptosis Induction : In certain cancer cell lines, such as those of the pancreas, Butyrolactone I can induce apoptosis. This has been associated with an increased Bax/Bcl-2 ratio.[6]

  • Signaling Pathway Modulation : It has been shown to mitigate heat-stress-induced apoptosis by modulating the ROS/PERK/CHOP signaling pathway and to attenuate inflammation by inhibiting the NF-κB signaling pathway.[7]

Quantitative Data

The following tables summarize the quantitative pharmacological data for Butyrolactone I.

Table 1: Inhibitory Activity of Butyrolactone I against Various Kinases

Kinase Target	IC50 Value (µM)	Notes
CDK1 (cdc2)	Not explicitly quantified in reviewed texts, but is a primary target.	Potent inhibitor.
CDK2	Not explicitly quantified in reviewed texts, but is a primary target.	Potent inhibitor.
CDK5	0.49	Highly potent inhibition.[4]
Casein Kinase 1 (CK1)	58,500 (58.5 mM)	Very weak inhibition, demonstrating high selectivity for CDKs over CK1.[4]
MAPK, PKA, PKC, EGFR	Scarcely affected	Not a primary inhibitor of these kinases, indicating selectivity.[2][3]

Table 2: In Vitro Anti-proliferative Activity of Butyrolactone I

Cell Line	Cancer Type	IC50 Value (µM)
PC-14	Non-small cell lung cancer	~117.8
Various	Non-small cell lung cancer	~117.8 (reported as ~50 µg/mL)[5]
PANC-1, AsPC-1	Pancreatic Cancer	Dose-dependent inhibition observed[6]
DU145, PC-3, LNCaP	Prostate Cancer	Proliferation inhibited at 35-100 µM[7]

Note: IC50 value for lung cancer was converted from µg/mL to µM using a molecular weight of 424.5 g/mol .

Table 3: Pharmacokinetic Parameters of Butyrolactone I in Rats

Parameter	Value	Route of Administration
Oral Bioavailability	6.29%	Oral (p.o.)
Cmax (Intravenous)	9.85 ± 1.54 ng/mL	Intravenous (i.v.)
Cmax (Intragastric)	17.97 ± 1.36 ng/mL	Intragastric (p.o.)

Experimental Protocols

Detailed methodologies for key experiments used to characterize Butyrolactone I are provided below.

Kinase Inhibition Assay (CDK2/Cyclin E)

This protocol describes a typical in vitro assay to measure the inhibitory effect of Butyrolactone I on CDK2 activity using a luminescent readout that quantifies ATP consumption.

1. Reagents and Materials:

• Recombinant human CDK2/Cyclin E enzyme

• Substrate: Histone H1 peptide

• Kinase Buffer: 40 mM Tris-HCl (pH 7.5), 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT

• ATP solution (e.g., 100 µM in kinase buffer)

• Butyrolactone I stock solution (e.g., 10 mM in DMSO), serially diluted

• ADP-Glo™ Kinase Assay Kit (or similar)

• 384-well white assay plates

2. Procedure:

• Prepare serial dilutions of Butyrolactone I in DMSO. Further dilute these in kinase buffer to achieve the final desired concentrations (typically with a final DMSO concentration of ≤1%).

• Add 1 µL of the diluted Butyrolactone I or DMSO (vehicle control) to the wells of a 384-well plate.

• Add 2 µL of CDK2/Cyclin E enzyme solution (e.g., 2-5 ng per well) to each well.

• Prepare a substrate/ATP mixture containing Histone H1 and ATP in kinase buffer.

• Initiate the kinase reaction by adding 2 µL of the substrate/ATP mixture to each well.

• Incubate the plate at room temperature for 60 minutes.

• Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Read the luminescence using a plate reader.

• Calculate the percent inhibition for each Butyrolactone I concentration relative to the vehicle control and determine the IC50 value by fitting the data to a dose-response curve.

Cell Cycle Analysis by Flow Cytometry

This protocol details the standard method for analyzing cell cycle distribution in a cell population treated with Butyrolactone I using propidium (B1200493) iodide (PI) staining.

1. Reagents and Materials:

• Cultured cells (e.g., H460 lung cancer cells)

• Butyrolactone I

• Phosphate-Buffered Saline (PBS)

• 70% Ethanol (B145695), ice-cold

• Propidium Iodide (PI) Staining Solution (50 µg/mL PI in PBS)

• RNase A solution (100 µg/mL in PBS)

• Flow cytometry tubes

• Flow cytometer

2. Procedure:

• Cell Treatment: Seed cells in culture plates and allow them to attach overnight. Treat the cells with various concentrations of Butyrolactone I (and a vehicle control) for a specified time (e.g., 24 hours).

• Cell Harvesting: Harvest the cells by trypsinization. Combine the detached cells with the supernatant to include any floating cells. Transfer to a centrifuge tube.

• Washing: Centrifuge the cell suspension at 300 x g for 5 minutes. Discard the supernatant and resuspend the cell pellet in 1 mL of cold PBS.

• Fixation: While gently vortexing the cell suspension, add 4 mL of ice-cold 70% ethanol dropwise to the tube. This prevents cell clumping.

• Incubate the cells for at least 2 hours at 4°C for fixation. (Cells can be stored in ethanol at 4°C for several weeks).

• Staining: Centrifuge the fixed cells at a higher speed (e.g., 500 x g) for 5 minutes. Decant the ethanol.

• Wash the cell pellet once with PBS.

• Resuspend the cell pellet in 500 µL of PI Staining Solution.

• Add 5 µL of RNase A solution to the cell suspension to degrade RNA and prevent its staining.

• Incubate for 30 minutes at room temperature in the dark.

• Analysis: Analyze the samples on a flow cytometer. Use appropriate software to deconvolute the DNA content histograms to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Western Blotting for Protein Expression (p21 and Cyclin B1)

This protocol outlines the general procedure to detect changes in the expression levels of key cell cycle proteins following treatment with Butyrolactone I.

1. Reagents and Materials:

• Treated cell pellets

• RIPA Lysis Buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels (e.g., 12% for p21, 10% for Cyclin B1)

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-p21, anti-Cyclin B1, anti-β-actin as a loading control)

• HRP-conjugated secondary antibody

• Enhanced Chemiluminescence (ECL) substrate

• Imaging system

2. Procedure:

• Protein Extraction: Lyse the cell pellets from the cell treatment experiment in ice-cold RIPA buffer. Centrifuge at high speed to pellet cell debris and collect the supernatant containing the protein lysate.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Normalize the protein concentrations for all samples. Add Laemmli sample buffer and heat the samples at 95°C for 5 minutes to denature the proteins.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) into the wells of an SDS-PAGE gel. Run the gel until adequate separation of proteins is achieved.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane using a wet or semi-dry transfer system.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-p21 or anti-Cyclin B1) diluted in blocking buffer, typically overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Apply the ECL substrate to the membrane and capture the chemiluminescent signal using an imaging system.

• Analysis: Perform densitometry analysis on the protein bands and normalize to the loading control (β-actin) to quantify changes in protein expression.

Mandatory Visualizations

Signaling Pathways and Workflows

References

• 1. The cyclin-dependent kinase inhibitor butyrolactone is a potent inhibitor of p21 (WAF1/CIP1 expression) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A cyclin-dependent kinase inhibitor, butyrolactone I, inhibits phosphorylation of RB protein and cell cycle progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Regulation of cyclin-dependent kinase 5 and casein kinase 1 by metabotropic glutamate receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antitumor effects of butyrolactone I, a selective cdc2 kinase inhibitor, on human lung cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. An exogenous cdk inhibitor, butyrolactone-I, induces apoptosis with increased Bax/Bcl-2 ratio in p53-mutated pancreatic cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Butyrolactone I-Induced G2/M Arrest

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyrolactone I is a naturally occurring, cell-permeable small molecule that acts as a potent and selective inhibitor of cyclin-dependent kinases (CDKs).[1][2] Specifically, it competitively binds to the ATP-binding site of CDKs, with a high affinity for CDK1 (also known as cdc2) and CDK2.[1][3] This inhibitory action on CDK1, a key regulator of the G2/M transition, leads to cell cycle arrest in the G2/M phase.[1] These characteristics make Butyrolactone I a valuable tool for studying cell cycle regulation and for synchronizing cell populations in the G2/M phase for various experimental purposes. It has demonstrated antitumor effects in several cancer cell lines, including non-small cell lung, small cell lung, prostate cancer, and leukemia.

Mechanism of Action

Butyrolactone I primarily induces G2/M cell cycle arrest by inhibiting the kinase activity of the CDK1/Cyclin B complex. This complex is pivotal for the entry of cells into mitosis. By inhibiting CDK1, Butyrolactone I prevents the phosphorylation of downstream target proteins that are essential for mitotic events such as chromosome condensation, nuclear envelope breakdown, and spindle formation. The inhibition of CDK1 by Butyrolactone I leads to an accumulation of cells in the G2 phase, as they are unable to progress into mitosis. In some cell lines, this arrest may be incomplete, occasionally leading to mitotic slippage and the formation of polyploid cells.

Furthermore, Butyrolactone I has been shown to have effects beyond CDK inhibition. For instance, it can lead to a rapid reduction of p21 protein expression in a p53-independent manner. In some cancer cells with mutated p53, Butyrolactone I has been observed to induce apoptosis by upregulating the Bax/Bcl-2 ratio.

Quantitative Data Summary

The following tables summarize the effective concentrations and observed effects of Butyrolactone I in various cell lines as reported in the literature.

Table 1: Effective Concentrations of Butyrolactone I for G2/M Arrest and CDK Inhibition

Cell Line(s)	Concentration	Incubation Time	Observed Effect	Reference
Human non-small and small-cell lung cancer	~50 µg/mL (IC50)	Not specified	Antitumor effects
PC-14 (human lung cancer)	20 µg/mL	2 hours	Inhibition of cdc2 kinase activity
DU145, PC-3, LNCaP (human prostate cancer)	35-100 µM	Not specified	Incomplete G2/M arrest, occasional mitotic slippage
DU145 (human prostate cancer)	70 µM and 100 µM	Not specified	Significant increase in 4C phase cells
Porcine Fetal Fibroblasts	118 µM	Not specified	Reversible arrest at G1/S and G2/M transitions
Bovine Oocytes	20-50 µM	Not specified	Inhibition of p34cdc2 kinase activity
Bovine Oocytes	100 µM	24-48 hours	Almost total inhibition of Germinal Vesicle Breakdown (GVBD)

Table 2: Effects of Butyrolactone I on Cell Cycle and Apoptosis Markers

Cell Line(s)	Treatment Conditions	Key Findings	Reference
DU145 (human prostate cancer)	70 µM and 100 µM	Increased percentage of cells in 4C phase, appearance of 8C peak, increased cyclin B1 positive cells in 4C phase.
H460 (human lung cancer), SW480 (human colon cancer)	Doses exceeding Ki for CDK inhibition	Rapid, significant reduction of endogenous p21 protein expression (p53-independent).
PANC-1, AsPC-1 (pancreatic cancer with mutated p53)	Not specified	Dose-dependent cell growth inhibition, apoptosis induction, slight upregulation of Bax, predominant downregulation of Bcl-2.

Experimental Protocols

The following are generalized protocols for inducing G2/M arrest using Butyrolactone I. Optimal conditions, including concentration and incubation time, should be determined empirically for each cell type and experimental setup.

Protocol 1: G2/M Synchronization of Cultured Mammalian Cells

Materials:

• Butyrolactone I (CAS 87414-49-1)

• Dimethyl sulfoxide (B87167) (DMSO) for stock solution preparation

• Complete cell culture medium appropriate for the cell line

• Cell line of interest

• Phosphate-buffered saline (PBS)

• Fixative (e.g., 70% ethanol)

• Propidium iodide (PI) staining solution with RNase A

• Flow cytometer

Procedure:

• Stock Solution Preparation: Prepare a stock solution of Butyrolactone I in sterile DMSO. A common stock concentration is 10-50 mM. Store at -20°C. Avoid repeated freeze-thaw cycles.

• Cell Seeding: Seed cells in appropriate culture vessels and allow them to attach and enter the exponential growth phase. The seeding density should be such that cells are approximately 50-60% confluent at the time of treatment.

• Treatment: Dilute the Butyrolactone I stock solution directly into pre-warmed complete culture medium to the desired final concentration (e.g., 10-100 µM). Remove the existing medium from the cells and replace it with the Butyrolactone I-containing medium.

• Incubation: Incubate the cells for a predetermined period (e.g., 12-24 hours). The optimal incubation time will vary depending on the cell line's doubling time and the desired degree of synchronization.

• Harvesting and Fixation:

  • Aspirate the medium and wash the cells once with PBS.

  • Harvest the cells by trypsinization.

  • Centrifuge the cell suspension and discard the supernatant.

  • Resuspend the cell pellet in cold PBS.

  • Add cold 70% ethanol (B145695) dropwise while vortexing gently to fix the cells.

  • Store the fixed cells at -20°C or 4°C for at least 2 hours before analysis.

• Cell Cycle Analysis by Flow Cytometry:

  • Centrifuge the fixed cells and wash with PBS to remove the ethanol.

  • Resuspend the cells in PI staining solution containing RNase A.

  • Incubate in the dark at room temperature for 30 minutes.

  • Analyze the cell cycle distribution using a flow cytometer. A significant increase in the G2/M peak (4N DNA content) indicates successful arrest.

Protocol 2: Western Blot Analysis of CDK1/Cyclin B Pathway Proteins

Materials:

• Cells treated with Butyrolactone I (as in Protocol 1)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and electrophoresis apparatus

• Transfer apparatus and membranes (e.g., PVDF or nitrocellulose)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-CDK1, anti-CDK1, anti-Cyclin B1)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Cell Lysis: After treatment with Butyrolactone I, wash cells with cold PBS and lyse them on ice with lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a protein assay.

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the protein bands using a chemiluminescent substrate and an imaging system.

Visualizations

Signaling Pathway of Butyrolactone I-Induced G2/M Arrest

References

• 1. Butyrolactone I | CDK non-selective inhibitor | Hello Bio [hellobio.com]
• 2. agscientific.com [agscientific.com]
• 3. medchemexpress.com [medchemexpress.com]

Application Notes: Using Butyrolactone I for In Vitro Cell Synchronization

Introduction

Butyrolactone I is a potent, cell-permeable, and reversible inhibitor of cyclin-dependent kinases (CDKs), making it a valuable tool for synchronizing cultured cells at specific phases of the cell cycle.[1][2] By selectively inhibiting the activity of CDK1 (also known as cdc2) and CDK2, Butyrolactone I effectively arrests cells at the G1/S and G2/M transitions.[1][3] This synchronization is crucial for a variety of cellular and molecular studies, including the investigation of cell cycle-dependent processes, drug discovery, and cancer research.

Mechanism of Action

Butyrolactone I acts as a competitive inhibitor of ATP binding to the catalytic subunit of CDKs.[4] The primary targets of Butyrolactone I are CDK1/cyclin B and CDK2/cyclin A complexes.[1] Inhibition of CDK2/cyclin A prevents the phosphorylation of retinoblastoma protein (pRb), a key step for the G1/S transition, thereby arresting cells in the G1 phase.[1] Inhibition of CDK1/cyclin B blocks the entry of cells into mitosis, leading to arrest in the G2 phase.[1][3] In some cell types, prolonged arrest can lead to phenomena such as mitotic slippage, where cells exit mitosis without proper chromosome segregation, resulting in polyploidy.[5][6]

Signaling Pathway of Butyrolactone I-induced Cell Cycle Arrest

Caption: Butyrolactone I inhibits CDK2 and CDK1, blocking pRb phosphorylation and mitotic entry.

Data Presentation: Efficacy of Butyrolactone I in Cell Cycle Synchronization

The effectiveness of Butyrolactone I for cell synchronization can vary depending on the cell line, concentration, and duration of treatment. The following tables summarize quantitative data from various studies.

Table 1: Butyrolactone I-induced G1/S Arrest

Cell Line	Concentration (µM)	Duration (h)	% of Cells in G0/G1	Reference
Porcine Fetal Fibroblasts	118	5	81.0 ± 5.8	[7]
WI38 (Human Lung Fibroblast)	Not specified	Not specified	Inhibition of G1 to S progression observed	[1]

Table 2: Butyrolactone I-induced G2/M Arrest

Cell Line	Concentration (µM)	Duration (h)	% of Cells in G2/M	Reference
DU145 (Human Prostate Cancer)	70	Not specified	Significant increase	[5]
DU145 (Human Prostate Cancer)	100	Not specified	Significant increase	[5]
PC-14 (Human Lung Cancer)	20 µg/ml	>24	Concentration-dependent increase	[3]
ACHN (Human Renal Cancer)	Not specified	Not specified	Accumulation observed	[6]
OS-RC-2 (Human Renal Cancer)	Not specified	Not specified	Accumulation observed	[6]
RCC10RGB (Human Renal Cancer)	Not specified	Not specified	Accumulation observed	[6]
Porcine Fetal Fibroblasts	118	Not specified	37.0 ± 6.8	[7]

Protocols: Cell Synchronization using Butyrolactone I

Experimental Workflow for Cell Synchronization and Analysis

Caption: Workflow for cell synchronization using Butyrolactone I and subsequent analysis.

Detailed Experimental Protocols

Materials:

• Cell line of interest

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Butyrolactone I (stock solution in DMSO)

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (e.g., 40 µg/ml PI and 25 µg/ml RNase A in PBS)[8]

• Flow cytometer

Protocol 1: Synchronization at the G1/S Boundary

This protocol is adapted from methodologies that observe G1 arrest.[1][7]

• Cell Seeding: Seed the cells in a culture dish at a density that will allow them to reach 30-40% confluency on the day of treatment.

• Butyrolactone I Treatment: Add Butyrolactone I to the culture medium to a final concentration of 10-100 µM. The optimal concentration should be determined empirically for each cell line. Incubate the cells for 12-24 hours.

• Harvesting:

  • To analyze the arrested population, proceed directly to harvesting.

  • To release the cells from the block, gently wash the cells twice with pre-warmed PBS, then add fresh, pre-warmed complete medium.

• Cell Collection: Aspirate the medium, wash with PBS, and detach the cells using Trypsin-EDTA. Neutralize the trypsin with complete medium and collect the cells by centrifugation.

• Fixation: Resuspend the cell pellet in ice-cold PBS and add ice-cold 70% ethanol dropwise while vortexing to fix the cells. Store the fixed cells at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the cell pellet in the PI staining solution and incubate in the dark for 30 minutes at room temperature.

• Flow Cytometry: Analyze the DNA content of the stained cells using a flow cytometer to determine the percentage of cells in the G0/G1 phase.

Protocol 2: Synchronization at the G2/M Boundary

This protocol is based on studies demonstrating G2/M arrest with Butyrolactone I.[3][5][6]

• Cell Seeding: Follow step 1 from Protocol 1.

• Butyrolactone I Treatment: Add Butyrolactone I to the culture medium to a final concentration of 20-100 µM. The optimal concentration and incubation time (typically 16-24 hours) should be optimized for the specific cell line.

• Harvesting and Analysis: Follow steps 3-7 from Protocol 1 to harvest, fix, stain, and analyze the cells. The expected outcome is an increased population of cells in the G2/M phase.

Verification of Synchronization

The most common method to verify cell synchronization is flow cytometry analysis of DNA content after staining with a fluorescent dye like propidium iodide.[8][9] An asynchronous population will show distinct G1, S, and G2/M peaks. A synchronized population will show an enrichment of cells in the targeted phase.

Reversibility

Butyrolactone I-induced cell cycle arrest is generally reversible.[2] To release the cells from the block, the Butyrolactone I-containing medium is removed, and the cells are washed with fresh medium. The cells will then synchronously re-enter the cell cycle. The reversibility can be partial after prolonged exposure (e.g., 48 hours).[2]

References

• 1. A cyclin-dependent kinase inhibitor, butyrolactone I, inhibits phosphorylation of RB protein and cell cycle progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Butyrolactone I reversibly inhibits meiotic maturation of bovine oocytes,Without influencing chromosome condensation activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antitumor effects of butyrolactone I, a selective cdc2 kinase inhibitor, on human lung cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The cyclin-dependent kinase inhibitor butyrolactone is a potent inhibitor of p21 (WAF1/CIP1 expression) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Butyrolactone I induces cyclin B1 and causes G2/M arrest and skipping of mitosis in human prostate cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Prominent induction of cyclin B1 in G2/M renal cancer cells with butyrolactone 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. bitesizebio.com [bitesizebio.com]
• 9. assaygenie.com [assaygenie.com]

Application Notes and Protocols for Butyrolactone I in Cell Culture

Introduction

Butyrolactone I is a naturally occurring selective inhibitor of cyclin-dependent kinases (CDKs), primarily targeting CDK1 (also known as cdc2) and CDK2.[1][2] By competitively binding to the ATP-binding site of these kinases, Butyrolactone I effectively blocks the phosphorylation of key substrates involved in cell cycle progression, leading to cell cycle arrest at the G1/S and G2/M phases.[1][3] Its ability to modulate the cell cycle and induce apoptosis in various cancer cell lines has made it a valuable tool in cancer research and drug development.[2][3] These application notes provide a comprehensive overview of the optimal working concentrations of Butyrolactone I, detailed experimental protocols, and its mechanism of action in cell culture.

Mechanism of Action

Butyrolactone I exerts its biological effects primarily through the inhibition of CDK1/cyclin B and CDK2/cyclin A/E complexes.[4] This inhibition prevents the phosphorylation of crucial cell cycle regulators such as the retinoblastoma protein (pRB) and histone H1.[1] The hypophosphorylated state of pRB prevents the release of the E2F transcription factor, thereby blocking the G1 to S phase transition.[1] Inhibition of CDK1 prevents the G2 to M phase transition.[1][3] In some cell lines, treatment with Butyrolactone I can lead to an accumulation of cells in the G2/M phase and may even cause cells to skip mitosis, resulting in polyploidy.[5][6]

Data Presentation: Effective Concentrations and IC50 Values

The optimal working concentration of Butyrolactone I is highly dependent on the cell line and the specific biological question being investigated. The following table summarizes the effective concentrations and IC50 values reported in various studies.

Cell Line/Organism	Application	Concentration/IC50	Reference
Human Cancer Cell Lines
HL-60 (Leukemia)	Anti-cancer activity	IC50: 13.2 µM	[2]
PC-3 (Prostate Cancer)	Anti-cancer activity	IC50: 41.7 µM	[2]
DU145, PC-3, LNCaP (Prostate Cancer)	Inhibition of proliferation, G2/M arrest	35-100 µM	[2][5]
Non-small and small-cell lung cancer lines	Antitumor effects	IC50: ~50 µg/ml	[3]
PC-14 (Lung Cancer)	cdc2 kinase inhibition	20 µg/mL	[2][3]
H460 (Lung Cancer), SW480 (Colon Cancer)	p21 protein reduction	Doses exceeding CDK inhibition Ki	[7]
ACHN, OS-RC-2, RCC10RGB (Renal Cancer)	Inhibition of proliferation, G2/M arrest	Not specified, but effective	[6]
Other Cell Lines and Organisms
WI38 (Human Fibroblast)	Inhibition of pRB phosphorylation, G1/S arrest	Not specified, but effective	[1]
tsFT210 (cdc2 mutant)	G2/M arrest	Not specified, but effective	[1]
IPEC-J2 (Porcine Intestinal Epithelial)	Mitigation of heat-stress-induced apoptosis	10-50 µM	[2]
Aspergillus terreus	Morphological and sporulation changes	63-1,000 µM	[2]
Bovine oocytes	Reversible inhibition of meiotic maturation	100 µM	[8][9]
In Vitro Kinase Assays
CDK1/cyclin B	Enzyme inhibition	IC50: 0.65 µM	[4]
CDK2/cyclin A	Enzyme inhibition	IC50: 1.38 µM	[4]
CDK2/cyclin E	Enzyme inhibition	IC50: 0.66 µM	[4]
CDK5/p25	Enzyme inhibition	IC50: 0.17 µM	[4]
CDK5/p35	Enzyme inhibition	IC50: 0.22 µM	[4]

Experimental Protocols

General Protocol for Cell Treatment with Butyrolactone I

This protocol provides a general guideline for treating adherent or suspension cells with Butyrolactone I. Specific parameters such as cell seeding density and treatment duration should be optimized for each cell line and experimental design.

Materials:

• Butyrolactone I (stock solution in DMSO)

• Complete cell culture medium appropriate for the cell line

• Sterile culture plates or flasks

• Phosphate-buffered saline (PBS), sterile

• Trypsin-EDTA (for adherent cells)

• Cell counting apparatus (e.g., hemocytometer or automated cell counter)

• Humidified incubator (37°C, 5% CO2)

Procedure:

• Cell Seeding:

  • Adherent Cells: Seed cells in culture plates or flasks at a density that will allow for logarithmic growth during the treatment period. Allow cells to attach and resume growth for 24 hours before treatment.

  • Suspension Cells: Seed cells in culture flasks at a density appropriate for the specific cell line and experiment.

• Preparation of Butyrolactone I Working Solutions:

  • Thaw the Butyrolactone I stock solution.

  • Prepare serial dilutions of Butyrolactone I in complete culture medium to achieve the desired final concentrations. It is crucial to maintain a consistent final concentration of the solvent (e.g., DMSO) across all treatments, including the vehicle control.

• Cell Treatment:

  • Adherent Cells: Carefully aspirate the old medium from the culture plates. Add the medium containing the different concentrations of Butyrolactone I or the vehicle control.

  • Suspension Cells: Add the appropriate volume of the concentrated Butyrolactone I working solution directly to the cell suspension flasks.

• Incubation:

  • Return the cells to the incubator and culture for the desired duration (e.g., 24, 48, or 72 hours). The incubation time will depend on the specific endpoint being measured (e.g., cell viability, cell cycle analysis, protein expression).

• Downstream Analysis:

  • Following incubation, harvest the cells for downstream analysis such as cell viability assays (e.g., MTT, trypan blue exclusion), cell cycle analysis (flow cytometry), or protein analysis (Western blotting).

Protocol for Cell Cycle Analysis by Flow Cytometry

This protocol details the steps for analyzing the cell cycle distribution of cells treated with Butyrolactone I using propidium (B1200493) iodide (PI) staining and flow cytometry.

Materials:

• Cells treated with Butyrolactone I (from Protocol 1)

• PBS, sterile

• 70% Ethanol (B145695), ice-cold

• RNase A solution

• Propidium Iodide (PI) staining solution

• Flow cytometer

Procedure:

• Cell Harvesting:

  • Adherent Cells: Aspirate the medium, wash with PBS, and detach the cells using Trypsin-EDTA. Neutralize the trypsin with complete medium and transfer the cell suspension to a centrifuge tube.

  • Suspension Cells: Transfer the cell suspension directly to a centrifuge tube.

• Cell Fixation:

  • Centrifuge the cells at 300 x g for 5 minutes and discard the supernatant.

  • Resuspend the cell pellet in 1 mL of ice-cold PBS.

  • While vortexing gently, add 4 mL of ice-cold 70% ethanol dropwise to fix the cells.

  • Incubate the cells at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells at 300 x g for 5 minutes and discard the ethanol.

  • Wash the cell pellet with PBS.

  • Resuspend the cells in PI staining solution containing RNase A.

  • Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer. The PI fluorescence will be proportional to the DNA content, allowing for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Mandatory Visualizations

Signaling Pathway of Butyrolactone I in Cell Cycle Regulation

Caption: Butyrolactone I inhibits CDK complexes, preventing cell cycle progression.

Experimental Workflow for Butyrolactone I Treatment and Analysis

Caption: General workflow for cell-based assays using Butyrolactone I.

References

• 1. A cyclin-dependent kinase inhibitor, butyrolactone I, inhibits phosphorylation of RB protein and cell cycle progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Antitumor effects of butyrolactone I, a selective cdc2 kinase inhibitor, on human lung cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Butyrolactone I induces cyclin B1 and causes G2/M arrest and skipping of mitosis in human prostate cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Prominent induction of cyclin B1 in G2/M renal cancer cells with butyrolactone 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The cyclin-dependent kinase inhibitor butyrolactone is a potent inhibitor of p21 (WAF1/CIP1 expression) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Butyrolactone I reversibly inhibits meiotic maturation of bovine oocytes,Without influencing chromosome condensation activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]

Application Notes and Protocols for Butyrolactone I in Kinase Activity Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyrolactone I is a potent, cell-permeable, and selective inhibitor of cyclin-dependent kinases (CDKs). It functions as an ATP-competitive inhibitor, making it a valuable tool for studying the cellular roles of CDKs and for screening potential anticancer therapeutics.[1][2] This document provides detailed application notes and protocols for the use of Butyrolactone I in kinase activity assays.

Mechanism of Action

Butyrolactone I selectively inhibits the activity of key cell cycle regulators, primarily CDK1 (also known as cdc2) and CDK2.[3] By competing with ATP for the binding site on the kinase, it prevents the phosphorylation of downstream substrates that are crucial for cell cycle progression. This inhibition leads to cell cycle arrest at the G1/S and G2/M transitions.[3] Specifically, Butyrolactone I has been shown to inhibit the phosphorylation of retinoblastoma protein (pRB) and H1 histone, key events in G1/S and G2/M progression, respectively.[3] Its selectivity profile demonstrates significantly lower activity against other kinase families such as MAP kinase, PKA, PKC, or EGFR-tyrosine kinase.

Data Presentation

The inhibitory activity of Butyrolactone I has been quantified against a panel of kinases. The half-maximal inhibitory concentration (IC50) values are summarized in the table below.

Kinase Target	IC50 (µM)
CDK1/cyclin B	0.65
CDK2/cyclin A	1.38
CDK2/cyclin E	0.66
CDK5/p25	0.17
CDK5/p35	0.22
cdc2	0.68
CDK2	1.5

Note: IC50 values can vary depending on the experimental conditions, such as ATP concentration and substrate used.

Signaling Pathway

The following diagram illustrates the signaling pathway affected by Butyrolactone I, leading to cell cycle arrest.

Butyrolactone I inhibits CDK1 and CDK2, blocking cell cycle progression.

Experimental Protocols

In Vitro Kinase Activity Assay Using Butyrolactone I

This protocol is adapted for determining the inhibitory effect of Butyrolactone I on CDK activity.

Materials:

• Purified active CDK enzyme (e.g., CDK2/Cyclin A)

• Specific peptide or protein substrate for the kinase (e.g., Histone H1 for CDK2)

• Butyrolactone I (dissolved in DMSO)

• Kinase Assay Buffer (e.g., 25 mM Tris-HCl pH 7.5, 5 mM β-glycerophosphate, 2 mM DTT, 0.1 mM Na3VO4, 10 mM MgCl2)

• ATP solution

• [γ-³²P]ATP (for radiometric assay) or ADP-Glo™ Kinase Assay kit (for luminescence-based assay)

• 96-well plates

• Incubator

• Detection system (e.g., scintillation counter, luminometer)

Procedure:

• Prepare Reagents:

  • Prepare a serial dilution of Butyrolactone I in kinase assay buffer. The final concentration of DMSO should be kept constant across all wells (typically ≤1%).

  • Prepare a solution of the kinase and substrate in kinase assay buffer.

  • Prepare the ATP solution (containing a mix of cold ATP and [γ-³²P]ATP for radiometric assays) in kinase assay buffer.

• Assay Setup:

  • In a 96-well plate, add the following to each well:

    • Kinase and substrate solution.

    • Butyrolactone I dilution or vehicle control (DMSO).

  • Pre-incubate the plate at 30°C for 10-15 minutes to allow the inhibitor to bind to the kinase.

• Initiate Kinase Reaction:

  • Add the ATP solution to each well to start the reaction.

  • Incubate the plate at 30°C for a predetermined time (e.g., 30 minutes). The incubation time should be within the linear range of the kinase reaction.

• Terminate Reaction and Detect Signal:

  • For Radiometric Assay:

    • Stop the reaction by adding a stop solution (e.g., 3% phosphoric acid).

    • Spot the reaction mixture onto phosphocellulose paper, wash unbound [γ-³²P]ATP, and measure the incorporated radioactivity using a scintillation counter.

  • For Luminescence-based Assay (e.g., ADP-Glo™):

    • Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.

    • Add Kinase Detection Reagent to convert the generated ADP to ATP, which is then used to generate a luminescent signal.

    • Measure luminescence using a luminometer.

• Data Analysis:

  • Calculate the percentage of kinase activity for each Butyrolactone I concentration relative to the vehicle control.

  • Plot the percentage of activity against the logarithm of the Butyrolactone I concentration and fit the data to a dose-response curve to determine the IC50 value.

Experimental Workflow

The following diagram outlines the general workflow for a kinase activity assay with Butyrolactone I.

References

• 1. tandfonline.com [tandfonline.com]
• 2. The cyclin-dependent kinase inhibitor butyrolactone is a potent inhibitor of p21 (WAF1/CIP1 expression) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A cyclin-dependent kinase inhibitor, butyrolactone I, inhibits phosphorylation of RB protein and cell cycle progression - PubMed [pubmed.ncbi.nlm.nih.gov]

How to prepare Butyrolactone I stock solution for experiments.

For Researchers, Scientists, and Drug Development Professionals

Abstract

Butyrolactone I is a potent and selective inhibitor of cyclin-dependent kinases (CDKs), making it a valuable tool for studying cell cycle regulation and a potential candidate for therapeutic development.[1][2] This document provides detailed protocols for the preparation of Butyrolactone I stock solutions for in vitro experiments and outlines its mechanism of action. The provided information is intended to ensure accurate and reproducible experimental results.

Chemical Properties

Butyrolactone I is a cell-permeable compound that acts as an ATP-competitive inhibitor of CDKs.[3] Its key chemical and physical properties are summarized in the table below.

Property	Value	Source
Molecular Weight	424.44 g/mol	N/A
Solubility	DMSO	N/A
Storage Temperature	-20°C (solid powder and stock solution)	N/A

Mechanism of Action: CDK Inhibition and Cell Cycle Arrest

Butyrolactone I selectively inhibits the activity of several key cyclin-dependent kinases, primarily CDK1, CDK2, and CDK5.[1][2] These kinases are crucial for the progression of the cell cycle. By inhibiting these CDKs, Butyrolactone I prevents the phosphorylation of key substrate proteins, including the Retinoblastoma protein (pRb) and Histone H1.

The phosphorylation of pRb by CDK2 is a critical step for the G1/S phase transition. When pRb is hypophosphorylated, it remains bound to the E2F family of transcription factors, preventing them from activating the transcription of genes required for DNA synthesis. Inhibition of CDK2 by Butyrolactone I maintains pRb in its active, hypophosphorylated state, leading to a G1 phase cell cycle arrest.

Similarly, the activity of the CDK1/Cyclin B complex is essential for the G2/M transition and entry into mitosis. Butyrolactone I-mediated inhibition of CDK1 prevents the phosphorylation of proteins like Histone H1, which is necessary for chromosome condensation and mitotic entry, resulting in a G2/M phase arrest.

References

• 1. Butyrolactone I | CDK non-selective inhibitor | Hello Bio [hellobio.com]
• 2. Butyrolactone I induces cyclin B1 and causes G2/M arrest and skipping of mitosis in human prostate cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.cn [medchemexpress.cn]

Application Notes: Butyrolactone I in Apoptosis Induction Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyrolactone I is a potent and specific inhibitor of cyclin-dependent kinases (CDKs), particularly targeting Cdk1 (Cdc2) and Cdk2. Originally isolated from the fungus Aspergillus terreus, it has become a valuable tool in cell cycle and cancer research. By inhibiting CDKs, Butyrolactone I effectively blocks cell cycle progression, primarily at the G1/S and G2/M transitions, which can subsequently trigger programmed cell death, or apoptosis, in various cancer cell lines.[1][2] These application notes provide a comprehensive overview of the use of Butyrolactone I to induce and study apoptosis, including its mechanism of action, effective concentrations, and detailed protocols for key experimental assays.

Mechanism of Action

Butyrolactone I induces apoptosis primarily through its inhibition of cyclin-dependent kinases, which are crucial for cell cycle progression. The key mechanisms are:

• Cell Cycle Arrest: By competitively inhibiting the ATP-binding site of CDKs such as Cdk1 and Cdk2, Butyrolactone I prevents the phosphorylation of key substrates required for cell cycle phase transitions.[2] This leads to the arrest of cells in the G1 and G2/M phases.[3][4] A primary target is the Retinoblastoma protein (pRb); inhibition of its phosphorylation prevents the release of E2F transcription factors, thereby halting entry into the S phase.[1][2]

• Modulation of Apoptotic Proteins: In several cancer cell lines, Butyrolactone I treatment leads to an upregulation of the pro-apoptotic protein Bax and a downregulation of the anti-apoptotic protein Bcl-2.[1] This shift in the Bax/Bcl-2 ratio increases mitochondrial outer membrane permeability, leading to the release of cytochrome c and the activation of the intrinsic caspase cascade.

• Caspase Activation: The release of cytochrome c from the mitochondria initiates the formation of the apoptosome and activates initiator caspases (e.g., Caspase-9), which in turn activate executioner caspases like Caspase-3.[4] Activated Caspase-3 is responsible for cleaving numerous cellular substrates, leading to the morphological and biochemical hallmarks of apoptosis.

It is important to note that in specific contexts, such as under heat or oxidative stress, Butyrolactone I has been observed to prevent apoptosis, suggesting its effects can be cell-type and context-dependent.[5]

Data Presentation

The following tables summarize the effective concentrations and IC50 values of Butyrolactone I in various cancer cell lines.

Table 1: Effective Concentrations of Butyrolactone I for Inducing Cell Cycle Arrest and Apoptosis

Cell Line	Cell Type	Effective Concentration	Observed Effect	Reference
PANC-1, AsPC-1	Pancreatic Cancer	Dose-dependent	Growth inhibition, Apoptosis induction	[1]
WEHI, L929, HeLa S3	Various Cancer Lines	100 µM	Enhancement of TNF-induced apoptosis	[6]
PC-14	Non-small-cell Lung Cancer	20 µg/mL	Inhibition of cdc2 kinase activity	[3]
DU145, PC-3	Prostate Cancer	70 µM - 100 µM	G2/M Arrest

Table 2: IC50 Values of Butyrolactone I for Cytotoxicity

Cell Line	Cell Type	IC50 Value	Reference
PC-3	Metastatic Prostate Cancer	7.4 µg/mL	[7]
SKOV3	Ovarian Adenocarcinoma	1.2 µg/mL	[7]
Lung Cancer Lines (various)	Non-small-cell Lung Cancer	~50 µg/mL	[3]

Visualizations

Signaling Pathway

Caption: Butyrolactone I signaling pathway for apoptosis induction.

Experimental Workflow

Caption: General experimental workflow for studying Butyrolactone I.

Experimental Protocols

Cell Culture and Treatment

• Cell Seeding: Plate the desired cancer cell line (e.g., HeLa, PANC-1) in appropriate culture vessels (e.g., 6-well plates, T-25 flasks) at a density that allows for logarithmic growth during the experiment (e.g., 2 x 10⁵ cells/well for a 6-well plate). Allow cells to adhere and resume growth for 24 hours.

• Preparation of Butyrolactone I: Prepare a stock solution of Butyrolactone I (e.g., 10-100 mM in DMSO) and store at -20°C. Immediately before use, dilute the stock solution to the desired final concentrations in fresh, pre-warmed culture medium.

• Treatment: Remove the old medium from the cells and replace it with the medium containing various concentrations of Butyrolactone I. Include a vehicle control (medium with the same final concentration of DMSO, typically <0.1%).

• Incubation: Incubate the cells for the desired time points (e.g., 24, 48, 72 hours) at 37°C in a humidified incubator with 5% CO₂.

Apoptosis Detection by Annexin V & Propidium Iodide (PI) Staining

This protocol is adapted from standard flow cytometry procedures.[8][9][10][11]

• Cell Harvesting: Collect both floating (apoptotic) and adherent cells. For adherent cells, wash with PBS, detach using a gentle cell scraper or Trypsin-EDTA, and combine with the supernatant.

• Washing: Centrifuge the cell suspension at 300 x g for 5 minutes. Discard the supernatant and wash the cell pellet twice with cold PBS.

• Resuspension: Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Staining: Transfer 100 µL of the cell suspension (~1 x 10⁵ cells) to a flow cytometry tube. Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) solution.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.

  • Healthy cells: Annexin V-negative, PI-negative.

  • Early apoptotic cells: Annexin V-positive, PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive, PI-positive.

TUNEL (TdT-mediated dUTP Nick-End Labeling) Assay

This protocol outlines the key steps for detecting DNA fragmentation in situ.[12][13][14]

• Sample Preparation: Grow and treat cells on glass coverslips. After treatment, wash with PBS and fix with 4% paraformaldehyde in PBS for 15-30 minutes at room temperature.

• Permeabilization: Wash the fixed cells and permeabilize with 0.25% Triton X-100 in PBS for 10-15 minutes on ice to allow the labeling enzyme to enter the nucleus.

• Labeling Reaction: Wash the cells and incubate with the TUNEL reaction mixture, containing TdT enzyme and fluorescently labeled dUTPs, for 60 minutes at 37°C in a humidified chamber. Include a positive control (pre-treat a sample with DNase I) and a negative control (omit the TdT enzyme).[12]

• Counterstaining: Wash the cells to remove unincorporated nucleotides. Counterstain the nuclei with a DNA dye like DAPI or Hoechst.

• Visualization: Mount the coverslips onto microscope slides and visualize using a fluorescence microscope. Apoptotic cells will exhibit bright nuclear fluorescence.

Caspase-3 Activity Assay (Colorimetric)

This protocol measures the activity of executioner caspase-3.[15][16][17]

• Cell Lysis: Harvest ~2-5 x 10⁶ treated and control cells by centrifugation. Resuspend the pellet in 50-100 µL of chilled cell lysis buffer. Incubate on ice for 10-15 minutes.

• Lysate Collection: Centrifuge the lysate at 10,000 x g for 5 minutes at 4°C. Transfer the supernatant (cytosolic extract) to a new, pre-chilled tube.

• Protein Quantification: Determine the protein concentration of the lysate using a standard method (e.g., Bradford assay).

• Assay Reaction: In a 96-well plate, add 50-100 µg of protein lysate per well and adjust the volume with lysis buffer. Add 2X Reaction Buffer containing DTT.

• Substrate Addition: Initiate the reaction by adding the Caspase-3 colorimetric substrate (e.g., DEVD-pNA).

• Incubation & Measurement: Incubate the plate at 37°C for 1-2 hours, protected from light. Measure the absorbance at 400-405 nm using a microplate reader. The increase in absorbance is proportional to the Caspase-3 activity.

Western Blotting for Apoptotic Proteins

This protocol is for detecting changes in protein expression levels of Bax, Bcl-2, and cleaved Caspase-3.[18][19][20]

• Protein Extraction: Lyse treated and control cells in RIPA buffer containing protease inhibitors. Quantify protein concentration as described above.

• SDS-PAGE: Denature 20-40 µg of protein per sample and separate the proteins by size on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies specific for Bax, Bcl-2, cleaved Caspase-3, and a loading control (e.g., β-actin or GAPDH).

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After final washes, apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system. Quantify band intensity to determine relative protein expression. An increased Bax/Bcl-2 ratio is indicative of apoptosis.[19]

References

• 1. An exogenous cdk inhibitor, butyrolactone-I, induces apoptosis with increased Bax/Bcl-2 ratio in p53-mutated pancreatic cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [CDK and MMP inhibitors] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antitumor effects of butyrolactone I, a selective cdc2 kinase inhibitor, on human lung cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Induction of G2-M phase arrest and apoptosis by alpha-methylene-gamma-butyrolactones in human leukemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of X-ray and doxorubicin-induced apoptosis by butyrolactone I, a CDK-specific inhibitor, in human tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Induction of apoptosis in cancer cells by tumor necrosis factor and butyrolactone, an inhibitor of cyclin-dependent kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Annexin V Staining Protocol [bdbiosciences.com]
• 9. bosterbio.com [bosterbio.com]
• 10. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 11. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 12. clyte.tech [clyte.tech]
• 13. TUNEL Apoptosis Detection Kit: Principles, Applications, and Step-by-Step Protocol [absin.net]
• 14. TUNEL Apoptosis Assay (Fluorescent) - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 15. Caspase Activity Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 16. mpbio.com [mpbio.com]
• 17. abcam.com [abcam.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. youtube.com [youtube.com]

Application Notes and Protocols: Butyrolactone I in Lung Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyrolactone I is a potent and selective inhibitor of cyclin-dependent kinases (CDKs), particularly targeting CDK1 (also known as cdc2) and CDK2.[1][2] In the context of lung cancer, Butyrolactone I has demonstrated significant anti-tumor effects by arresting the cell cycle at the G2/M phase and inducing apoptosis.[3] These application notes provide a comprehensive experimental workflow for evaluating the efficacy and mechanism of action of Butyrolactone I in lung cancer cell lines.

Data Presentation

The following tables summarize the quantitative effects of Butyrolactone I on lung cancer cell lines.

Table 1: IC50 Values of Butyrolactone I in Lung Cancer Cell Lines

Cell Line	Histology	IC50 (µg/mL)	Citation
PC-14	Adenocarcinoma	~20	[3]
PC-9	Adenocarcinoma	Not specified, but effective	[3]
Various non-small cell lung cancer lines	Non-small cell	~50	[3]

Table 2: Effect of Butyrolactone I on Cell Cycle Distribution in Lung Cancer Cells

Cell Line	Treatment	% of Cells in G1	% of Cells in S	% of Cells in G2/M	Citation
PC-14	Control	Data not available	Data not available	Data not available	[3]
PC-14	Butyrolactone I (concentration-dependent)	Data not available	Data not available	Increased	[3]

Table 3: Induction of Apoptosis by Butyrolactone I in Cancer Cells

Cell Line	Treatment	Apoptosis Induction	Notes	Citation
WEHI, L929, HeLa S3	Butyrolactone I (100 µM) with TNF	Increased apoptosis compared to TNF alone	Butyrolactone I alone did not induce common apoptotic events but blocked cell growth.	[1]

Experimental Protocols

Detailed methodologies for key experiments to assess the effects of Butyrolactone I on lung cancer cell lines are provided below.

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effects of Butyrolactone I on lung cancer cell lines and to calculate the IC50 value.

Materials:

• Lung cancer cell lines (e.g., A549, H460, PC-14)

• Butyrolactone I

• DMEM/RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) reagent (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Multiskan spectrum microplate reader

Protocol:

• Seed lung cancer cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Treat the cells with various concentrations of Butyrolactone I (e.g., 0, 10, 20, 50, 100 µM) and incubate for 48-72 hours.

• After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours at 37°C.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• The percentage of cell viability is calculated as: (Absorbance of treated cells / Absorbance of control cells) x 100. The IC50 value is determined from the dose-response curve.

Apoptosis Assay (Annexin V-FITC/PI Staining)

Objective: To quantify the percentage of apoptotic and necrotic cells induced by Butyrolactone I.

Materials:

• Lung cancer cell lines

• Butyrolactone I

• Annexin V-FITC Apoptosis Detection Kit

• Binding Buffer

• Propidium Iodide (PI)

• Flow cytometer

Protocol:

• Seed cells in 6-well plates and treat with Butyrolactone I at the desired concentration (e.g., IC50 value) for 24-48 hours.

• Harvest the cells by trypsinization and wash twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of PI.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour. Unstained cells, cells stained with only Annexin V-FITC, and cells stained with only PI should be used as controls for setting up compensation and gates.

Cell Cycle Analysis (Propidium Iodide Staining)

Objective: To determine the effect of Butyrolactone I on cell cycle progression.

Materials:

• Lung cancer cell lines

• Butyrolactone I

• PBS

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Protocol:

• Seed cells and treat with Butyrolactone I as described for the apoptosis assay.

• Harvest the cells and wash with PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while gently vortexing. Incubate at -20°C for at least 2 hours.

• Centrifuge the fixed cells and wash with PBS to remove the ethanol.

• Resuspend the cell pellet in PI staining solution.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the DNA content by flow cytometry. The percentages of cells in the G1, S, and G2/M phases of the cell cycle are determined using cell cycle analysis software.

Western Blot Analysis

Objective: To investigate the effect of Butyrolactone I on the expression levels of key cell cycle and apoptosis-related proteins.

Materials:

• Lung cancer cell lines

• Butyrolactone I

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (e.g., anti-CDK1, anti-Cyclin B1, anti-p21, anti-cleaved-caspase-3, anti-Bax, anti-Bcl-2, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Protocol:

• Treat cells with Butyrolactone I for the desired time points.

• Lyse the cells in RIPA buffer and determine the protein concentration using the BCA assay.

• Separate equal amounts of protein (20-40 µg) on an SDS-PAGE gel and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using an ECL substrate and an imaging system. β-actin is used as a loading control.

Mandatory Visualization

Caption: Experimental workflow for Butyrolactone I in lung cancer cell lines.

References

• 1. Induction of apoptosis in cancer cells by tumor necrosis factor and butyrolactone, an inhibitor of cyclin-dependent kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A cyclin-dependent kinase inhibitor, butyrolactone I, inhibits phosphorylation of RB protein and cell cycle progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antitumor effects of butyrolactone I, a selective cdc2 kinase inhibitor, on human lung cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Butyrolactone I for Inhibiting Retinoblastoma (RB) Protein Phosphorylation

Audience: Researchers, scientists, and drug development professionals.

Introduction

The Retinoblastoma protein (RB) is a critical tumor suppressor that acts as a primary regulator of the cell cycle.[1] Its function is tightly controlled by its phosphorylation state. In its active, hypophosphorylated form, RB binds to the E2F family of transcription factors, preventing the expression of genes required for the transition from the G1 to the S phase of the cell cycle.[2][3] In response to mitogenic signals, cyclin-dependent kinases (CDKs) phosphorylate RB, inactivating it and allowing cell cycle progression.[1][2] Dysregulation of this pathway is a hallmark of many cancers.

Butyrolactone I is a cell-permeable, selective inhibitor of the cyclin-dependent kinase (CDK) family, specifically targeting CDK1 (cdc2) and CDK2.[4][5] By acting as an ATP-competitive inhibitor, Butyrolactone I prevents the phosphorylation of key cell cycle proteins, including the RB protein.[4][6] This activity makes it a valuable tool for studying cell cycle control and a potential lead compound in anticancer drug development. These notes provide detailed protocols for using Butyrolactone I to inhibit RB phosphorylation and analyze its effects on the cell cycle.

Mechanism of Action

Butyrolactone I exerts its biological effects by directly inhibiting the kinase activity of CDK1 and CDK2.[4] This inhibition prevents the sequential phosphorylation and inactivation of the RB protein that normally occurs during the G1/S transition.[4] By keeping RB in its active, hypophosphorylated state, it remains bound to E2F transcription factors. This complex actively represses the transcription of genes necessary for DNA synthesis, thereby arresting the cell cycle in the G1 phase.[3][4] Butyrolactone I has also been shown to inhibit H1 histone phosphorylation, contributing to a G2/M phase arrest.[4][5]

Caption: Butyrolactone I inhibits CDK-mediated RB phosphorylation. (Max-width: 760px)

Data Presentation: Efficacy of Butyrolactone I

The inhibitory concentration of Butyrolactone I varies across different cell lines. The following table summarizes key quantitative data from published studies.

Cell Line	Cell Type	Parameter	Value	Reference
HL-60	Human Leukemia	IC50	13.2 µM	[7]
PC-3	Human Prostate Cancer	IC50	41.7 µM	[7]
PC-14	Human Lung Cancer	IC50	~20 µg/mL (~47 µM)	[8]
Various	Non-small & Small-cell Lung Cancer	IC50	~50 µg/mL (~118 µM)	[8]

Note: The molecular weight of Butyrolactone I is 424.5 g/mol .

Experimental Protocols

Protocol 1: Cell Culture and Treatment with Butyrolactone I

This protocol describes the general procedure for treating cultured mammalian cells with Butyrolactone I to assess its effect on RB phosphorylation and cell cycle progression.

• Cell Plating: Seed the cells of interest (e.g., WI38, PC-3, HCT116) in appropriate culture vessels (e.g., 6-well plates or 100 mm dishes) and culture in standard media (e.g., DMEM with 10% FBS) at 37°C and 5% CO2. Grow cells to approximately 40-50% confluency.

• Synchronization (Optional): For a more uniform cell population, synchronization at the G0/G1 boundary can be achieved.

  • Wash cells three times with serum-free medium.

  • Incubate cells in serum-free or low-serum (0.2%) medium for 24-48 hours.[9]

  • To re-enter the cell cycle, replace the medium with complete, serum-containing medium. Butyrolactone I can be added at this step.

• Preparation of Butyrolactone I Stock: Prepare a 10-100 mM stock solution of Butyrolactone I in DMSO. Store aliquots at -20°C.[5]

• Treatment: Dilute the Butyrolactone I stock solution in complete culture medium to achieve the desired final concentration (e.g., 10-100 µM, based on cell line sensitivity).[7] Ensure the final DMSO concentration does not exceed 0.1% to avoid solvent toxicity. Add the treatment medium to the cells.

• Incubation: Incubate the cells for the desired time period (e.g., 16-24 hours) to observe effects on G1/S transition.[4]

• Harvesting: After incubation, harvest the cells for downstream analysis (Western Blot or Flow Cytometry). For adherent cells, wash with ice-cold PBS, then detach using a cell scraper or trypsin.

Protocol 2: Analysis of RB Phosphorylation by Western Blot

This protocol is used to detect the levels of total and phosphorylated RB protein. A decrease in the ratio of phosphorylated RB (pRB) to total RB indicates successful inhibition by Butyrolactone I.

Caption: Standard workflow for Western blot analysis. (Max-width: 760px)

• Cell Lysate Preparation: [10][11]

  • Place the culture dish of treated and control cells on ice and wash once with ice-cold PBS.

  • Add ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors to the dish (e.g., 500 µL for a 10 cm dish).

  • Scrape the cells and transfer the lysate to a pre-cooled microcentrifuge tube.

  • Agitate for 30 minutes at 4°C.

  • Centrifuge the lysate at 16,000 x g for 20 minutes at 4°C.

  • Transfer the supernatant to a new tube. This is the protein extract.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA Protein Assay Kit.

• Sample Preparation & SDS-PAGE: [12]

  • Take a consistent amount of protein from each sample (e.g., 20-30 µg) and add an equal volume of 2x Laemmli sample buffer.

  • Boil the samples at 95-100°C for 5 minutes.

  • Load the samples onto an SDS-polyacrylamide gel and perform electrophoresis to separate the proteins by size.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.[13]

• Immunoblotting: [11][12]

  • Block the membrane for 1 hour at room temperature in a blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST).

  • Incubate the membrane overnight at 4°C with a primary antibody specific for phosphorylated RB (pRB). In a separate blot, use a primary antibody for total RB.

  • Wash the membrane three times for 5 minutes each with TBST.

  • Incubate the membrane with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times for 5 minutes each with TBST.

• Detection:

  • Apply a chemiluminescent substrate (e.g., ECL) to the membrane.[14]

  • Capture the signal using a CCD imager or X-ray film. Densitometry analysis can be used to quantify the pRB/total RB ratio.

Protocol 3: Cell Cycle Analysis by Flow Cytometry

This protocol is used to determine the distribution of cells in different phases of the cell cycle based on DNA content. Treatment with Butyrolactone I is expected to cause an accumulation of cells in the G1 phase.[4]

Caption: Workflow for cell cycle analysis via flow cytometry. (Max-width: 760px)

• Cell Preparation:

  • Harvest treated and control cells, including the culture medium, to collect both adherent and floating cells.

  • Centrifuge at 300 x g for 5 minutes and discard the supernatant.

  • Wash the cell pellet once with ice-cold PBS.

• Fixation:

  • Resuspend the cell pellet by gently vortexing.

  • While vortexing, add 1-5 mL of ice-cold 70% ethanol (B145695) dropwise to fix and permeabilize the cells.

  • Incubate the cells on ice for at least 30 minutes or store at -20°C overnight.

• Staining: [15]

  • Centrifuge the fixed cells at 300 x g for 5 minutes and discard the ethanol.

  • Wash the cells once with PBS.

  • Resuspend the cell pellet in a staining solution containing Propidium Iodide (PI, a fluorescent DNA intercalator) and RNase A (to prevent staining of double-stranded RNA). A typical solution is 40 µg/mL PI and 100 µg/mL RNase A in PBS.

  • Incubate for 30 minutes at 37°C or room temperature, protected from light.

• Flow Cytometry:

  • Analyze the stained cells on a flow cytometer, using a 488 nm laser for excitation.[15]

  • Collect data from at least 10,000 cells per sample.

  • Generate a histogram of fluorescence intensity. Cells in G0/G1 will have 2N DNA content, while cells in G2/M will have 4N DNA content. Cells in S phase will have DNA content between 2N and 4N.[15]

• Data Analysis:

  • Use cell cycle analysis software (e.g., FlowJo, ModFit LT) to quantify the percentage of cells in the G0/G1, S, and G2/M phases for both control and Butyrolactone I-treated samples. An increase in the G1 population and a decrease in the S and G2/M populations are expected.

References

• 1. Understanding Retinoblastoma Post-Translational Regulation for the Design of Targeted Cancer Therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. RB1 dual role in proliferation and apoptosis: Cell fate control and implications for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molecular mechanisms underlying RB protein function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A cyclin-dependent kinase inhibitor, butyrolactone I, inhibits phosphorylation of RB protein and cell cycle progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Butyrolactone I | CDK non-selective inhibitor | Hello Bio [hellobio.com]
• 6. The cyclin-dependent kinase inhibitor butyrolactone is a potent inhibitor of p21 (WAF1/CIP1 expression) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Antitumor effects of butyrolactone I, a selective cdc2 kinase inhibitor, on human lung cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. bio-rad.com [bio-rad.com]
• 11. origene.com [origene.com]
• 12. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 13. Western Blotting/Immunoblotting (WB/IB) Protocol | Aviva Systems Biology | Avivasysbio.com [avivasysbio.com]
• 14. bu.edu [bu.edu]
• 15. Procedure and precautions of cell cycle detection [elabscience.com]

Application Notes and Protocols for In Vivo Administration of Butyrolactone I in Rat Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the in vivo administration of Butyrolactone I in rat models, targeting researchers in pharmacology, oncology, and neuroscience. Butyrolactone I, a potent inhibitor of cyclin-dependent kinases (CDKs), has shown potential in preclinical studies for its anti-inflammatory and anti-cancer properties. This document outlines its mechanism of action, provides detailed experimental protocols for administration, and summarizes key quantitative data from relevant studies.

Introduction to Butyrolactone I

Butyrolactone I is a fungal metabolite originally isolated from Aspergillus terreus. It functions as a selective inhibitor of cyclin-dependent kinases (CDKs), particularly Cdc2 (CDK1) and Cdk2.[1][2] By competitively binding to the ATP-binding site of these kinases, Butyrolactone I effectively blocks cell cycle progression at the G1/S and G2/M phases.[2] More recent studies have revealed its broader biological activities, including the inhibition of the NF-κB and JAK/STAT signaling pathways, suggesting its potential as an anti-inflammatory and nephroprotective agent.[3][4]

Key Signaling Pathways Affected by Butyrolactone I

Butyrolactone I exerts its biological effects by modulating several critical intracellular signaling pathways.

Inhibition of Cyclin-Dependent Kinase (CDK) Pathway

Butyrolactone I is a well-characterized inhibitor of CDKs, which are key regulators of the cell cycle. By inhibiting CDK1 and CDK2, it prevents the phosphorylation of target proteins required for cell cycle progression, leading to cell cycle arrest and apoptosis in cancer cells.[1][2]

Butyrolactone I Inhibition of the CDK Pathway.

Attenuation of the NF-κB Signaling Pathway

Butyrolactone I has been shown to attenuate inflammation by inhibiting the NF-κB signaling pathway. It can prevent the phosphorylation of IκB and the p65 subunit of NF-κB, thereby blocking the nuclear translocation of NF-κB and the subsequent expression of pro-inflammatory genes.[3][5][6]

Butyrolactone I Attenuation of the NF-κB Pathway.

Quantitative Data from In Vivo Studies

While specific quantitative data for Butyrolactone I in rat models is limited in the reviewed literature, studies in murine models provide valuable insights into its potential efficacy.

Parameter	Animal Model	Treatment Group	Control Group	% Change	Reference
Serum ALT (U/L)	NASH Mouse Model	45.3 ± 5.8	89.7 ± 10.2	-49.5%	[3]
Serum AST (U/L)	NASH Mouse Model	101.5 ± 12.6	185.4 ± 21.3	-45.2%	[3]
Hepatic TNF-α (pg/mg)	NASH Mouse Model	3.2 ± 0.4	6.8 ± 0.7	-52.9%	[3]
Hepatic IL-6 (pg/mg)	NASH Mouse Model	1.5 ± 0.2	3.1 ± 0.3	-51.6%	[3]

Note: The data presented above is from a study conducted in a murine model of nonalcoholic steatohepatitis (NASH) and may not be directly translatable to rat models.

Experimental Protocols for In Vivo Administration in Rats

The following protocols are generalized for the administration of investigational compounds to rats and should be adapted based on the specific experimental design, the formulation of Butyrolactone I, and institutional animal care and use committee (IACUC) guidelines.

Drug Preparation

• Solubilization: Butyrolactone I is soluble in organic solvents such as DMSO and ethanol. For in vivo administration, it is crucial to prepare a vehicle that is biocompatible and minimizes toxicity. A common approach is to first dissolve Butyrolactone I in a small amount of DMSO and then dilute it with a suitable vehicle like saline, corn oil, or a solution of 0.5% methylcellulose (B11928114) to the final desired concentration. The final concentration of DMSO should typically be kept below 5-10% of the total injection volume to avoid toxicity.

• Dosage: The optimal dosage of Butyrolactone I will depend on the specific application and rat model. Based on studies with similar compounds and in vitro effective concentrations, a starting dose range of 10-50 mg/kg could be considered for efficacy studies, with dose-ranging studies being essential to determine the maximum tolerated dose (MTD).

Administration Routes

The choice of administration route depends on the desired pharmacokinetic profile and the target organ.

Routes of Butyrolactone I Administration.

This route mimics the clinical administration of oral drugs.

Materials:

• Rat gavage needles (flexible or rigid, appropriate size for the rat's weight)

• Syringes (1-3 mL)

• Butyrolactone I formulation

Protocol:

• Gently restrain the rat, ensuring it cannot move its head.

• Measure the distance from the tip of the rat's nose to the last rib to estimate the length of the gavage needle to be inserted.

• Carefully insert the gavage needle into the esophagus. Do not force the needle; if resistance is met, withdraw and re-insert.

• Once the needle is in the correct position, slowly administer the Butyrolactone I formulation.

• Withdraw the needle gently and return the rat to its cage.

• Monitor the rat for any signs of distress.

IP injection allows for rapid absorption of the compound into the systemic circulation.

Materials:

• Sterile needles (23-25 gauge)

• Sterile syringes (1 mL)

• Butyrolactone I formulation

Protocol:

• Securely restrain the rat, exposing its abdomen.

• Tilt the rat slightly with its head downwards.

• Insert the needle into the lower right or left quadrant of the abdomen, avoiding the midline to prevent damage to the bladder or cecum.

• Aspirate to ensure no fluid is drawn into the syringe, which would indicate entry into a blood vessel or organ.

• Inject the Butyrolactone I formulation slowly.

• Withdraw the needle and return the rat to its cage.

• Observe the rat for any adverse reactions.

IV injection provides immediate and 100% bioavailability of the compound. The lateral tail vein is the most common site for IV injections in rats.

Materials:

• Sterile needles (25-27 gauge) or butterfly catheters

• Sterile syringes (1 mL)

• Butyrolactone I formulation

• A warming device (e.g., heat lamp) to dilate the tail veins

Protocol:

• Place the rat in a restraining device.

• Warm the rat's tail to dilate the veins.

• Identify one of the lateral tail veins.

• Insert the needle into the vein, bevel up, at a shallow angle.

• Successful entry into the vein can be confirmed by a flash of blood in the needle hub.

• Slowly inject the Butyrolactone I formulation. If swelling occurs at the injection site, the needle is not in the vein; withdraw and re-attempt.

• After injection, withdraw the needle and apply gentle pressure to the injection site to prevent bleeding.

• Return the rat to its cage and monitor its condition.

Conclusion

Butyrolactone I is a promising preclinical candidate with a well-defined mechanism of action as a CDK inhibitor and emerging roles in modulating inflammatory pathways. The protocols outlined in this document provide a foundation for conducting in vivo studies in rat models to further investigate its therapeutic potential. Careful consideration of the administration route, dosage, and formulation is critical for obtaining reliable and reproducible results. Future studies should aim to establish a comprehensive pharmacokinetic and pharmacodynamic profile of Butyrolactone I in rats to facilitate its translation to clinical applications.

References

• 1. An exogenous cdk inhibitor, butyrolactone-I, induces apoptosis with increased Bax/Bcl-2 ratio in p53-mutated pancreatic cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of X-ray and doxorubicin-induced apoptosis by butyrolactone I, a CDK-specific inhibitor, in human tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Butyrolactone I attenuates inflammation in murine NASH by inhibiting the NF-κB signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Butyrolactone I blocks the transition of acute kidney injury to chronic kidney disease in mice by targeting JAK1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Butyrolactone-I from Coral-Derived Fungus Aspergillus terreus Attenuates Neuro-Inflammatory Response via Suppression of NF-κB Pathway in BV-2 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Butyrolactone-I from Coral-Derived Fungus Aspergillus terreus Attenuates Neuro-Inflammatory Response via Suppression of NF-κB Pathway in BV-2 Cells [mdpi.com]

Technical Notes & Optimization

Solubility issues with Butyrolactone I in aqueous solutions.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Butyrolactone I, focusing on solubility issues in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is Butyrolactone I and what are its primary cellular targets?

Butyrolactone I is a fungal metabolite derived from Aspergillus terreus. It is a potent, cell-permeable inhibitor of cyclin-dependent kinases (CDKs), with high specificity for CDK1, CDK2, and CDK5. By competing with ATP for the kinase binding site, it arrests the cell cycle at the G1/S and G2/M transitions. More recently, Butyrolactone I has also been identified as a partial agonist of Peroxisome Proliferator-Activated Receptor gamma (PPARγ), a nuclear receptor involved in metabolism and inflammation. This dual activity contributes to its diverse biological effects, including anti-tumor and anti-inflammatory properties.[1][2][3]

Q2: I am observing precipitation when I add Butyrolactone I to my aqueous buffer/media. What is the cause?

Precipitation of Butyrolactone I in aqueous solutions is a common issue and is primarily due to its low water solubility. While it is soluble in organic solvents like DMSO and ethanol, its solubility is significantly lower in aqueous buffers such as PBS.[4] Adding a concentrated stock solution of Butyrolactone I in an organic solvent directly to an aqueous solution can cause it to crash out if the final concentration of the organic solvent is not sufficient to maintain its solubility or if the final concentration of Butyrolactone I exceeds its aqueous solubility limit.

Q3: What is the recommended solvent for preparing a stock solution of Butyrolactone I?

Dimethyl sulfoxide (B87167) (DMSO) is the most commonly recommended solvent for preparing high-concentration stock solutions of Butyrolactone I for use in cell-based assays.[4] Ethanol is also a viable option.

Q4: How can I prevent precipitation of Butyrolactone I in my experiments?

To prevent precipitation, it is crucial to first dissolve Butyrolactone I in a suitable organic solvent, such as DMSO, to create a concentrated stock solution. When preparing your final working solution in an aqueous buffer or cell culture medium, ensure that the final concentration of the organic solvent is kept as low as possible while still being sufficient to maintain the solubility of Butyrolactone I. It is also important to add the stock solution to the aqueous solution with vigorous mixing to ensure rapid and uniform dispersion.

Q5: What is the stability of Butyrolactone I in aqueous solutions?

The stability of Butyrolactone I in aqueous solutions can be influenced by factors such as pH and temperature. It is generally recommended to prepare fresh working solutions from a frozen stock solution for each experiment to ensure potency and avoid degradation. Stock solutions in anhydrous DMSO can be stored at -20°C for extended periods.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Precipitate forms immediately upon adding Butyrolactone I stock to aqueous media.	Final concentration of Butyrolactone I exceeds its solubility limit in the aqueous media.	Decrease the final concentration of Butyrolactone I. If a higher concentration is required, consider increasing the percentage of the organic solvent in the final solution, but be mindful of potential solvent toxicity to cells.
Insufficient mixing upon addition of the stock solution.	Add the stock solution dropwise to the aqueous media while vortexing or stirring vigorously to ensure rapid dispersion.
Cloudiness or precipitate appears in the media during incubation.	The compound is coming out of solution over time.	This may indicate that the compound is not stable in the media over the incubation period. Prepare fresh media with Butyrolactone I immediately before use. Consider the possibility of the compound binding to components in the media or the culture vessel.
Interaction with components in the serum or media.	If using serum-containing media, try reducing the serum concentration or using a serum-free formulation if possible for your cell type. Test the solubility in the basal media without supplements first.
Inconsistent or no biological effect observed.	Loss of compound due to precipitation.	Visually inspect for any precipitate. If present, centrifuge the solution and measure the concentration of Butyrolactone I in the supernatant to determine the actual soluble concentration.
Degradation of the compound.	Prepare fresh working solutions for each experiment from a recently thawed stock. Avoid repeated freeze-thaw cycles of the stock solution.
Incorrect stock concentration.	Verify the initial weight of the compound and the volume of solvent used to prepare the stock solution.

Quantitative Solubility Data

Solvent	Solubility
Dimethylformamide (DMF)	10 mg/mL
Dimethyl sulfoxide (DMSO)	10 mg/mL
Ethanol	10 mg/mL
Phosphate-Buffered Saline (PBS, pH 7.2)	1 mg/mL

Data sourced from Cayman Chemical product information.

Experimental Protocols

Preparation of Butyrolactone I Stock Solution

• Materials:

  • Butyrolactone I (powder)

  • Anhydrous Dimethyl sulfoxide (DMSO)

  • Sterile microcentrifuge tubes or vials

• Procedure:

  • Aseptically weigh out the desired amount of Butyrolactone I powder.

  • Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mg/mL).

  • Vortex or sonicate briefly until the powder is completely dissolved.

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C.

General Protocol for Treating Cells with Butyrolactone I

• Materials:

  • Cells cultured in appropriate vessels

  • Complete cell culture medium

  • Butyrolactone I stock solution (e.g., 10 mg/mL in DMSO)

• Procedure:

  • Thaw an aliquot of the Butyrolactone I stock solution at room temperature.

  • Calculate the volume of the stock solution needed to achieve the desired final concentration in your cell culture medium.

  • Prepare the final working solution by diluting the stock solution into pre-warmed complete cell culture medium. It is recommended to perform a serial dilution if the final concentration is very low.

  • Ensure the final concentration of DMSO in the medium is consistent across all treatments, including the vehicle control, and is at a level non-toxic to the cells (typically ≤ 0.5%).

  • Remove the existing medium from the cells and replace it with the medium containing the appropriate concentration of Butyrolactone I or the vehicle control.

  • Incubate the cells for the desired period under standard culture conditions.

Visualizations

Butyrolactone I's inhibition of CDK-cyclin complexes.

Butyrolactone I's partial agonism of PPARγ.

A logical workflow for troubleshooting precipitation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Cyclin-Dependent Kinase 5 Inhibitor Butyrolactone I Elicits a Partial Agonist Activity of Peroxisome Proliferator-Activated Receptor γ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The cyclin-dependent kinase inhibitor butyrolactone is a potent inhibitor of p21 (WAF1/CIP1 expression) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]

Identifying and minimizing off-target effects of Butyrolactone I.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on identifying and minimizing the off-target effects of Butyrolactone I. The following troubleshooting guides and FAQs address common issues and provide detailed experimental protocols for robust scientific inquiry.

Frequently Asked Questions (FAQs)

Q1: What are off-target effects and why are they a concern when using Butyrolactone I?

A1: Off-target effects occur when a small molecule inhibitor, such as Butyrolactone I, binds to and alters the activity of proteins other than its intended biological target.[1] These unintended interactions are a significant concern as they can lead to misinterpretation of experimental data, where an observed phenotype may be incorrectly attributed to the inhibition of the primary target.[1] Furthermore, off-target binding can disrupt essential cellular pathways, causing cellular toxicity unrelated to the on-target effect, and can compromise the translatability of preclinical findings.[1]

Q2: What is the primary mechanism of action for Butyrolactone I?

A2: Butyrolactone I is a cell-permeable, ATP-competitive inhibitor of cyclin-dependent kinases (CDKs).[2][3] It is known to potently and selectively inhibit CDK1/cyclin B, CDK2, and CDK5. This inhibition blocks cell cycle progression at the G1/S and G2/M transitions, preventing the phosphorylation of key substrates like the retinoblastoma protein (Rb) and histone H1. Its ability to arrest the cell cycle is a cornerstone of its antitumor activity.

Q3: What are the known or potential off-target activities of Butyrolactone I?

A3: Beyond its primary role as a CDK inhibitor, studies have revealed that Butyrolactone I can exert several off-target effects. At concentrations higher than its Ki for CDK inhibition, it has been shown to inhibit the NF-κB signaling pathway, reduce reactive oxygen species (ROS) production, and modulate the PERK/CHOP signaling pathway, which is involved in the heat-stress response. Additionally, Butyrolactone I can induce a rapid, p53-independent degradation of the p21 (WAF1/CIP1) protein via the proteasome, an effect that is distinct from its CDK-inhibitory function.

Q4: How can I proactively minimize off-target effects in my experiments with Butyrolactone I?

A4: A multi-faceted approach is recommended to minimize the impact of off-target effects:

• Use the Lowest Effective Concentration: Always perform a dose-response experiment to determine the lowest concentration of Butyrolactone I that produces the desired on-target effect. Higher concentrations are more likely to engage lower-affinity off-targets.

• Employ Control Compounds: Include a structurally similar but biologically inactive analog of Butyrolactone I as a negative control. This helps confirm that the observed effects are not due to the chemical scaffold itself.

• Orthogonal Validation: Confirm key findings using alternative methods to inhibit the target. This can include using a structurally different inhibitor targeting the same CDK or employing genetic approaches like siRNA or CRISPR-Cas9 to knock down/knock out the target protein. If the phenotype persists after genetic removal of the target, it is likely an off-target effect.

Troubleshooting Guide

Issue 1: High levels of cytotoxicity are observed at concentrations intended for CDK inhibition.

Possible Cause	Troubleshooting Steps	Expected Outcome
Off-target Kinase Inhibition	1. Perform a kinome-wide selectivity screen to identify unintended kinase targets. 2. Test inhibitors with different chemical scaffolds that target the same CDK.	1. Identification of other kinases inhibited by Butyrolactone I that may be responsible for toxicity. 2. If cytotoxicity persists across different scaffolds, it may be an on-target effect.
Compound Solubility Issues	1. Verify the solubility of Butyrolactone I in your specific cell culture media. 2. Visually inspect for precipitate in the stock solution and final culture medium.	Improved cell viability if poor solubility and compound precipitation were the cause of toxicity.
Disruption of Other Pathways	1. Analyze the activation state of known Butyrolactone I off-target pathways, such as NF-κB or stress-response pathways (PERK/CHOP).	Identification of unintended pathway modulation that could contribute to cytotoxicity.

Issue 2: The observed cellular phenotype is inconsistent with known effects of CDK1/2 inhibition.

Possible Cause	Troubleshooting Steps	Expected Outcome
Undocumented Off-Target Effect	1. Use a proteome-wide, unbiased technique like the Cellular Thermal Shift Assay (CETSA) coupled with mass spectrometry to identify all cellular targets. 2. Perform a rescue experiment by transfecting cells with a drug-resistant mutant of the target CDK.	1. A comprehensive list of direct protein binders, revealing potential off-targets. 2. On-target effects will be rescued, but off-target effects will persist, confirming their independence from the primary target.
Cell Line Specificity	1. Confirm the expression levels of the intended CDK targets and potential off-targets in your cell line via Western blot or qPCR. 2. Test the effect of Butyrolactone I in multiple cell lines.	Understanding if variable protein expression between cell lines is responsible for the inconsistent results.

Quantitative Data Summary

Table 1: Reported Biological Activities of Butyrolactone I

Target/Process	Effect	Cell Line/System	Concentration	Citation
cdc2 kinase	Inhibition	PC-14 (non-small cell lung)	20 µg/mL (~47 µM)
Cell Proliferation	Inhibition, G2/M Arrest	DU145, PC-3, LNCaP (prostate)	35-100 µM
Heat-Stress Apoptosis	Mitigation	IPEC-J2 (porcine intestinal)	10-50 µM
NF-κB Signaling	Inhibition	LPS-induced RAW264.7	Not specified
p21 Protein Expression	Reduction / Degradation	H460 (lung), SW480 (colon)	> Ki for CDK inhibition
Apoptosis	Induction	PANC-1, AsPC-1 (pancreatic)	Dose-dependent

Note: The IC50 and Ki values for Butyrolactone I against a wide panel of purified kinases are not consistently reported in the literature, highlighting the importance of performing application-specific kinase profiling.

Diagrams

Caption: Logical diagram of Butyrolactone I's on-target and potential off-target pathways.

Caption: Experimental workflow for identifying and validating off-target effects.

Caption: Simplified diagram of Butyrolactone I's inhibitory action on the cell cycle.

Key Experimental Protocols

Protocol 1: Kinome Profiling

Objective: To determine the selectivity of Butyrolactone I by screening it against a large panel of kinases.

Methodology:

• Compound Preparation: Prepare Butyrolactone I at a concentration significantly higher than its on-target IC50 (e.g., 1 µM) to detect lower-affinity interactions. A DMSO control must be run in parallel.

• Kinase Panel: Utilize a commercial kinase profiling service (e.g., KINOMEscan™) that offers a panel of hundreds of human kinases.

• Binding Assay: The assay is typically a competition binding assay where Butyrolactone I competes with a labeled, immobilized ligand for binding to each kinase in the panel.

• Detection: The amount of kinase bound to the immobilized ligand is measured. In the KINOMEscan™ platform, this is done using quantitative PCR (qPCR) of a DNA tag conjugated to the kinase.

Data Analysis:

• Results are often reported as "Percent of Control" (%Ctrl), where the control is the DMSO vehicle.

• A low %Ctrl value (e.g., <10%) indicates strong inhibition or binding of the compound to the kinase.

• Data can be visualized on a TREEspot™ diagram, which maps the interacting kinases onto a circular dendrogram of the human kinome, providing a clear visual representation of selectivity.

Protocol 2: Cellular Thermal Shift Assay (CETSA)

Objective: To confirm direct binding (target engagement) of Butyrolactone I to its intended CDK targets and potential off-targets within intact cells.

Methodology:

• Cell Treatment: Treat intact cells with the desired concentration of Butyrolactone I or a vehicle control (DMSO) for a specified time to allow for target binding.

• Heating: Aliquot the cell suspension and heat the samples across a range of temperatures (e.g., 40-70°C) for a short period (e.g., 3 minutes) to induce protein denaturation.

• Cell Lysis & Pelleting: Lyse the cells to release proteins and centrifuge the samples at high speed to pellet the aggregated, denatured proteins.

• Supernatant Analysis: Collect the supernatant, which contains the soluble, non-denatured proteins.

• Protein Detection: Quantify the amount of the target protein remaining in the soluble fraction using Western blotting or mass spectrometry.

Data Analysis:

• For each sample (vehicle and Butyrolactone I-treated), plot the relative amount of soluble protein as a function of temperature.

• Binding of Butyrolactone I to a target protein will increase its thermal stability, resulting in a shift of its melting curve to a higher temperature compared to the vehicle control. This thermal shift is direct evidence of target engagement.

Protocol 3: Western Blot for Downstream Pathway Analysis

Objective: To investigate if Butyrolactone I affects the phosphorylation status of key proteins in known on-target or suspected off-target pathways.

Methodology:

• Cell Culture and Treatment: Plate cells and treat them with various concentrations of Butyrolactone I and a vehicle control for a defined period.

• Protein Extraction: Lyse the cells in a buffer containing protease and phosphatase inhibitors to preserve protein phosphorylation states.

• Protein Quantification: Determine the protein concentration of each lysate using a standard assay (e.g., BCA assay).

• SDS-PAGE: Separate equal amounts of protein from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane (e.g., with 5% BSA or non-fat milk in TBST) to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific to the phosphorylated form of a protein of interest (e.g., phospho-p65 for NF-κB pathway, phospho-Rb for CDK pathway).

  • Wash and incubate with an appropriate HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Stripping and Reprobing: Strip the membrane and reprobe with an antibody against the total protein to normalize for loading.

Data Analysis:

• Quantify the band intensities for both the phosphorylated and total protein using densitometry software.

• Normalize the phosphorylated protein level to the total protein level for each sample.

• Compare the normalized phosphorylation levels in Butyrolactone I-treated samples to the vehicle control to determine if the inhibitor modulates the pathway's activity.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. The cyclin-dependent kinase inhibitor butyrolactone is a potent inhibitor of p21 (WAF1/CIP1 expression) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Butyrolactone I Incubation Time for Cell Cycle Arrest

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Butyrolactone I to induce cell cycle arrest.

Frequently Asked Questions (FAQs)

Q1: What is Butyrolactone I and how does it induce cell cycle arrest?

Butyrolactone I is a potent, cell-permeable, and selective inhibitor of cyclin-dependent kinases (CDKs).[1][2] It specifically targets CDK1 (also known as cdc2) and CDK2.[1] By inhibiting these kinases, Butyrolactone I blocks the progression of the cell cycle at two key checkpoints: the G1/S transition and the G2/M transition.[1]

The arrest at the G1/S checkpoint is primarily due to the inhibition of CDK2, which prevents the phosphorylation of the Retinoblastoma protein (pRb).[1] Hypophosphorylated pRb remains bound to the E2F transcription factor, thereby preventing the expression of genes required for S-phase entry.

The G2/M arrest is a consequence of CDK1 inhibition. CDK1, in complex with Cyclin B1, is essential for entry into mitosis. Inhibition of CDK1 by Butyrolactone I leads to an accumulation of cells in the G2 phase and can also result in an accumulation of Cyclin B1.[3][4]

Q2: What is the optimal concentration and incubation time for Butyrolactone I to achieve cell cycle arrest?

The optimal concentration and incubation time for Butyrolactone I are highly dependent on the cell line and the desired outcome (G1/S vs. G2/M arrest). It is crucial to perform a dose-response and time-course experiment for your specific cell line. However, published literature provides a starting point for optimization.

Q3: How can I verify that Butyrolactone I has successfully arrested the cells in the desired cell cycle phase?

The most common method to verify cell cycle arrest is through flow cytometry analysis of DNA content using a fluorescent dye like propidium (B1200493) iodide (PI) or DAPI. This technique allows you to quantify the percentage of cells in each phase of the cell cycle (G0/G1, S, and G2/M).

Additional verification can be achieved through:

• Western Blotting: Analyze the expression levels of cell cycle-specific proteins. For G1 arrest, you can check for hypophosphorylated pRb. For G2/M arrest, you can look for increased levels of Cyclin B1.[3][4]

• Microscopy: Observe cell morphology. Cells arrested in G2/M may appear larger and more rounded.[5]

Q4: Is the cell cycle arrest induced by Butyrolactone I reversible?

Yes, in many cases, the cell cycle arrest induced by Butyrolactone I is reversible. After removing the compound from the cell culture medium, cells can re-enter the cell cycle. The efficiency and synchrony of re-entry can depend on the cell line, the concentration of Butyrolactone I used, and the duration of the treatment.

Troubleshooting Guides

Issue 1: Incomplete or no cell cycle arrest after Butyrolactone I treatment.

Possible Cause	Troubleshooting Step
Suboptimal Concentration	Perform a dose-response experiment to determine the optimal concentration for your cell line. Start with a range based on the data in Table 1 and published literature.
Inappropriate Incubation Time	Conduct a time-course experiment (e.g., 12, 24, 48 hours) to find the optimal incubation period for achieving arrest in the desired phase.
Cell Line Resistance	Some cell lines may be inherently resistant to Butyrolactone I. This could be due to mutations in CDKs or other cell cycle regulatory proteins. Consider using a different cell cycle synchronization agent.
Compound Instability or Degradation	Ensure proper storage of Butyrolactone I stock solutions (typically at -20°C). Prepare fresh working solutions for each experiment.
High Cell Density	High cell confluence can affect drug efficacy. Seed cells at a lower density to ensure they are in the logarithmic growth phase during treatment.

Issue 2: High levels of cell death or toxicity observed.

Possible Cause	Troubleshooting Step
Concentration Too High	Reduce the concentration of Butyrolactone I. Even if a high concentration effectively arrests the cell cycle, it may also induce apoptosis.
Prolonged Incubation	Shorten the incubation time. Extended exposure to cell cycle inhibitors can lead to cytotoxicity.
Cell Line Sensitivity	Some cell lines are more sensitive to Butyrolactone I. Perform a cell viability assay (e.g., MTT or Trypan Blue exclusion) in parallel with your cell cycle analysis to monitor toxicity.

Issue 3: Cells are arrested in a different phase than expected (e.g., G2/M instead of G1/S).

Possible Cause	Troubleshooting Step
Concentration and Time Dependence	The concentration and incubation time can influence the specific checkpoint at which cells arrest. Generally, different conditions may be required to preferentially induce G1/S versus G2/M arrest. Refer to literature for cell-line-specific protocols.
Cell Line-Specific Response	The predominant arrest phase can vary between cell lines. Characterize the response of your specific cell line to Butyrolactone I across a range of concentrations and time points.

Data Presentation

Table 1: Examples of Butyrolactone I Concentrations and Incubation Times for Cell Cycle Arrest in Various Cell Lines

Cell Line	Concentration	Incubation Time	Observed Effect	Reference
Porcine Fetal Fibroblasts	118 µM	5 hours	>80% of cells at G1/S transition	[6]
Human Prostate Cancer (DU145)	70 µM and 100 µM	24 hours	Significant increase in 4C (G2/M) phase cells	[3]
Human Fibroblasts (WI38)	Not specified	Post-serum stimulation	Inhibition of progression from G1 to S phase	[1]
Human Renal Cancer (ACHN, OS-RC-2, RCC10RGB)	Not specified	Not specified	Accumulation at G2/M phase	[4]

Experimental Protocols

Protocol 1: General Procedure for Butyrolactone I-Induced Cell Cycle Arrest

• Cell Seeding: Plate cells at a density that will ensure they are in the logarithmic growth phase (typically 50-60% confluency) at the time of treatment.

• Preparation of Butyrolactone I: Prepare a stock solution of Butyrolactone I in a suitable solvent (e.g., DMSO). Further dilute the stock solution in pre-warmed complete cell culture medium to achieve the desired final concentration.

• Treatment: Remove the existing medium from the cells and replace it with the medium containing Butyrolactone I. Include a vehicle control (medium with the same concentration of DMSO without Butyrolactone I).

• Incubation: Incubate the cells for the desired period (e.g., 5 to 24 hours), depending on the cell line and the target cell cycle phase.

• Harvesting: After incubation, harvest the cells by trypsinization.

• Analysis: Proceed with downstream analysis, such as flow cytometry for cell cycle distribution or western blotting for protein expression.

Protocol 2: Cell Cycle Analysis by Flow Cytometry (Propidium Iodide Staining)

• Harvest and Wash: Harvest the treated and control cells and wash them once with ice-cold PBS.

• Fixation: Resuspend the cell pellet in ice-cold 70% ethanol (B145695) while gently vortexing. Fix the cells overnight at -20°C.

• Staining: Centrifuge the fixed cells and wash once with PBS. Resuspend the cell pellet in a staining solution containing Propidium Iodide (e.g., 50 µg/mL) and RNase A (e.g., 100 µg/mL) in PBS.

• Incubation: Incubate the cells in the staining solution for 30 minutes at room temperature in the dark.

• Data Acquisition: Analyze the samples on a flow cytometer. Use a linear scale for the DNA content histogram (FL2-A or a similar channel for PI).

• Data Analysis: Use appropriate software to deconvolute the DNA content histogram and quantify the percentage of cells in the G0/G1, S, and G2/M phases.

Mandatory Visualizations

Caption: Butyrolactone I inhibits CDK1 and CDK2, leading to cell cycle arrest.

Caption: Experimental workflow for analyzing Butyrolactone I-induced cell cycle arrest.

References

• 1. A cyclin-dependent kinase inhibitor, butyrolactone I, inhibits phosphorylation of RB protein and cell cycle progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Butyrolactone I induces cyclin B1 and causes G2/M arrest and skipping of mitosis in human prostate cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Prominent induction of cyclin B1 in G2/M renal cancer cells with butyrolactone 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Method to Synchronize Cell Cycle of Human Pluripotent Stem Cells without Affecting Their Fundamental Characteristics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]

Stability of Butyrolactone I in different cell culture media.

Welcome to the Technical Support Center for Butyrolactone I. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability of Butyrolactone I in various cell culture media and to offer troubleshooting for common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is Butyrolactone I and what is its primary mechanism of action?

A1: Butyrolactone I is a cell-permeable small molecule that acts as a potent and selective inhibitor of cyclin-dependent kinases (CDKs), specifically CDK1, CDK2, and CDK5.[1][2] By competing with ATP for the kinase binding site, it inhibits the phosphorylation of key proteins involved in cell cycle progression, such as the retinoblastoma protein (pRB) and H1 histone.[2] This inhibition leads to cell cycle arrest at the G1/S and G2/M transitions.[2]

Q2: Besides CDK inhibition, are there other known signaling pathways affected by Butyrolactone I?

A2: Yes, Butyrolactone I has been shown to modulate other significant signaling pathways. It can inhibit the NF-κB signaling pathway, which is crucial in inflammatory responses.[1] Additionally, Butyrolactone I can modulate the PERK/CHOP signaling pathway, which is involved in the endoplasmic reticulum (ER) stress response.[1]

Q3: What is the general stability of Butyrolactone I in aqueous solutions?

A3: Butyrolactone I, as a γ-butyrolactone derivative, is susceptible to hydrolysis. The rate of this hydrolysis is highly dependent on pH and temperature. In neutral aqueous solutions (pH ~7), the hydrolysis of the lactone ring is slow.[3] However, the reaction is accelerated under acidic conditions and is rapid and irreversible under alkaline conditions.[3]

Q4: How should I prepare and store Butyrolactone I stock solutions?

A4: Butyrolactone I is soluble in DMSO, ethanol, and methanol. It is recommended to prepare a concentrated stock solution (e.g., 10-50 mM) in anhydrous DMSO. This stock solution should be aliquoted into small, tightly sealed vials to minimize freeze-thaw cycles and stored at -20°C or below for long-term stability. For short-term storage, solutions may be kept at -20°C for up to one month.[4] It is advisable to prepare fresh working solutions from the stock for each experiment.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Inconsistent or weaker than expected biological activity of Butyrolactone I.	Degradation in cell culture medium: The lactone ring of Butyrolactone I may be hydrolyzing in the culture medium, especially if the pH is slightly alkaline.	- Verify media pH: Ensure the pH of your cell culture medium is within the optimal physiological range (typically 7.2-7.4).- Minimize incubation time: If possible, reduce the pre-incubation time of Butyrolactone I in the medium before adding it to the cells.- Replenish the compound: For long-term experiments (e.g., > 24-48 hours), consider replacing the medium with freshly prepared Butyrolactone I-containing medium at regular intervals.- Perform a stability check: Use the protocol provided below to determine the stability of Butyrolactone I in your specific experimental conditions.
Adsorption to plasticware: Small molecules can adsorb to the surface of plastic labware, reducing the effective concentration.	- Use low-protein-binding plates and tubes. - Pre-treat plates: Consider pre-incubating plates with a blocking agent like bovine serum albumin (BSA) if compatible with your experiment.
High variability between experimental replicates.	Inconsistent compound concentration: This can be due to improper mixing of the stock solution or precipitation of the compound upon dilution into aqueous media.	- Ensure complete dissolution: Vortex the stock solution thoroughly before making dilutions.- Check for precipitation: Visually inspect the medium for any signs of precipitation after adding Butyrolactone I. If precipitation occurs, you may need to adjust the final concentration or the solvent concentration (keeping it low, typically <0.1%).
Serum variability: Different lots of fetal bovine serum (FBS) can have varying compositions, which may affect the stability and bioavailability of small molecules.[5]	- Lot consistency: Use the same lot of FBS for a series of related experiments.- Serum-free conditions: If your cell line permits, consider conducting experiments in serum-free or reduced-serum media to minimize variability.[5]

Data on Stability of Butyrolactone I

While specific kinetic data for Butyrolactone I in cell culture media is not extensively published, the following tables provide illustrative data based on the known behavior of γ-butyrolactones. This data is hypothetical and intended to demonstrate expected trends. The actual stability should be determined experimentally.

Table 1: Illustrative Stability of Butyrolactone I (10 µM) in DMEM at 37°C

Time (hours)	% Remaining (without FBS)	% Remaining (with 10% FBS)
0	100	100
2	98	99
8	92	96
24	75	88
48	55	78

Table 2: Illustrative Stability of Butyrolactone I (10 µM) in RPMI-1640 at 37°C

Time (hours)	% Remaining (without FBS)	% Remaining (with 10% FBS)
0	100	100
2	97	99
8	90	95
24	72	86
48	50	75

Note: The presence of serum proteins can sometimes stabilize small molecules in solution, leading to a longer apparent half-life.[6][7]

Experimental Protocols

Protocol: Assessment of Butyrolactone I Stability in Cell Culture Medium using HPLC-MS

This protocol provides a general method to determine the stability of Butyrolactone I in your specific cell culture medium.

1. Materials:

• Butyrolactone I

• Anhydrous DMSO

• Cell culture medium of interest (e.g., DMEM, RPMI-1640), with and without 10% FBS

• 24-well tissue culture plates

• Ice-cold acetonitrile (B52724) with an internal standard (e.g., a structurally similar, stable compound)

• HPLC-MS system with a C18 column

2. Procedure:

• Prepare Stock Solution: Dissolve Butyrolactone I in anhydrous DMSO to a concentration of 10 mM.

• Prepare Working Solutions: Dilute the stock solution in the cell culture medium (with and without 10% FBS) to a final concentration of 10 µM. Ensure the final DMSO concentration is below 0.1%.

• Incubation:

  • Add 1 mL of the working solution to triplicate wells of a 24-well plate for each condition.

  • Incubate the plates at 37°C in a humidified incubator with 5% CO₂.

• Sample Collection:

  • Collect 100 µL aliquots from each well at designated time points (e.g., 0, 2, 8, 24, 48 hours). The 0-hour time point should be collected immediately after adding the working solution.

• Sample Processing:

  • To each 100 µL aliquot, immediately add 200 µL of ice-cold acetonitrile containing the internal standard to precipitate proteins and halt any degradation.

  • Vortex the samples for 30 seconds.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to HPLC vials for analysis.

• HPLC-MS Analysis:

  • Analyze the samples using a validated HPLC-MS method to quantify the concentration of Butyrolactone I.

  • The percentage of Butyrolactone I remaining at each time point is calculated by comparing its peak area (normalized to the internal standard) to that of the 0-hour time point.

Visualizations

Signaling Pathways

Experimental Workflow

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A cyclin-dependent kinase inhibitor, butyrolactone I, inhibits phosphorylation of RB protein and cell cycle progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Gamma-Butyrolactone | C4H6O2 | CID 7302 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Butyrolactone I | CDK non-selective inhibitor | Hello Bio [hellobio.com]
• 5. Fetal bovine serum: how to leave it behind in the pursuit of more reliable science - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Fetal bovine serum influences the stability and bioactivity of resveratrol analogues: A polyphenol-protein interaction approach - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Assessing Butyrolactone I Cytotoxicity in Non-Cancerous Cell Lines

This technical support center provides researchers, scientists, and drug development professionals with essential information and guidance for assessing the cytotoxicity of Butyrolactone I in non-cancerous cell lines.

Frequently Asked Questions (FAQs)

Q1: What is Butyrolactone I and what is its primary mechanism of action?

Butyrolactone I is a fungal secondary metabolite produced by Aspergillus terreus. Its primary mechanism of action is the inhibition of cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle. By competitively binding to the ATP-binding site of CDKs, Butyrolactone I can arrest the cell cycle, typically at the G1/S or G2/M phase, depending on the specific CDKs inhibited and the cell type.

Q2: Why is it important to assess the cytotoxicity of Butyrolactone I in non-cancerous cell lines?

While Butyrolactone I has shown anti-tumor effects, it is crucial to understand its impact on healthy, non-cancerous cells to evaluate its potential as a therapeutic agent. Assessing cytotoxicity in non-cancerous cell lines helps to determine the therapeutic window and potential side effects of the compound. This is a critical step in preclinical drug development to ensure that the compound selectively targets cancer cells with minimal harm to normal tissues.

Q3: What are the common methods to assess the cytotoxicity of Butyrolactone I?

Commonly used methods to assess cytotoxicity include:

• MTT Assay: Measures the metabolic activity of cells, which is an indicator of cell viability.

• Lactate Dehydrogenase (LDH) Assay: Quantifies the release of LDH from damaged cells into the culture medium, a marker of cell lysis and cytotoxicity.

• Apoptosis Assays (e.g., Annexin V/PI staining): Detects the externalization of phosphatidylserine (B164497) (a marker of early apoptosis) and membrane integrity to differentiate between viable, apoptotic, and necrotic cells.

Quantitative Data Summary

The following table summarizes the available IC50 values for Butyrolactone I in various cell lines. Data on non-cancerous cell lines are limited in the public domain, highlighting the need for further research in this area.

Cell Line	Cell Type	IC50 (µM)	Assay Type	Reference
Mammalian Cells	(Not specified)	2.6 (for cdk1)	Kinase Assay	[1]
Mammalian Cells	(Not specified)	0.8 (for cdk2)	Kinase Assay	[1]
PC-14	Human Non-Small Cell Lung Cancer	~50 µg/mL*	Not Specified	[2]
PC-9	Human Non-Small Cell Lung Cancer	Not specified	Not Specified	[2]
DU145	Human Prostate Cancer	70-100 µM (cell cycle arrest)	Flow Cytometry	[3]
PC-3	Human Prostate Cancer	70-100 µM (cell cycle arrest)	Flow Cytometry
LNCaP	Human Prostate Cancer	70-100 µM (cell cycle arrest)	Flow Cytometry

*Note: Concentration in µg/mL can be converted to µM by dividing by the molecular weight of Butyrolactone I (434.47 g/mol ) and multiplying by 1000.

Experimental Protocols

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This assay measures the reduction of the yellow tetrazolium salt MTT by mitochondrial dehydrogenases of viable cells into a purple formazan (B1609692) product.

Materials:

• Butyrolactone I

• Non-cancerous cell line of interest

• Complete cell culture medium

• 96-well plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of Butyrolactone I in complete culture medium. Remove the old medium from the wells and add the medium containing different concentrations of Butyrolactone I. Include a vehicle control (medium with the same concentration of solvent used to dissolve Butyrolactone I, e.g., DMSO) and a blank control (medium only).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.

• Solubilization: Add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Mix thoroughly by gentle pipetting.

• Absorbance Reading: Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

Data Analysis: Calculate the percentage of cell viability for each concentration of Butyrolactone I compared to the vehicle control. Plot the percentage of viability against the log of the concentration and determine the IC50 value using a suitable software.

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay quantifies the amount of LDH released from the cytosol of damaged cells into the supernatant.

Materials:

• Butyrolactone I

• Non-cancerous cell line of interest

• Complete cell culture medium

• 96-well plates

• LDH assay kit (containing substrate mix, assay buffer, and stop solution)

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol. Include controls for spontaneous LDH release (untreated cells), maximum LDH release (cells treated with a lysis buffer provided in the kit), and a medium background control.

• Incubation: Incubate the plate for the desired exposure time.

• Supernatant Collection: After incubation, centrifuge the plate at a low speed (e.g., 250 x g for 5 minutes) to pellet the cells. Carefully transfer a specific volume of the supernatant (e.g., 50 µL) to a new 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the kit manufacturer's instructions and add it to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for the time specified in the kit protocol (usually 30 minutes), protected from light.

• Stop Reaction: Add the stop solution provided in the kit to each well.

• Absorbance Reading: Measure the absorbance at 490 nm using a microplate reader.

Data Analysis: Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Experimental LDH release - Spontaneous LDH release) / (Maximum LDH release - Spontaneous LDH release)] x 100

Annexin V/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Butyrolactone I

• Non-cancerous cell line of interest

• Complete cell culture medium

• 6-well plates or culture flasks

• Annexin V-FITC/PI apoptosis detection kit

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates or culture flasks. Once they reach the desired confluency, treat them with different concentrations of Butyrolactone I for the desired time.

• Cell Harvesting:

  • Suspension cells: Collect the cells by centrifugation.

  • Adherent cells: Gently detach the cells using a non-enzymatic cell dissociation solution (e.g., EDTA-based) to avoid membrane damage. Collect both the detached and floating cells.

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cell pellet in 1X binding buffer provided in the kit. Add Annexin V-FITC and Propidium Iodide to the cell suspension according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells on a flow cytometer within one hour of staining.

Data Analysis: The flow cytometer will generate dot plots showing four cell populations:

• Annexin V- / PI- : Viable cells

• Annexin V+ / PI- : Early apoptotic cells

• Annexin V+ / PI+ : Late apoptotic or necrotic cells

• Annexin V- / PI+ : Necrotic cells

Troubleshooting Guides

MTT Assay

Q: My absorbance readings are too low. A: This could be due to several factors:

• Low cell number: Ensure you are seeding an optimal number of cells. Create a growth curve to determine the linear range of your cell line.

• Inactive MTT reagent: The MTT reagent is light-sensitive and should be stored properly. Prepare fresh solution if needed.

• Incomplete formazan solubilization: Ensure the formazan crystals are completely dissolved by mixing thoroughly. You can also try a different solubilization solution.

Q: I am observing high background absorbance. A: High background can be caused by:

• Contamination: Check your cultures for microbial contamination.

• Phenol (B47542) red in the medium: Phenol red can interfere with absorbance readings. Use a medium without phenol red for the assay.

• Compound interference: Your test compound might be colored or may reduce MTT directly. Run a control with the compound in cell-free medium to check for this.

Q: My replicate wells show high variability. A: This is often due to:

• Uneven cell seeding: Ensure your cell suspension is homogenous before seeding. Pipette up and down gently before adding cells to each well.

• Edge effects: The outer wells of a 96-well plate are prone to evaporation. To minimize this, do not use the outer wells for experimental samples and instead fill them with sterile PBS or medium.

• Pipetting errors: Be careful and consistent with your pipetting technique, especially when adding small volumes.

LDH Assay

Q: My spontaneous LDH release is high. A: This indicates that your control cells are unhealthy.

• Suboptimal culture conditions: Ensure your cells are cultured under optimal conditions (e.g., proper CO2 levels, temperature, humidity).

• Over-confluency: Do not let your cells become over-confluent before the experiment.

• Rough handling: Pipetting too vigorously can damage cell membranes. Handle cells gently.

• High serum LDH: Some sera have high endogenous LDH activity. Reduce the serum concentration if possible or use a serum-free medium for the assay period.

Q: My maximum LDH release is low. A: This suggests incomplete cell lysis.

• Insufficient lysis buffer: Ensure you are using the correct concentration and volume of the lysis buffer.

• Insufficient incubation time: Incubate with the lysis buffer for the time recommended in the kit protocol to ensure complete cell lysis.

Q: My test compound seems to inhibit LDH activity. A: Some compounds can directly interfere with the LDH enzyme.

• Compound interference check: To test for this, lyse untreated cells to release LDH, then add your compound to the lysate and measure LDH activity. A decrease in activity compared to the lysate without the compound indicates interference.

Annexin V/PI Apoptosis Assay

Q: I see a high percentage of Annexin V positive cells in my negative control. A: This can be caused by:

• Mechanical stress: Harsh cell harvesting techniques (e.g., vigorous trypsinization) can damage the cell membrane, leading to false positives. Use a gentler detachment method and handle cells carefully.

• EDTA in buffers: Annexin V binding is calcium-dependent. Avoid using buffers containing EDTA, as it will chelate Ca2+.

Q: I am not seeing a clear separation between cell populations. A: This could be due to:

• Incorrect compensation settings: Ensure your flow cytometer's compensation settings are correctly adjusted using single-stained controls (cells stained with only Annexin V-FITC and cells stained with only PI).

• Delayed analysis: Analyze the cells as soon as possible after staining, as prolonged incubation can lead to secondary necrosis.

Q: My GFP-expressing cells are interfering with the FITC signal. A: If your cells express a fluorescent protein like GFP, avoid using an Annexin V conjugate with a similar emission spectrum (like FITC). Instead, use an Annexin V conjugate with a different fluorochrome (e.g., PE, APC).

Signaling Pathways and Experimental Workflows

Butyrolactone I Signaling Pathway

Butyrolactone I primarily exerts its cytotoxic effects by inhibiting cyclin-dependent kinases (CDKs), leading to cell cycle arrest and, in some cases, apoptosis. The pathway can be generalized as follows:

Caption: Butyrolactone I inhibits CDKs, leading to cell cycle arrest and potential apoptosis.

Experimental Workflow: Cytotoxicity Assessment

The following diagram illustrates a general workflow for assessing the cytotoxicity of Butyrolactone I.

References

• 1. researchgate.net [researchgate.net]
• 2. Antitumor effects of butyrolactone I, a selective cdc2 kinase inhibitor, on human lung cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Butyrolactone I induces cyclin B1 and causes G2/M arrest and skipping of mitosis in human prostate cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Overcoming poor oral bioavailability of Butyrolactone I.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming the challenges associated with the poor oral bioavailability of Butyrolactone I.

Frequently Asked Questions (FAQs)

Q1: What is the reported oral bioavailability of Butyrolactone I and why is it considered poor?

A study in rats determined the oral bioavailability of Butyrolactone I to be approximately 6.29%.[1] This is considered low and is likely due to a combination of factors including poor aqueous solubility, which limits its dissolution in gastrointestinal fluids, and significant first-pass metabolism in the liver. The primary metabolic pathways are oxidation and glucuronidation.[1]

Q2: What are the primary formulation strategies to enhance the oral bioavailability of Butyrolactone I?

To overcome the challenges of poor solubility and first-pass metabolism, several formulation strategies can be employed. These include:

• Lipid-Based Formulations: Systems like Self-Emulsifying Drug Delivery Systems (SEDDS) can improve solubilization in the GI tract and facilitate absorption through lymphatic pathways, potentially bypassing first-pass metabolism.[2][3][4][5]

• Nanoparticulate Systems: Reducing the particle size of Butyrolactone I to the nanometer range, for example through Solid Lipid Nanoparticles (SLNs), increases the surface area-to-volume ratio, leading to faster dissolution.[6][7][8][9]

• Solid Dispersions: Dispersing Butyrolactone I in a hydrophilic polymer matrix at a molecular level can enhance its dissolution rate and apparent solubility.[10][11]

Q3: What are the key physicochemical properties of Butyrolactone I to consider during formulation development?

Key properties of Butyrolactone I (also known as Olomoucine) include:

• Molecular Formula: C₂₄H₂₄O₇[7]

• Molecular Weight: 424.5 g/mol [7]

• Solubility: Soluble in DMF, DMSO, Ethanol, and Methanol.[7] Its poor aqueous solubility is a primary challenge for oral delivery.

• Chemical Structure: It possesses a γ-butyrolactone ring, which is a common motif in many natural products.[12][13]

Q4: Are there any known drug transporters involved in the absorption of Butyrolactone I?

While specific transporters for Butyrolactone I have not been definitively identified in the provided search results, the related compound γ-hydroxybutyrate (GHB), for which γ-butyrolactone (GBL) is a prodrug, is a substrate for monocarboxylate transporters (MCTs).[14][15] It is plausible that MCTs could play a role in the transport of Butyrolactone I or its metabolites.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the development of oral formulations for Butyrolactone I.

Problem	Potential Cause(s)	Recommended Solution(s)
Low drug loading in lipid-based formulations (SEDDS/SLNs)	- Poor solubility of Butyrolactone I in the selected lipid/oil phase.- Precipitation of the drug upon cooling (for SLNs prepared by hot homogenization).	- Screen a wider range of lipids and oils: Test the solubility of Butyrolactone I in various long-chain and medium-chain triglycerides, as well as semi-synthetic oils.[4]- Incorporate co-solvents: Use of co-solvents like Transcutol® or PEG 400 can enhance drug solubility in the lipid phase.[2]- For SLNs: Select lipids where Butyrolactone I has high solubility at elevated temperatures and remains solubilized upon cooling. Consider using a mixture of solid and liquid lipids to create a less ordered crystal lattice (Nanostructured Lipid Carriers - NLCs) to accommodate more drug.[7]
Inconsistent particle size or aggregation in nanosuspensions	- Inefficient particle size reduction method.- Inadequate stabilization of the nanoparticles.- Ostwald ripening (growth of larger particles at the expense of smaller ones).	- Optimize milling/homogenization parameters: Increase the duration or intensity of the size reduction process.[6]- Select appropriate stabilizers: Screen different surfactants and polymers (e.g., Poloxamers, PVP, SLS) to find the most effective combination for steric and/or electrostatic stabilization.[16]- Characterize zeta potential: Aim for a zeta potential of at least ±30 mV for electrostatically stabilized nanosuspensions to ensure sufficient repulsive forces.
Drug precipitation during in vitro dissolution of SEDDS	- Supersaturation of the drug upon emulsification and dilution in the aqueous medium.- Slow rate of absorption compared to the rate of precipitation.	- Incorporate precipitation inhibitors: Add hydrophilic polymers such as HPMC or PVP to the formulation. These polymers can help maintain a supersaturated state for a longer duration.[17]- Optimize the surfactant/co-surfactant ratio: A higher concentration of surfactants can create more stable micelles that can hold the drug in solution for longer.[3]
Poor in vivo performance despite good in vitro dissolution	- First-pass metabolism: The formulation successfully delivers dissolved Butyrolactone I to the gut wall, but it is extensively metabolized by the liver before reaching systemic circulation.[1]- P-glycoprotein (P-gp) efflux: The drug may be a substrate for efflux transporters like P-gp, which pump it back into the intestinal lumen.	- Promote lymphatic transport: Use lipid-based formulations, especially those containing long-chain fatty acids, to encourage absorption via the lymphatic system, which bypasses the liver.[4]- Investigate P-gp inhibition: If P-gp efflux is suspected, consider co-formulating with a known P-gp inhibitor (e.g., Vitamin E TPGS) and conduct in vitro transport studies using Caco-2 cell monolayers to confirm.

Quantitative Data Summary

The following tables provide hypothetical yet plausible data for comparing different formulation strategies for Butyrolactone I, based on typical results for poorly soluble drugs.

Table 1: Formulation Characteristics

Formulation Type	Drug Loading (%)	Particle Size (nm)	Zeta Potential (mV)	Encapsulation Efficiency (%)
Unformulated Butyrolactone I	N/A	> 2000	N/A	N/A
Solid Dispersion (1:5 drug-polymer ratio)	16.7	N/A (molecular dispersion)	N/A	N/A
Solid Lipid Nanoparticles (SLNs)	5 - 10	150 ± 25	-25 ± 5	85 ± 7
Self-Emulsifying Drug Delivery System (SEDDS)	8 - 12	50 ± 15 (emulsion droplet size)	-10 ± 3	N/A

Table 2: Pharmacokinetic Parameters in Rats (Hypothetical Data)

Formulation Type	Cmax (ng/mL)	Tmax (h)	AUC₀₋₂₄ (ng·h/mL)	Relative Bioavailability (%)
Unformulated Butyrolactone I (Aqueous Suspension)	20	2.0	150	100 (Reference)
Solid Dispersion	80	1.5	750	500
Solid Lipid Nanoparticles (SLNs)	120	1.0	1200	800
Self-Emulsifying Drug Delivery System (SEDDS)	150	0.75	1650	1100

Experimental Protocols

Protocol 1: Preparation of Butyrolactone I Solid Lipid Nanoparticles (SLNs) by Hot Homogenization

• Preparation of Lipid Phase:

  • Melt a suitable solid lipid (e.g., Glyceryl monostearate) at a temperature 5-10°C above its melting point.

  • Dissolve Butyrolactone I in the molten lipid under constant stirring to ensure a homogenous mixture.

• Preparation of Aqueous Phase:

  • Dissolve a surfactant (e.g., Poloxamer 188) in deionized water.

  • Heat the aqueous phase to the same temperature as the lipid phase.

• Formation of Pre-emulsion:

  • Add the hot aqueous phase to the hot lipid phase dropwise under high-speed stirring (e.g., 10,000 rpm) for 10-15 minutes to form a coarse oil-in-water emulsion.

• Homogenization:

  • Immediately subject the hot pre-emulsion to high-pressure homogenization (e.g., 500-1500 bar) for 3-5 cycles.[6]

• Cooling and Solidification:

  • Cool the resulting nanoemulsion in an ice bath or at room temperature under gentle stirring to allow the lipid to recrystallize, forming solid nanoparticles.

• Characterization:

  • Measure particle size, polydispersity index (PDI), and zeta potential using dynamic light scattering (DLS).

  • Determine the encapsulation efficiency by separating the free drug from the SLNs (e.g., by ultracentrifugation) and quantifying the drug in the supernatant using a validated analytical method (e.g., HPLC).

Protocol 2: Formulation of a Butyrolactone I Self-Emulsifying Drug Delivery System (SEDDS)

• Excipient Solubility Screening:

  • Determine the saturation solubility of Butyrolactone I in a variety of oils (e.g., Labrafil® M 1944 CS, Capryol™ 90), surfactants (e.g., Kolliphor® EL, Tween® 80), and co-solvents (e.g., Transcutol® HP, PEG 400).

• Construction of Pseudo-Ternary Phase Diagrams:

  • Select the oil, surfactant, and co-surfactant in which the drug has the highest solubility.

  • Prepare a series of blank formulations with varying ratios of the selected excipients.

  • Titrate each mixture with water and observe for the formation of a clear or slightly bluish, stable microemulsion.

  • Plot the results on a ternary phase diagram to identify the self-emulsifying region.

• Preparation of Drug-Loaded SEDDS:

  • Based on the phase diagrams, select an optimal ratio of oil, surfactant, and co-surfactant from the self-emulsifying region.

  • Dissolve Butyrolactone I in the oil phase with gentle heating and stirring.

  • Add the surfactant and co-surfactant to the mixture and stir until a clear, homogenous solution is obtained.

• Characterization:

  • Self-Emulsification Assessment: Add a small amount of the SEDDS formulation to a specified volume of water or buffer (pH 1.2 and 6.8) in a glass beaker with gentle agitation. Observe the rate of emulsification and the appearance of the resulting emulsion.

  • Droplet Size Analysis: Determine the mean droplet size and PDI of the emulsion formed upon dilution using DLS.

  • In Vitro Dissolution: Perform dissolution studies using a standard dissolution apparatus to assess the drug release profile compared to the unformulated drug.

Visualizations

Caption: Workflow for the preparation of Butyrolactone I Solid Lipid Nanoparticles (SLNs).

Caption: Key signaling pathways inhibited by Butyrolactone I.

References

• 1. ijpcbs.com [ijpcbs.com]
• 2. Self-emulsifying drug delivery systems: a novel approach to deliver drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Self-Emulsifying Drug Delivery Systems (SEDDS): Transition from Liquid to Solid—A Comprehensive Review of Formulation, Characterization, Applications, and Future Trends [mdpi.com]
• 4. sphinxsai.com [sphinxsai.com]
• 5. Drug Delivery Strategies of Chemical CDK Inhibitors [ouci.dntb.gov.ua]
• 6. japsonline.com [japsonline.com]
• 7. mdpi.com [mdpi.com]
• 8. jddtonline.info [jddtonline.info]
• 9. Nanoparticles for oral delivery: design, evaluation and state-of-the-art - PMC [pmc.ncbi.nlm.nih.gov]
• 10. japsonline.com [japsonline.com]
• 11. Mechanisms of increased bioavailability through amorphous solid dispersions: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. A Review of the Pharmacological Activities and Recent Synthetic Advances of γ-Butyrolactones - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Effects of Monocarboxylate Transporter Inhibition on the Oral Toxicokinetics/Toxicodynamics of γ-Hydroxybutyrate and γ-Butyrolactone - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Expansion of Gamma-Butyrolactone Signaling Molecule Biosynthesis to Phosphotriester Natural Products - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting Butyrolactone I resistance in cancer cells.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering resistance to Butyrolactone I in cancer cell lines.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Butyrolactone I?

Butyrolactone I is a selective, ATP-competitive inhibitor of cyclin-dependent kinases (CDKs), primarily targeting Cdk1/cyclin B1 and Cdk2.[1] By inhibiting these kinases, Butyrolactone I blocks cell cycle progression at the G1/S and G2/M transitions, with a predominant arrest in the G2/M phase.[1][2][3] This disruption of the cell cycle can ultimately lead to apoptosis in cancer cells.

Q2: My cancer cell line is showing reduced sensitivity to Butyrolactone I. What are the potential mechanisms of resistance?

Resistance to Butyrolactone I, like other CDK inhibitors, can be multifactorial. The primary mechanisms can be categorized as:

• On-Target Alterations: Modifications in the direct target of the drug.

  • Mutations in CDK1: Changes in the ATP-binding pocket of CDK1 can reduce the binding affinity of Butyrolactone I, rendering it less effective.

  • Upregulation of CDK1/Cyclin B1: An increase in the expression levels of the target proteins may require higher concentrations of the inhibitor to achieve the same therapeutic effect.

• Bypass Signaling Pathways: Activation of alternative signaling pathways that allow cancer cells to circumvent the G2/M checkpoint.

  • Activation of PI3K/Akt/mTOR Pathway: This is a common survival pathway that, when activated, can promote cell proliferation and survival, overriding the cell cycle arrest induced by Butyrolactone I.

  • Upregulation of Cyclin E/CDK2: Increased activity of the Cyclin E/CDK2 complex can drive cells through the G1/S transition, providing an alternative route for cell cycle progression.

• Drug Efflux and Bioavailability: Reduced intracellular concentration of the drug.

  • Increased Efflux Pump Activity: Overexpression of ATP-binding cassette (ABC) transporters can actively pump Butyrolactone I out of the cell, lowering its intracellular concentration.

  • Decreased Cell Permeability: Alterations in the cell membrane composition could reduce the passive diffusion of Butyrolactone I into the cell.[2]

Q3: How can I confirm if my cells have developed resistance to Butyrolactone I?

The most direct way is to compare the half-maximal inhibitory concentration (IC50) of Butyrolactone I in your potentially resistant cell line to that of the parental, sensitive cell line. A significant increase in the IC50 value indicates the development of resistance. This is typically determined using a cell viability assay.

Q4: What is a typical IC50 value for Butyrolactone I in sensitive cancer cell lines?

IC50 values for Butyrolactone I can vary depending on the cancer cell line. For example, in some non-small-cell lung cancer cell lines, the IC50 is in the order of 50 µg/ml.[2] It's crucial to establish a baseline IC50 for your specific parental cell line.

Troubleshooting Guides

Problem 1: Higher than expected IC50 value for Butyrolactone I in the parental cell line.

Possible Cause	Troubleshooting Steps
Compound Instability	Prepare fresh stock solutions of Butyrolactone I in a suitable solvent like DMSO. Store aliquots at -20°C or lower to avoid repeated freeze-thaw cycles.
Cell Seeding Density	Optimize cell seeding density. High cell density can lead to apparent resistance. Ensure cells are in the exponential growth phase during the experiment.
Assay Duration	The incubation time with Butyrolactone I may be too short. Perform a time-course experiment (e.g., 24, 48, 72 hours) to determine the optimal treatment duration.
Assay Sensitivity	The chosen cell viability assay (e.g., MTT, XTT) may not be sensitive enough. Consider using a more sensitive assay like a luminescent ATP-based assay (e.g., CellTiter-Glo®).

Problem 2: No significant G2/M arrest observed after Butyrolactone I treatment.

Possible Cause	Troubleshooting Steps
Suboptimal Drug Concentration	Ensure the concentration of Butyrolactone I used is sufficient to induce cell cycle arrest. This should be at or above the IC50 value.
Incorrect Timing of Analysis	The peak of G2/M arrest may occur at a specific time point. Perform a time-course analysis (e.g., 12, 24, 48 hours) to identify the optimal time for observing G2/M arrest.
Cell Line Characteristics	Some cell lines may be inherently less sensitive or have a less pronounced G2/M checkpoint. Confirm the effect in a known sensitive cell line as a positive control.
Flow Cytometry Staining Issues	Review and optimize your propidium (B1200493) iodide staining protocol. Ensure complete RNase treatment to avoid RNA staining, which can interfere with DNA content analysis.

Problem 3: Suspected upregulation of CDK1/Cyclin B1 in resistant cells.

Possible Cause	Troubleshooting Steps
Compensatory Upregulation	Cells may upregulate the target protein to overcome inhibition.
Confirmation by Western Blot	Perform Western blot analysis on lysates from both sensitive and resistant cells. Probe for CDK1 and Cyclin B1 to compare their expression levels. Use a loading control (e.g., β-actin, GAPDH) for normalization.
Quantitative PCR (qPCR)	To determine if the upregulation is at the transcriptional level, perform qPCR for the genes encoding CDK1 and Cyclin B1 (CCN B1).

Data Presentation

Table 1: Illustrative IC50 Values for Butyrolactone I in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Sensitivity	Reference
PC-14	Non-Small Cell Lung Cancer	~47 (equivalent to 20 µg/ml)	Sensitive	[2]
DU145	Prostate Cancer	Effective at 70-100 µM	Moderately Sensitive	[3]
ACHN	Renal Cancer	Not specified, but effective	Sensitive	[4]
OS-RC-2	Renal Cancer	Not specified, but effective	Sensitive	[4]
RCC10RGB	Renal Cancer	Not specified, but effective	Sensitive	[4]
Hypothetical Resistant Line	e.g., PC-14-BLR	>200 µM	Resistant	N/A

Note: The IC50 values can vary between studies and experimental conditions. It is recommended to determine the IC50 in your own laboratory setting. The hypothetical resistant line illustrates a significant shift in IC50 that would be expected.

Experimental Protocols

Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density and allow them to adhere overnight.

• Drug Treatment: Treat cells with a serial dilution of Butyrolactone I for the desired duration (e.g., 48 hours). Include a vehicle control (e.g., DMSO).

• MTT Addition: Add MTT solution (5 mg/ml in PBS) to each well (typically 10% of the culture volume) and incubate for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Cell Cycle Analysis by Flow Cytometry

• Cell Culture and Treatment: Culture cells to 70-80% confluency and treat with Butyrolactone I or vehicle control for the desired time.

• Cell Harvesting: Harvest the cells by trypsinization, wash with PBS, and count.

• Fixation: Resuspend the cell pellet (1-2 x 10^6 cells) in ice-cold 70% ethanol (B145695) while vortexing gently. Fix overnight at -20°C.

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the cell pellet in a staining solution containing propidium iodide (PI) and RNase A.

• Incubation: Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry: Analyze the samples on a flow cytometer, collecting data for at least 10,000 events per sample.

• Data Analysis: Use appropriate software to analyze the cell cycle distribution (G1, S, and G2/M phases).

Western Blot for CDK1 and Cyclin B1

• Protein Extraction: Lyse sensitive and resistant cells with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Denature equal amounts of protein by boiling in Laemmli buffer and separate them on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against CDK1, Cyclin B1, and a loading control (e.g., β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Densitometry Analysis: Quantify the band intensities and normalize the levels of CDK1 and Cyclin B1 to the loading control.

Mandatory Visualizations

Caption: Mechanism of action of Butyrolactone I.

Caption: Overview of Butyrolactone I resistance pathways.

References

• 1. A cyclin-dependent kinase inhibitor, butyrolactone I, inhibits phosphorylation of RB protein and cell cycle progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antitumor effects of butyrolactone I, a selective cdc2 kinase inhibitor, on human lung cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Butyrolactone I induces cyclin B1 and causes G2/M arrest and skipping of mitosis in human prostate cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Prominent induction of cyclin B1 in G2/M renal cancer cells with butyrolactone 1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Cellular Permeability of Butyrolactone I

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the cellular permeability of Butyrolactone I, a selective cyclin-dependent kinase (CDK) inhibitor.

Frequently Asked Questions (FAQs)

Q1: My Butyrolactone I treatment is showing lower than expected efficacy in cell-based assays. Could this be a permeability issue?

A1: Yes, low efficacy of Butyrolactone I in cell-based assays despite high potency in biochemical assays can often be attributed to poor cell permeability. One study suggested that the permeability of the cell membrane to Butyrolactone I was a limiting factor for its growth inhibitory effect in lung cancer cell lines[1]. Enhancing its uptake can lead to a more accurate assessment of its biological activity.

Q2: What are the initial steps to assess the permeability of Butyrolactone I in my cell line?

A2: To determine if poor permeability is the issue, you can perform a permeability assay. The two most common in vitro methods are:

• Parallel Artificial Membrane Permeability Assay (PAMPA): This is a cell-free assay that measures the ability of a compound to passively diffuse across an artificial lipid membrane. It is a high-throughput method to assess a compound's intrinsic passive permeability.

• Caco-2 Permeability Assay: This is a cell-based assay that uses a monolayer of differentiated Caco-2 cells, which mimic the human intestinal epithelium. This assay can evaluate both passive diffusion and active transport mechanisms.

Q3: How can I prepare Butyrolactone I for cell culture experiments to ensure optimal solubility?

A3: Butyrolactone I is soluble in organic solvents such as Dimethyl sulfoxide (B87167) (DMSO) and ethanol[2]. It is common practice to prepare a high-concentration stock solution in 100% DMSO and then dilute it to the final working concentration in the cell culture medium. It is crucial to ensure the final DMSO concentration in the culture medium is low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity. Gamma-Butyrolactone (GBL), a related compound, is miscible with water, which may suggest some aqueous solubility for Butyrolactone I.

Q4: Are there methods to temporarily increase the permeability of my cells to enhance Butyrolactone I uptake?

A4: Yes, several methods can be used to reversibly permeabilize cell membranes. These techniques create transient pores in the membrane, allowing for increased uptake of small molecules. Common methods include the use of:

• Detergents: Low concentrations of detergents like Digitonin (B1670571) or Saponin can selectively permeabilize the plasma membrane.

• Organic Solvents: A brief treatment with a low concentration of a water-miscible organic solvent like ethanol (B145695) can increase cell permeability.

• Physical Methods: Techniques like electroporation can also be used, although they may be more disruptive to the cells.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low or no observed effect of Butyrolactone I at expected active concentrations.	Poor cellular uptake of the compound.	1. Increase Incubation Time: Extend the treatment duration to allow for more compound to enter the cells. 2. Optimize Compound Concentration: Perform a dose-response experiment with a wider concentration range. 3. Use a Permeabilizing Agent: Co-incubate with a low, non-toxic concentration of a permeabilizing agent like digitonin. A study showed that cell permeabilization with digitonin enhanced the inhibitory effect of Butyrolactone I[1].
High variability in experimental results between replicates.	Inconsistent cell health or monolayer integrity.	1. Monitor Cell Health: Ensure cells are healthy and in the logarithmic growth phase before treatment. 2. Check for Contamination: Regularly test for mycoplasma contamination. 3. For monolayer assays (e.g., Caco-2): Measure the transepithelial electrical resistance (TEER) to ensure the integrity of the cell monolayer before each experiment.
Precipitation of Butyrolactone I in the cell culture medium.	Poor solubility at the working concentration.	1. Check Final Solvent Concentration: Ensure the final concentration of the stock solvent (e.g., DMSO) is not too high. 2. Prepare Fresh Dilutions: Prepare fresh dilutions of Butyrolactone I from the stock solution for each experiment. 3. Sonication: Briefly sonicate the diluted solution to aid in dissolution.

Quantitative Data

Table 1: Solubility of γ-Butyrolactone (GBL) in Various Solvents

Solvent	Solubility
DMF	10 mg/ml
DMSO	10 mg/ml
Ethanol	10 mg/ml
PBS (pH 7.2)	1 mg/ml
Water	Miscible

Data for γ-Butyrolactone (GBL) is provided as a reference for the related compound Butyrolactone I.

Table 2: Reported IC50 Values for Butyrolactone I in Different Cell Lines

Cell Line	Cell Type	IC50
PC-14	Human Lung Adenocarcinoma	~20 µg/ml
Non-small cell lung cancer cell lines	~50 µg/ml
PANC-1	Human Pancreatic Cancer	Dose-dependent growth inhibition
AsPC-1	Human Pancreatic Cancer	Dose-dependent growth inhibition

Note: IC50 values can vary depending on the specific experimental conditions, such as cell density and incubation time.

Experimental Protocols

Protocol 1: Enhancing Butyrolactone I Permeability using Digitonin

This protocol describes a method to enhance the uptake of Butyrolactone I by transiently permeabilizing the cell membrane with digitonin.

Materials:

• Cells of interest

• Complete cell culture medium

• Butyrolactone I stock solution (in DMSO)

• Digitonin stock solution (e.g., 10 mg/mL in DMSO)

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Seed cells in a multi-well plate at a density that will ensure they are in the logarithmic growth phase at the time of the experiment.

• Preparation of Reagents:

  • Prepare a working solution of Butyrolactone I in complete culture medium at the desired final concentration.

  • Prepare a working solution of digitonin in complete culture medium. The optimal concentration of digitonin needs to be determined empirically for each cell type but typically ranges from 5 to 50 µg/mL. It is crucial to use the lowest concentration that achieves permeabilization without causing significant cytotoxicity.

• Permeabilization and Treatment:

  • Remove the culture medium from the cells.

  • Add the medium containing both Butyrolactone I and the optimized concentration of digitonin to the cells.

  • Incubate for a short period (e.g., 5-10 minutes) at 37°C.

• Removal of Permeabilizing Agent:

  • Remove the medium containing digitonin.

  • Wash the cells gently with warm PBS.

• Continued Incubation:

  • Add fresh, warm complete culture medium containing only Butyrolactone I at the desired concentration.

  • Incubate for the desired experimental duration.

• Assay: Proceed with your downstream cell-based assay (e.g., proliferation assay, cell cycle analysis, western blotting).

Protocol 2: Parallel Artificial Membrane Permeability Assay (PAMPA)

This protocol provides a general outline for assessing the passive permeability of Butyrolactone I.

Materials:

• PAMPA plate (with a filter support)

• Acceptor plate

• Artificial membrane solution (e.g., lecithin (B1663433) in dodecane)

• Butyrolactone I

• Phosphate-buffered saline (PBS), pH 7.4

• DMSO

• Analytical instrument for quantification (e.g., LC-MS/MS)

Procedure:

• Prepare the Artificial Membrane: Coat the filter of the donor plate with the artificial membrane solution and allow the solvent to evaporate.

• Prepare Solutions:

  • Dissolve Butyrolactone I in a PBS/DMSO co-solvent to create the donor solution.

  • Fill the wells of the acceptor plate with PBS.

• Assemble the PAMPA Sandwich: Place the donor plate on top of the acceptor plate.

• Incubation: Incubate the plate assembly for a defined period (e.g., 4-18 hours) at room temperature with gentle shaking.

• Sample Collection: After incubation, collect samples from both the donor and acceptor wells.

• Quantification: Determine the concentration of Butyrolactone I in both sets of samples using a suitable analytical method.

• Calculate Permeability: Calculate the apparent permeability coefficient (Papp) using the appropriate formula.

Visualizations

Troubleshooting workflow for low Butyrolactone I efficacy.

Butyrolactone I inhibits CDK1 and CDK2, causing cell cycle arrest.

References

• 1. Antitumor effects of butyrolactone I, a selective cdc2 kinase inhibitor, on human lung cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]

Technical Support Center: Butyrolactone I &amp; Experimental Considerations

Welcome to the technical support center for Butyrolactone I. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and address potential issues encountered during experimentation. Here you will find frequently asked questions (FAQs) and troubleshooting guides to ensure the smooth execution and accurate interpretation of your results.

Frequently Asked Questions (FAQs)

Q1: What is Butyrolactone I and what is its primary mechanism of action?

Butyrolactone I is a selective, cell-permeable inhibitor of cyclin-dependent kinases (CDKs).[1][2] It primarily targets CDK1/cyclin B, CDK2, and CDK5, which are key regulators of cell cycle progression.[2] By inhibiting these kinases, Butyrolactone I can arrest the cell cycle at the G1/S and G2/M transitions.[1][2] It is also known to exhibit anti-tumor properties and can block Fas-induced apoptosis.[2][3][4]

Q2: Is there information available on the metabolites of Butyrolactone I?

Currently, there is limited specific information available in the public domain regarding the detailed metabolic pathways and identified metabolites of Butyrolactone I in common in vitro or in vivo experimental systems. Researchers should be aware that the compound may undergo metabolic modifications, and the potential effects of any resulting metabolites are not well-characterized.

Q3: What are the recommended solvents and storage conditions for Butyrolactone I?

Butyrolactone I is soluble in DMF, DMSO, ethanol, and methanol.[2] For long-term storage, it is recommended to keep the compound at -20°C.[2]

Troubleshooting Guide

Issue 1: Inconsistent or weaker than expected inhibition of CDK activity.

• Potential Cause 1: Compound Degradation.

  • Troubleshooting: Ensure that Butyrolactone I has been stored correctly at -20°C and protected from light. Prepare fresh stock solutions regularly and avoid repeated freeze-thaw cycles.

• Potential Cause 2: Suboptimal Assay Conditions.

  • Troubleshooting: Verify the concentration of ATP in your kinase assay. Butyrolactone I is an ATP-competitive inhibitor, so high concentrations of ATP may reduce its apparent potency.[3] Optimize the incubation time and temperature for your specific assay.

• Potential Cause 3: Cell Permeability Issues.

  • Troubleshooting: While Butyrolactone I is cell-permeable, its uptake can be a limiting factor in cellular assays.[4] Consider performing a dose-response and time-course experiment to determine the optimal concentration and incubation time for your cell line.

Issue 2: Unexpected off-target effects or cellular responses.

• Potential Cause 1: Effects beyond CDK inhibition.

  • Troubleshooting: Butyrolactone I has been shown to reduce the expression of p21 protein in a p53-independent manner, an effect that may be separate from its CDK inhibitory role.[5] Be aware of this potential alternative mechanism when interpreting your results.

• Potential Cause 2: Interaction with other compounds.

  • Troubleshooting: Butyrolactone I has been observed to bind to cisplatin, which can reduce the cytotoxicity of cisplatin.[4] If using Butyrolactone I in combination with other drugs, consider the possibility of direct interactions that could affect the activity of either compound.

Issue 3: Discrepancies between in vitro kinase assays and cell-based assay results.

• Potential Cause 1: Cellular metabolism of Butyrolactone I.

  • Troubleshooting: Although specific metabolites are not well-documented, it is possible that Butyrolactone I is metabolized by cells into less active or inactive forms. This could lead to a lower apparent potency in cell-based assays compared to in vitro kinase assays. Consider using freshly prepared solutions and shorter incubation times where possible.

• Potential Cause 2: Presence of efflux pumps.

  • Troubleshooting: Some cell lines may express efflux pumps that actively transport Butyrolactone I out of the cell, reducing its intracellular concentration and efficacy. This can be investigated using efflux pump inhibitors.

Quantitative Data

Target	Inhibitory Concentration (IC50)	Cell Line/System
cdc2 kinase	~20 µg/mL	PC-14 human lung cancer cells
Non-small cell lung cancer cell lines	~50 µg/mL	Multiple lines
Small cell lung cancer cell lines	~50 µg/mL	Multiple lines

Note: The provided IC50 values are approximate and may vary depending on the specific experimental conditions.[4]

Experimental Protocols & Visualizations

General Kinase Assay Protocol (Illustrative)

• Prepare Kinase Reaction Buffer: Typically contains a buffer (e.g., Tris-HCl), MgCl2, and DTT.

• Prepare Substrate Solution: Dissolve the specific substrate for the kinase (e.g., histone H1 for CDK1) in the reaction buffer.

• Prepare Butyrolactone I dilutions: Create a serial dilution of Butyrolactone I in the reaction buffer or DMSO.

• Kinase Reaction:

  • In a microplate, add the kinase, substrate, and Butyrolactone I (or vehicle control).

  • Initiate the reaction by adding ATP (often radiolabeled, e.g., [γ-³²P]ATP).

  • Incubate at the optimal temperature (e.g., 30°C) for a defined period.

• Stop Reaction: Terminate the reaction by adding a stop solution (e.g., EDTA or phosphoric acid).

• Detection: Measure the incorporation of the phosphate (B84403) group into the substrate. This can be done via scintillation counting, autoradiography, or using specific antibodies for phosphorylated substrates.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Mechanism of Butyrolactone I in cell cycle inhibition.

Caption: Troubleshooting workflow for inconsistent experimental results.

References

• 1. A cyclin-dependent kinase inhibitor, butyrolactone I, inhibits phosphorylation of RB protein and cell cycle progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. agscientific.com [agscientific.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Antitumor effects of butyrolactone I, a selective cdc2 kinase inhibitor, on human lung cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The cyclin-dependent kinase inhibitor butyrolactone is a potent inhibitor of p21 (WAF1/CIP1 expression) - PubMed [pubmed.ncbi.nlm.nih.gov]

Preventing degradation of Butyrolactone I during storage.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the proper storage, handling, and use of Butyrolactone I to prevent its degradation and ensure experimental success.

Troubleshooting Guides and FAQs

This section addresses common issues and questions related to the stability and use of Butyrolactone I in a question-and-answer format.

Storage and Handling

Q1: How should I store Butyrolactone I to prevent degradation?

A1: Proper storage is critical to maintain the integrity of Butyrolactone I. It is recommended to store the solid compound in a tightly sealed container in a cool, dry, and well-ventilated area. For long-term storage, it is advisable to keep it at -20°C. Once in solution, for instance in DMSO, aliquots should be stored at -20°C and are generally stable for up to one month. Avoid repeated freeze-thaw cycles.

Q2: Is Butyrolactone I sensitive to light or moisture?

A2: While specific data on the light sensitivity of Butyrolactone I is limited, it is good laboratory practice to protect all chemicals from prolonged exposure to light by storing them in amber vials or in the dark. Some related compounds, like gamma-Butyrolactone, are hygroscopic, meaning they can absorb moisture from the air. Therefore, it is crucial to keep the container tightly sealed to prevent moisture absorption, which could potentially lead to hydrolysis and degradation.

Q3: I left my Butyrolactone I solution at room temperature for a few hours. Is it still usable?

A3: Short-term exposure to room temperature is generally acceptable for preparing and during experiments. However, for prolonged periods, it is best to keep the solution on ice when in use and return it to -20°C for storage. If you suspect degradation, it is recommended to perform a quality control experiment, such as a cell-based assay with a known positive control, to verify its activity.

Experimental Issues

Q4: I'm not observing the expected cell cycle arrest in my experiment. Could my Butyrolactone I have degraded?

A4: Lack of expected biological activity can be due to several factors, including compound degradation. First, confirm that the correct concentration of Butyrolactone I was used and that the stock solution was prepared and stored correctly. If you suspect degradation, you can test its activity using a positive control cell line known to be sensitive to Butyrolactone I-induced cell cycle arrest. Additionally, you can refer to the detailed experimental protocols in this guide to ensure all steps were followed correctly.

Q5: My Butyrolactone I solution appears cloudy or has precipitates. What should I do?

A5: Cloudiness or precipitation in your Butyrolactone I solution could indicate solubility issues or degradation. Ensure that the solvent used is appropriate and of high purity. Butyrolactone I is soluble in DMSO. If precipitates are observed after thawing from frozen storage, gently warm the vial to room temperature and vortex to redissolve the compound completely before use. If the precipitate does not dissolve, it may be a sign of degradation or contamination, and it is advisable to use a fresh stock.

Data Presentation

Table 1: Recommended Storage Conditions for Butyrolactone I

Form	Storage Temperature	Duration	Container	Special Precautions
Solid	-20°C	Long-term	Tightly sealed, light-resistant	Keep in a dry, well-ventilated area.
Solution (in DMSO)	-20°C	Up to 1 month	Aliquots in tightly sealed vials	Avoid repeated freeze-thaw cycles.

Experimental Protocols

Below are detailed methodologies for key experiments involving Butyrolactone I.

Cell Cycle Analysis by Flow Cytometry

This protocol details how to assess the effect of Butyrolactone I on cell cycle distribution using propidium (B1200493) iodide (PI) staining and flow cytometry.

Materials:

• Cells of interest (e.g., human cancer cell line)

• Complete cell culture medium

• Butyrolactone I stock solution (e.g., 10 mM in DMSO)

• Phosphate-buffered saline (PBS)

• 70% cold ethanol (B145695)

• Propidium Iodide (PI) staining solution (50 µg/mL PI and 100 µg/mL RNase A in PBS)

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that will allow for logarithmic growth for the duration of the experiment.

• Treatment: The following day, treat the cells with the desired concentrations of Butyrolactone I (e.g., 0, 10, 25, 50 µM). Include a vehicle control (DMSO) at the same final concentration as the highest Butyrolactone I treatment.

• Incubation: Incubate the cells for the desired time period (e.g., 24 or 48 hours).

• Cell Harvest: Harvest the cells by trypsinization, and collect them by centrifugation at 300 x g for 5 minutes.

• Washing: Wash the cell pellet once with cold PBS and centrifuge again.

• Fixation: Resuspend the cell pellet in 1 mL of cold PBS. While gently vortexing, add 4 mL of cold 70% ethanol dropwise to fix the cells.

• Storage: Fixed cells can be stored at -20°C for at least 24 hours before staining.

• Staining: Centrifuge the fixed cells to remove the ethanol. Wash the pellet with PBS and then resuspend in 500 µL of PI staining solution.

• Incubation: Incubate the cells in the dark at room temperature for 30 minutes.

• Analysis: Analyze the samples on a flow cytometer. The DNA content will be proportional to the PI fluorescence, allowing for the quantification of cells in G0/G1, S, and G2/M phases of the cell cycle.

Western Blot Analysis of Retinoblastoma Protein (pRb) Phosphorylation

This protocol describes how to detect changes in the phosphorylation status of the retinoblastoma protein (pRb) in response to Butyrolactone I treatment.

Materials:

• Cells and treatment reagents as described in the flow cytometry protocol.

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors.

• BCA protein assay kit.

• SDS-PAGE gels and running buffer.

• Transfer buffer and nitrocellulose or PVDF membranes.

• Blocking buffer (e.g., 5% BSA in TBST).

• Primary antibodies: anti-phospho-pRb (e.g., Ser807/811) and anti-total pRb.

• HRP-conjugated secondary antibody.

• Chemiluminescent substrate.

Procedure:

• Cell Lysis: After treatment with Butyrolactone I, wash the cells with cold PBS and lyse them in lysis buffer on ice for 30 minutes.

• Protein Quantification: Clarify the lysates by centrifugation and determine the protein concentration using a BCA assay.

• Sample Preparation: Mix equal amounts of protein (e.g., 20-30 µg) with Laemmli sample buffer and boil for 5 minutes.

• SDS-PAGE: Separate the protein samples on an SDS-PAGE gel.

• Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody against phospho-pRb, diluted in blocking buffer, overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing steps.

• Detection: Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Stripping and Reprobing: To normalize for protein loading, the membrane can be stripped and reprobed with an antibody against total pRb or a loading control like β-actin.

Signaling Pathways and Experimental Workflows

Butyrolactone I Mechanism of Action

Butyrolactone I is a competitive inhibitor of ATP for binding to cyclin-dependent kinases (CDKs), primarily cdc2 (CDK1) and CDK2. By inhibiting the activity of these kinases, Butyrolactone I prevents the phosphorylation of key cell cycle regulatory proteins, such as the retinoblastoma protein (pRb). Hypophosphorylated pRb remains active and binds to the E2F transcription factor, preventing the transcription of genes required for S-phase entry. This leads to cell cycle arrest at the G1/S transition. Similarly, inhibition of CDK1/cyclin B activity by Butyrolactone I leads to arrest at the G2/M checkpoint.

Caption: Butyrolactone I inhibits CDK1 and CDK2, leading to cell cycle arrest.

Experimental Workflow: Assessing Butyrolactone I Activity

The following diagram illustrates a typical workflow for evaluating the effects of Butyrolactone I on a cell line.

Caption: A typical workflow for studying the effects of Butyrolactone I.

Reference Data & Comparative Studies

A Comparative Guide to CDK Inhibitors: Butyrolactone I vs. Roscovitine

In the landscape of cell cycle research and oncology drug development, Cyclin-Dependent Kinase (CDK) inhibitors are pivotal tools. Among the numerous small molecule inhibitors, Butyrolactone I and Roscovitine have emerged as significant compounds for studying CDK function and for their potential therapeutic applications. This guide provides an objective comparison of Butyrolactone I and Roscovitine, supported by experimental data, to assist researchers, scientists, and drug development professionals in selecting the appropriate inhibitor for their needs.

Mechanism of Action: Competitive ATP Inhibition

Both Butyrolactone I and Roscovitine exert their inhibitory effects by competing with ATP for binding to the catalytic subunit of CDKs.[1][2] This competitive inhibition prevents the phosphorylation of key substrates, thereby blocking cell cycle progression. Butyrolactone I is a selective inhibitor of the cyclin-dependent kinase (cdk) family, targeting cdk1, cdk2, and cdk5.[3][4] Roscovitine, a purine (B94841) analog, also demonstrates selectivity for certain CDKs, most notably cdc2, CDK2, and CDK5.[2]

Potency and Selectivity: A Quantitative Comparison

The inhibitory potency of these compounds is typically quantified by their half-maximal inhibitory concentration (IC50) values. The tables below summarize the IC50 values for Butyrolactone I and Roscovitine against a panel of CDKs, compiled from various studies. It is important to note that direct comparison of absolute IC50 values across different studies should be done with caution due to variations in experimental conditions.

Table 1: IC50 Values of Butyrolactone I against various CDKs

Kinase Complex	IC50 (µM)
CDK1/Cyclin B	0.65[4]
CDK2/Cyclin A	1.38[4]
CDK2/Cyclin E	0.66[4]
CDK5/p25	0.17[4]
CDK5/p35	0.22[4]

Table 2: IC50 Values of Roscovitine against various CDKs

Kinase Complex	IC50 (µM)
cdc2/cyclin B	0.65[2]
CDK2/cyclin A	0.7[2]
CDK2/cyclin E	0.7[2]
CDK5/p35	0.2[2]
CDK4/cyclin D1	>100[2]
CDK6/cyclin D2	>100[2]

Cellular Effects: Cell Cycle Arrest

The inhibition of CDKs by Butyrolactone I and Roscovitine leads to cell cycle arrest at different phases. Butyrolactone I has been shown to inhibit the G1/S transition by preventing the phosphorylation of the retinoblastoma protein (pRB) and the G2/M transition by inhibiting histone H1 phosphorylation.[5] Roscovitine has been observed to cause cell cycle arrest in the G1 and G2 phases in L1210 cells.[2] The specific phase of arrest can be cell-type and concentration-dependent.

Experimental Protocols

To provide a comprehensive resource, detailed methodologies for key experiments are outlined below.

In Vitro Kinase Assay

This assay is fundamental for determining the IC50 values of CDK inhibitors.

Objective: To measure the enzymatic activity of a specific CDK in the presence of varying concentrations of an inhibitor.

Principle: The assay quantifies the transfer of a phosphate (B84403) group from ATP to a substrate by the CDK. The amount of phosphorylation is then measured, often using luminescence, fluorescence, or radioactivity.

Generalized Protocol (using a luminescence-based assay like ADP-Glo™):

• Reagent Preparation:

  • Prepare a serial dilution of the CDK inhibitor (Butyrolactone I or Roscovitine) in kinase assay buffer.

  • Dilute the recombinant CDK/cyclin complex to a predetermined optimal concentration in kinase assay buffer.

  • Prepare a substrate/ATP mixture in kinase assay buffer. The ATP concentration should be near its Km value for the specific CDK.

• Kinase Reaction:

  • Add the inhibitor dilutions to the wells of a 96-well plate.

  • Add the diluted CDK/cyclin enzyme to each well.

  • Initiate the reaction by adding the substrate/ATP mixture.

  • Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes), ensuring the reaction stays within the linear range.

• Signal Detection:

  • Stop the kinase reaction and deplete the remaining ATP by adding an ADP-Glo™ Reagent.

  • Add a Kinase Detection Reagent to convert the generated ADP into a luminescent signal.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Plot the luminescence signal against the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve to determine the IC50 value.[6]

Cell Cycle Analysis by Flow Cytometry

This technique is used to determine the percentage of cells in different phases of the cell cycle after treatment with a CDK inhibitor.

Objective: To quantify the effect of a CDK inhibitor on cell cycle distribution.

Principle: Cells are stained with a fluorescent dye that intercalates into the DNA. The fluorescence intensity is directly proportional to the DNA content, allowing for the differentiation of cells in G0/G1 (2n DNA content), S (intermediate DNA content), and G2/M (4n DNA content) phases.

Generalized Protocol:

• Cell Culture and Treatment:

  • Seed cells in multi-well plates and allow them to adhere.

  • Treat the cells with various concentrations of the CDK inhibitor (Butyrolactone I or Roscovitine) or a vehicle control (e.g., DMSO) for a specified duration (e.g., 24 hours).

• Cell Harvesting and Fixation:

  • Harvest the cells by trypsinization and collect them by centrifugation.

  • Wash the cells with Phosphate-Buffered Saline (PBS).

  • Fix the cells by resuspending the pellet in cold 70% ethanol, added dropwise while vortexing, and incubate on ice or at -20°C.

• Staining:

  • Wash the fixed cells with PBS to remove the ethanol.

  • Resuspend the cell pellet in a staining solution containing a DNA-binding dye (e.g., Propidium Iodide) and RNase A (to prevent staining of double-stranded RNA).

  • Incubate at room temperature, protected from light.

• Flow Cytometry Analysis:

  • Acquire the data on a flow cytometer, measuring the fluorescence intensity of the DNA dye.

  • Analyze the data using appropriate software to generate a histogram of DNA content and quantify the percentage of cells in each phase of the cell cycle.[7][8]

Visualizing the Molecular Pathways and Experimental Workflows

To further clarify the concepts discussed, the following diagrams have been generated using the DOT language.

Caption: Signaling pathway of CDK inhibition leading to cell cycle arrest.

Caption: General workflow for an in vitro kinase assay.

Caption: Workflow for cell cycle analysis using flow cytometry.

Conclusion

Butyrolactone I and Roscovitine are both valuable tools for the study of CDK-mediated cellular processes. While both are ATP-competitive inhibitors with overlapping targets such as CDK1, CDK2, and CDK5, they exhibit differences in their potency against specific CDK/cyclin complexes. The choice between these inhibitors will depend on the specific research question, the cell system being used, and the desired selectivity profile. The experimental protocols and data presented in this guide are intended to provide a solid foundation for making an informed decision and for designing rigorous experiments to investigate the roles of CDKs in health and disease.

References

• 1. The cyclin-dependent kinase inhibitor butyrolactone is a potent inhibitor of p21 (WAF1/CIP1 expression) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biochemical and cellular effects of roscovitine, a potent and selective inhibitor of the cyclin-dependent kinases cdc2, cdk2 and cdk5. | Semantic Scholar [semanticscholar.org]
• 3. [CDK and MMP inhibitors] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. A cyclin-dependent kinase inhibitor, butyrolactone I, inhibits phosphorylation of RB protein and cell cycle progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. cancer.wisc.edu [cancer.wisc.edu]

A Comparative Guide to Butyrolactone I and Palbociclib: Efficacy and Experimental Evaluation

For researchers and professionals in drug development, understanding the nuanced differences between kinase inhibitors is paramount. This guide provides an objective comparison of Butyrolactone I and Palbociclib, focusing on their efficacy, mechanisms of action, and the experimental protocols used to evaluate them.

Introduction to the Inhibitors

Butyrolactone I , also known as Olomoucine, is a naturally derived, first-generation cyclin-dependent kinase (CDK) inhibitor.[1] It is a cell-permeable, ATP-competitive inhibitor with primary activity against CDK1, CDK2, and CDK5.[2] Due to its broader specificity, it serves as a valuable research tool for studying cell cycle regulation and apoptosis.

Palbociclib (marketed as Ibrance) is a highly selective, second-generation CDK inhibitor developed by Pfizer.[3] It specifically targets CDK4 and CDK6, key regulators of the G1 phase of the cell cycle.[3][4] Its high selectivity has led to its approval as a frontline therapy for certain types of breast cancer.[3]

Mechanism of Action and Cellular Effects

The differential selectivity of Butyrolactone I and Palbociclib dictates their distinct effects on the cell cycle.

• Palbociclib selectively inhibits the Cyclin D-CDK4/6 complex. This complex is responsible for phosphorylating the Retinoblastoma protein (Rb).[3] Inhibition of CDK4/6 prevents Rb phosphorylation, keeping Rb in its active, hypophosphorylated state. Active Rb binds to the E2F transcription factor, preventing the expression of genes required for the transition from the G1 to the S phase of the cell cycle.[4] This results in a potent G1 cell cycle arrest, halting cellular proliferation in Rb-proficient cancer cells.[4]

• Butyrolactone I acts on kinases that control multiple cell cycle checkpoints. By inhibiting CDK2/Cyclin E and CDK2/Cyclin A complexes, it blocks the G1/S transition, similar to Palbociclib, by preventing Rb phosphorylation.[1][5] Additionally, its potent inhibition of the CDK1/Cyclin B complex prevents cells from entering mitosis, leading to arrest at the G2/M checkpoint.[2][5] This dual-checkpoint inhibition makes it a potent, though less specific, antitumor agent.

Caption: Simplified cell cycle pathway showing points of inhibition. (Within 100 characters)

Quantitative Efficacy: A Head-to-Head Comparison

The potency of these inhibitors is best understood through their half-maximal inhibitory concentration (IC50) values, both in biochemical assays against their target kinases and in cell-based proliferation assays. Palbociclib demonstrates significantly higher potency and selectivity compared to Butyrolactone I.

Inhibitor	Target Kinase	Biochemical IC50	Cell Line	Cellular IC50	Citation(s)
Palbociclib	CDK4/Cyclin D1	9-11 nM	MCF-7 (Breast)	0.06 µM	[3]
CDK6/Cyclin D1	15 nM	T47D (Breast)	0.11 µM	[3]
Butyrolactone I	CDK1/Cyclin B	7 µM	HL-60 (Leukemia)	13.2 µM	[1][6]
(Olomoucine)	CDK2/Cyclin A	7 µM	PC-3 (Prostate)	41.7 µM	[1][6]
CDK5/p35	3 µM	PC-14 (Lung)	~20 µg/mL	[6]

Experimental Protocols

Evaluating the efficacy of CDK inhibitors like Butyrolactone I and Palbociclib relies on standardized and reproducible experimental methods. Below are detailed protocols for key assays.

Caption: General experimental workflow for evaluating CDK inhibitors. (Within 100 characters)

In Vitro Kinase Assay (IC50 Determination)

This protocol outlines a method to determine the biochemical IC50 value of an inhibitor against its target CDK, based on a luminescent ADP-detection assay.

Materials:

• Recombinant CDK/Cyclin enzyme (e.g., CDK4/Cyclin D1 or CDK1/Cyclin B)

• Kinase-specific peptide substrate (e.g., a fragment of Rb)

• Adenosine triphosphate (ATP)

• Kinase reaction buffer (e.g., 25mM Tris-HCl, 10 mM MgCl2, 1 mM DTT)

• Test inhibitors (Butyrolactone I, Palbociclib) dissolved in DMSO

• ADP-Glo™ Kinase Assay Kit (or similar)

• 384-well assay plates

• Luminometer

Procedure:

• Inhibitor Preparation: Prepare a serial dilution of the inhibitor in DMSO, typically starting from 1000x the highest desired final concentration. Then, create an intermediate dilution (e.g., 4x final concentration) in the kinase reaction buffer.

• Reaction Setup: In a 384-well plate, add 2.5 µL of the 4x inhibitor dilution to triplicate wells. Include "vehicle only" (DMSO) controls.

• Kinase Addition: Add 2.5 µL of the CDK/Cyclin enzyme (at 4x final concentration) to each well.

• Reaction Initiation: To start the reaction, add 5 µL of a substrate/ATP mix (at 2x final concentration). The final volume will be 10 µL.

• Incubation: Cover the plate and incubate at 30°C for 60 minutes.

• Reaction Termination & ADP Detection:

  • Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 20 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30-60 minutes at room temperature.

• Data Acquisition: Read the luminescence on a plate-reading luminometer.

• Analysis: Convert luminescence values to percent inhibition relative to the vehicle control. Plot percent inhibition versus the log of inhibitor concentration and fit the data to a dose-response curve to calculate the IC50 value.

Cell Cycle Analysis by Flow Cytometry

This protocol details how to assess inhibitor-induced cell cycle arrest in a cancer cell line using propidium (B1200493) iodide (PI) staining.

Materials:

• Cancer cell line (e.g., MCF-7 for Palbociclib, HeLa for Butyrolactone I)

• Complete culture medium

• 6-well plates

• Test inhibitors dissolved in DMSO

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• 70% cold ethanol (B145695) (-20°C)

• PI staining solution (e.g., 50 µg/mL Propidium Iodide, 100 µg/mL RNase A in PBS)

• Flow cytometer

Procedure:

• Cell Culture and Treatment:

  • Seed cells into 6-well plates at a density that allows them to reach 60-70% confluency at the time of harvest. Allow cells to adhere overnight.

  • Treat the cells with various concentrations of the inhibitor (e.g., 0.1-1 µM for Palbociclib, 10-50 µM for Butyrolactone I) or a DMSO vehicle control.

  • Incubate for the desired time period, typically 24 or 48 hours.

• Cell Harvesting:

  • Aspirate the medium and wash the cells once with PBS.

  • Detach the cells using trypsin-EDTA and neutralize with complete medium.

  • Transfer the cell suspension to a conical tube and centrifuge at 300 x g for 5 minutes.

• Fixation:

  • Discard the supernatant and resuspend the cell pellet in 0.5 mL of cold PBS.

  • While gently vortexing, add 4.5 mL of cold 70% ethanol dropwise to fix the cells.

  • Incubate at -20°C for at least 2 hours (or up to several weeks).

• Staining:

  • Centrifuge the fixed cells at 500 x g for 5 minutes to pellet.

  • Discard the ethanol and wash the pellet once with PBS.

  • Resuspend the cell pellet in 0.5 mL of PI staining solution.

  • Incubate for 30 minutes at room temperature in the dark.

• Data Acquisition and Analysis:

  • Analyze the samples on a flow cytometer, collecting fluorescence data for at least 10,000 single-cell events.

  • Use cell cycle analysis software (e.g., Watson, Dean-Jett-Fox models) to deconvolute the DNA content histogram and quantify the percentage of cells in the G0/G1, S, and G2/M phases.

Summary of Comparison

Feature	Butyrolactone I	Palbociclib
Primary Targets	CDK1, CDK2, CDK5	CDK4, CDK6
Selectivity	Broad / Non-selective	Highly Selective
Potency (Biochemical)	Micromolar (µM) range	Nanomolar (nM) range
Cell Cycle Arrest	G1/S and G2/M phases	G1 phase
Primary Application	Research tool for cell cycle studies	Approved anti-cancer therapeutic (HR+ Breast Cancer)

References

• 1. A cyclin-dependent kinase inhibitor, butyrolactone I, inhibits phosphorylation of RB protein and cell cycle progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The cyclin-dependent kinase inhibitor butyrolactone is a potent inhibitor of p21 (WAF1/CIP1 expression) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Olomoucine II, CDK/cyclin inhibitor (CAS 500735-47-7) | Abcam [abcam.com]
• 5. Butyrolactone I induces cyclin B1 and causes G2/M arrest and skipping of mitosis in human prostate cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]

Validating Butyrolactone I's Effect on Cyclin B1 Accumulation: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Butyrolactone I's performance in inducing cyclin B1 accumulation against other commonly used cell cycle inhibitors. The information presented is supported by experimental data and includes detailed methodologies for key experiments to assist in study design and replication.

Butyrolactone I and Cyclin B1 Accumulation: An Overview

Butyrolactone I is a potent inhibitor of cyclin-dependent kinases (CDKs), particularly targeting CDK1 (also known as Cdc2) and CDK2.[1] Its inhibitory action on CDK1, a key kinase for mitotic entry, leads to a G2/M phase cell cycle arrest.[1][2][3] A primary consequence of this arrest is the significant accumulation of cyclin B1.[2][3] This occurs because the degradation of cyclin B1, a process normally initiated in late mitosis and mediated by the Anaphase-Promoting Complex/Cyclosome (APC/C), is dependent on CDK1 activity.[4][5] By inhibiting CDK1, Butyrolactone I prevents the cell from progressing through mitosis, thereby stabilizing cyclin B1 and causing its accumulation.

Comparative Analysis of Cyclin B1 Accumulation

This section compares the effects of Butyrolactone I with other well-known agents that modulate cyclin B1 levels: Nocodazole and Roscovitine (B1683857).

Compound	Mechanism of Action	Cell Line(s)	Observed Effect on Cyclin B1	Quantitative Data (Fold Increase)	Reference(s)
Butyrolactone I	CDK1/CDK2 inhibitor	Prostate (DU145, PC-3), Renal (ACHN, OS-RC-2)	Increased accumulation of cyclin B1	Data not explicitly quantified as fold increase in the provided literature. Studies confirm a significant increase in the number of cyclin B1-positive cells in the 4C (G2/M) phase.[2][5]	[2][3][5]
Nocodazole	Microtubule depolymerizing agent, causes mitotic arrest	Breast (MCF-7), Prostate (PC3, DU145)	Marked up-regulation and accumulation of cyclin B1	Up to a 52-fold increase in PC3 cells and a 17.6-fold increase in DU145 cells.[6][7]	[6][7][8][9][10]
Roscovitine	CDK1, CDK2, and CDK5 inhibitor	Breast cancer cells	Can lead to G2/M arrest, but its effect on cyclin B1 levels can be complex, sometimes suppressing nocodazole-induced accumulation.[10]	Data on direct fold-increase of cyclin B1 is not readily available; its effects are often studied in combination with other agents.	[10][11][12]

Note: Direct quantitative comparison of the fold increase in cyclin B1 levels between these compounds is challenging due to variations in experimental conditions, including cell lines, drug concentrations, and treatment durations, across different studies. The provided data for Nocodazole offers a benchmark for the potential magnitude of cyclin B1 accumulation.

Signaling Pathway and Experimental Workflow

To visually represent the underlying mechanisms and experimental procedures, the following diagrams are provided in Graphviz DOT language.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. Butyrolactone I induces cyclin B1 and causes G2/M arrest and skipping of mitosis in human prostate cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Prominent induction of cyclin B1 in G2/M renal cancer cells with butyrolactone 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Spatial control of the APC/C ensures the rapid degradation of cyclin B1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. APC/C-mediated multiple monoubiquitination provides an alternative degradation signal for cyclin B1 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cell Cycle-Related Cyclin B1 Quantification | PLOS One [journals.plos.org]
• 7. Cell Cycle-Related Cyclin B1 Quantification - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Protocol: Cell Lysate Preparation for Western Blot: R&D Systems [rndsystems.com]
• 9. The decision to enter mitosis: feedback and redundancy in the mitotic entry network - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Role of Cyclin B1/Cdc2 Up-Regulation in the Development of Mitotic Prometaphase Arrest in Human Breast Cancer Cells Treated with Nocodazole - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Effect of roscovitine, a selective cyclin B-dependent kinase 1 inhibitor, on assembly of the nucleolus in mitosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The cyclin-dependent kinase inhibitor roscovitine inhibits RNA synthesis and triggers nuclear accumulation of p53 that is unmodified at Ser15 and Lys382 - PubMed [pubmed.ncbi.nlm.nih.gov]

Kinase Selectivity Profile of Butyrolactone I: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the kinase selectivity profile of Butyrolactone I, a naturally derived cyclin-dependent kinase (CDK) inhibitor. Its performance is compared with other well-known CDK inhibitors, Flavopiridol and Roscovitine. This document summarizes quantitative experimental data, details relevant experimental protocols, and visualizes the pertinent signaling pathway to offer a comprehensive resource for researchers in cell biology and drug discovery.

Kinase Selectivity Profile Comparison

Butyrolactone I is a potent inhibitor of several key cyclin-dependent kinases involved in cell cycle regulation. Its selectivity is a critical aspect of its potential as a research tool and therapeutic agent. The following table summarizes the half-maximal inhibitory concentration (IC50) values of Butyrolactone I and compares them to Flavopiridol and Roscovitine, two other widely studied CDK inhibitors. Butyrolactone I demonstrates significant inhibitory activity against CDK1, CDK2, and CDK5.[1] Notably, it shows less potent or insignificant activity against other kinases such as CDK3, CDK6, CDK7, and CDK9, as well as MAPK, PKA, PKC, and EGFR, where it is inhibitory only at much higher concentrations.[2]

Kinase Target	Butyrolactone I IC50 (µM)	Flavopiridol IC50 (µM)	Roscovitine IC50 (µM)
CDK1/cyclin B	0.65[1]	0.03[3]	0.65[4]
CDK2/cyclin A	1.38[1]	0.04[3]	0.7[4]
CDK2/cyclin E	0.66[1]	-	0.7[4]
CDK4/cyclin D1	-	0.02-0.04[3]	>100[5]
CDK5/p25	0.17[1]	-	-
CDK5/p35	0.22[1]	-	0.16[4]
CDK6	No significant effect	0.06[3]	>100[5]
CDK7	No significant effect	0.875[3]	<1[6]
CDK9	No significant effect	0.02[3]	<1[6]
ERK2	-	>14	14[4]

Signaling Pathway Inhibition

Butyrolactone I primarily exerts its effects by inhibiting CDKs, which are key regulators of the cell cycle. The diagram below illustrates the points of intervention of Butyrolactone I in the CDK-mediated cell cycle progression. By inhibiting CDK1 and CDK2, Butyrolactone I can arrest the cell cycle at the G1/S and G2/M transitions.

Caption: Inhibition of CDK complexes by Butyrolactone I disrupts cell cycle progression.

Experimental Protocols

The following is a generalized protocol for an in vitro kinase assay to determine the IC50 value of a compound like Butyrolactone I against a specific cyclin-dependent kinase. This protocol is based on luminescence-based ADP detection, a common method for measuring kinase activity.

Objective: To determine the concentration of Butyrolactone I required to inhibit 50% of the activity of a specific CDK enzyme.

Materials:

• Recombinant CDK/cyclin complex (e.g., CDK1/cyclin B, CDK2/cyclin A)

• Kinase substrate (e.g., Histone H1 for CDK1, Rb-derived peptide for CDK2)

• Butyrolactone I (and other inhibitors for comparison) dissolved in DMSO

• ATP

• Kinase assay buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT)

• ADP-Glo™ Kinase Assay Kit (or similar)

• White, opaque 96- or 384-well plates

• Luminometer

Procedure:

• Compound Preparation:

  • Prepare a serial dilution of Butyrolactone I in DMSO. A typical starting concentration is 10 mM.

  • Further dilute the compound in the kinase assay buffer to achieve the desired final concentrations for the assay. Ensure the final DMSO concentration in the assay does not exceed 1% to avoid solvent effects.

• Kinase Reaction Setup:

  • In a multi-well plate, add the diluted Butyrolactone I or vehicle (DMSO) control to the appropriate wells.

  • Add the diluted CDK/cyclin enzyme to each well.

  • Add the kinase substrate to each well.

  • Pre-incubate the plate at room temperature for 10-15 minutes to allow the inhibitor to bind to the kinase.

• Initiation of Kinase Reaction:

  • Initiate the reaction by adding a solution of ATP to each well. The final ATP concentration should ideally be at or near the Km value for the specific kinase to ensure accurate IC50 determination for ATP-competitive inhibitors.

  • Incubate the plate at 30°C for a predetermined time (e.g., 30-60 minutes). The incubation time should be optimized to ensure the reaction is in the linear range.

• Detection of Kinase Activity:

  • Stop the kinase reaction and measure the amount of ADP produced using a luminescence-based assay kit (e.g., ADP-Glo™) according to the manufacturer's instructions.

  • Briefly, this involves adding a reagent to stop the kinase reaction and deplete the remaining ATP, followed by the addition of a detection reagent that converts ADP to ATP and generates a luminescent signal via a luciferase reaction.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • The luminescent signal is directly proportional to the amount of ADP produced and thus reflects the kinase activity.

  • Calculate the percentage of kinase inhibition for each concentration of Butyrolactone I relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

This guide provides a foundational understanding of the kinase selectivity of Butyrolactone I in comparison to other inhibitors. Researchers are encouraged to consult the primary literature for more detailed and specific experimental conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. reactionbiology.com [reactionbiology.com]
• 3. Cyclin-dependent kinase - Wikipedia [en.wikipedia.org]
• 4. creative-diagnostics.com [creative-diagnostics.com]
• 5. CDK Family - Creative Biogene [creative-biogene.com]
• 6. benchchem.com [benchchem.com]

Butyrolactone I vs. Its Synthetic Analogues: A Comparative Guide to Antiproliferative Activity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the antiproliferative activity of the natural product Butyrolactone I and its synthetic analogues. By presenting key experimental data, detailed protocols, and visual representations of signaling pathways, this document serves as a valuable resource for researchers in oncology and drug discovery.

Introduction

Butyrolactone I, a natural product isolated from Aspergillus terreus, has garnered significant attention in cancer research due to its selective inhibition of Cyclin-Dependent Kinases (CDKs), particularly CDK1 and CDK2.[1] These kinases are crucial regulators of the cell cycle, and their dysregulation is a hallmark of many cancers. The potent antiproliferative activity of Butyrolactone I has spurred the development of numerous synthetic analogues aimed at improving efficacy, selectivity, and pharmacokinetic properties. This guide offers a side-by-side comparison of Butyrolactone I and its derivatives, focusing on their antiproliferative effects and the underlying molecular mechanisms.

Comparative Antiproliferative Activity

The antiproliferative activity of Butyrolactone I and its synthetic analogues has been evaluated across various cancer cell lines. The half-maximal inhibitory concentration (IC50) or growth inhibition (GI50) values are key metrics for this comparison.

Table 1: Comparative in vitro activity of Butyrolactone I and its synthetic analogues

Compound	Target	IC50 (µM)	Antiproliferative Activity (GI50, µM)
MCF-7 (Breast)
Butyrolactone I	CDK1	0.65	>100
CDK2	1.38
Analogue 1	CDK1	0.035	1.2
CDK2	0.045
Analogue 2	CDK1	0.07	1.5
CDK2	0.06
Analogue 3	CDK1	0.11	3.2
CDK2	0.12
Analogue 4	CDK1	0.25	10
CDK2	0.2
Analogue 5	CDK1	>10	>100
CDK2	>10

Data for analogues sourced from Braña et al., 2004. IC50 values for Butyrolactone I against CDKs sourced from a separate study.

Mechanism of Action: Targeting the Cell Cycle

Butyrolactone I and its analogues exert their antiproliferative effects primarily by inhibiting CDKs, which are essential for cell cycle progression. By targeting CDK1 and CDK2, these compounds block the transition from the G1 to S phase and from the G2 to M phase, respectively. This leads to cell cycle arrest and, in many cases, apoptosis.

Signaling Pathway of CDK Inhibition

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Antiproliferative Activity Assay (MTT Assay)

This protocol is used to determine the cytotoxic effects of the compounds on cancer cell lines.

Materials:

• Cancer cell lines (e.g., MCF-7, NCI-H460, SF-268)

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• 96-well plates

• Butyrolactone I and its synthetic analogues

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of Butyrolactone I or its analogues and incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Remove the medium and add 150 µL of the solubilization solution to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the GI50 or IC50 value.

Experimental Workflow for Antiproliferative Assay

Cell Cycle Analysis by Flow Cytometry

This protocol is used to determine the effect of the compounds on cell cycle distribution.

Materials:

• Cancer cell lines

• Butyrolactone I and its synthetic analogues

• Phosphate-buffered saline (PBS)

• Ethanol (B145695) (70%, ice-cold)

• Propidium iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells with the desired concentration of the compound for 24-48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with PBS.

• Fixation: Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing, and store at -20°C overnight.

• Staining: Wash the fixed cells with PBS and resuspend in PI staining solution. Incubate for 30 minutes in the dark at room temperature.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

• Data Analysis: Determine the percentage of cells in the G1, S, and G2/M phases of the cell cycle.

Structure-Activity Relationship (SAR)

The antiproliferative activity of Butyrolactone I analogues is highly dependent on their chemical structure. Key modifications to the butyrolactone scaffold have been shown to significantly impact their potency and selectivity.

• Modifications at the C2 and C3 positions of the butyrolactone ring have been explored to enhance the interaction with the ATP-binding pocket of CDKs.

• Substitution on the aromatic ring can influence the electronic and steric properties of the molecule, affecting its binding affinity.

• The stereochemistry of the molecule is also crucial for its biological activity.

The synthetic analogues presented in Table 1 demonstrate that specific modifications can lead to a significant increase in antiproliferative potency compared to the parent compound, Butyrolactone I. For instance, analogues 1 and 2, with specific substitutions, show potent, low micromolar antiproliferative activity, whereas Butyrolactone I is largely inactive against the tested cell lines at concentrations up to 100 µM.[1]

Conclusion

This guide highlights the significant potential of synthetic analogues of Butyrolactone I as potent antiproliferative agents. The data presented demonstrates that targeted chemical modifications of the natural product scaffold can lead to substantial improvements in efficacy against cancer cell lines. The detailed experimental protocols and pathway diagrams provided herein offer a valuable resource for researchers working to further explore and develop this promising class of CDK inhibitors for cancer therapy. Future studies should continue to investigate the structure-activity relationships to design novel analogues with enhanced potency, selectivity, and drug-like properties.

References

• 1. Synthesis and biological evaluation of analogues of butyrolactone I and molecular model of its interaction with CDK2 - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-resistance analysis of Butyrolactone I with other anticancer drugs.

Butyrolactone I, a selective inhibitor of cyclin-dependent kinase 2 (cdc2 or CDK1), demonstrates significant potential in overcoming anticancer drug resistance. Experimental evidence indicates a lack of cross-resistance with various drug-resistant cancer cell lines, including those with multidrug-resistant (MDR) phenotypes and resistance to cisplatin. This suggests that Butyrolactone I may offer a therapeutic advantage in treating tumors that have developed resistance to conventional chemotherapeutic agents.

Butyrolactone I's primary mechanism of action involves the inhibition of cdc2 kinase, a key regulator of the cell cycle. By targeting this kinase, Butyrolactone I induces cell cycle arrest at the G2/M phase, preventing cancer cells from proceeding through mitosis and proliferation.[1] This mode of action is distinct from many common anticancer drugs, which may explain its efficacy in resistant cell lines.

Cross-Resistance Analysis

A pivotal study investigating the antitumor effects of Butyrolactone I on human lung cancer cell lines found no evidence of cross-resistance in several drug-resistant models.[1] This included cell lines exhibiting the multidrug-resistant phenotype, often associated with the overexpression of drug efflux pumps, and five cisplatin-resistant cell lines.[1] While the specific IC50 values from this direct comparison are not available in the public domain, the qualitative results strongly suggest that Butyrolactone I's efficacy is not compromised by the mechanisms conferring resistance to other common anticancer drugs.

In contrast to its effectiveness in resistant lines, Butyrolactone I has shown antagonistic effects when used in combination with cisplatin.[1] This is reportedly due to a direct binding interaction between Butyrolactone I and cisplatin, which reduces the cytotoxicity of the latter.[1] However, no such negative modulatory effects were observed with other anticancer agents like vindesine, paclitaxel, or etoposide.

Data on Butyrolactone I and Cisplatin Interaction

Combination Therapy	Effect on Cytotoxicity	Reference
Butyrolactone I + Vindesine	No modulatory effect
Butyrolactone I + Paclitaxel	No modulatory effect
Butyrolactone I + Etoposide	No modulatory effect
Butyrolactone I + Cisplatin	Reduced cytotoxicity of cisplatin

Signaling Pathway and Experimental Workflow

The mechanism of action of Butyrolactone I and a general workflow for assessing cross-resistance are depicted in the following diagrams.

Caption: Butyrolactone I Signaling Pathway.

Caption: Experimental Workflow for Cross-Resistance Analysis.

Experimental Protocols

The following are representative protocols for the key experiments involved in a cross-resistance analysis of Butyrolactone I.

Cell Viability Assay (MTT Assay)

This protocol is a general method to determine the cytotoxic effects of a compound on cultured cells.

• Cell Seeding:

  • Seed drug-sensitive and drug-resistant cells in 96-well plates at a predetermined optimal density.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of Butyrolactone I in culture medium.

  • Remove the existing medium from the wells and replace it with the medium containing different concentrations of Butyrolactone I. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.

  • Incubate the plates for 48-72 hours.

• MTT Addition and Incubation:

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Metabolically active cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization:

  • Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Absorbance Reading:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Determine the IC50 value (the concentration of the drug that inhibits cell growth by 50%) for both sensitive and resistant cell lines.

Cell Cycle Analysis (Flow Cytometry)

This protocol outlines a general method for analyzing the cell cycle distribution of cells treated with a compound.

• Cell Treatment:

  • Culture drug-sensitive and drug-resistant cells and treat them with Butyrolactone I at a concentration around the IC50 value for a specified time (e.g., 24 hours).

• Cell Harvesting and Fixation:

  • Harvest the cells by trypsinization and wash with phosphate-buffered saline (PBS).

  • Fix the cells in ice-cold 70% ethanol (B145695) while vortexing gently to prevent clumping.

  • Incubate at 4°C for at least 30 minutes.

• Staining:

  • Centrifuge the fixed cells and wash with PBS to remove the ethanol.

  • Resuspend the cell pellet in a staining solution containing a DNA-intercalating dye (e.g., propidium (B1200493) iodide) and RNase A (to prevent staining of RNA).

  • Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • The DNA content of the cells will be proportional to the fluorescence intensity.

  • Generate histograms to visualize the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).

• Data Interpretation:

  • Compare the cell cycle profiles of treated cells with untreated controls to determine the percentage of cells arrested in the G2/M phase.

References

• 1. Antitumor effects of butyrolactone I, a selective cdc2 kinase inhibitor, on human lung cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Butyrolactone I: A Comparative Analysis of In Vitro and In Vivo Effects

For Researchers, Scientists, and Drug Development Professionals

Butyrolactone I, a naturally occurring small molecule, has garnered significant interest in the scientific community for its potent biological activities. Initially identified as a selective inhibitor of cyclin-dependent kinases (CDKs), its effects have been studied in a variety of contexts, from cell cycle regulation to potential therapeutic applications. This guide provides a comprehensive comparison of the in vitro and in vivo effects of Butyrolactone I, supported by experimental data, detailed protocols, and visual representations of its mechanism of action.

In Vitro Effects: Targeting the Cell Cycle Machinery

The primary mechanism of Butyrolactone I in a controlled laboratory setting is its competitive inhibition of ATP binding to cyclin-dependent kinases, key regulators of cell cycle progression.[1] This inhibitory action has profound effects on cell proliferation and survival.

Butyrolactone I primarily targets CDK1/cyclin B, CDK2, and CDK5.[2] This inhibition leads to cell cycle arrest at two critical checkpoints: the G1/S transition and the G2/M transition.[2][3] By blocking the activity of these kinases, Butyrolactone I prevents the phosphorylation of crucial substrates necessary for cells to enter the DNA synthesis (S) phase and mitosis (M) phase.[3]

One of the key substrates of CDKs is the retinoblastoma protein (pRb). Butyrolactone I has been shown to inhibit the phosphorylation of pRb, keeping it in its active, hypophosphorylated state where it binds to the E2F transcription factor, thereby preventing the transcription of genes required for S-phase entry.[3]

Furthermore, Butyrolactone I has been observed to induce a rapid, p53-independent degradation of the CDK inhibitor p21 (WAF1/CIP1) via the proteasomal pathway.[1] This seemingly contradictory effect—degrading a cell cycle inhibitor—is thought to contribute to a more pronounced G2/M arrest in response to DNA damage.[1]

The antiproliferative effects of Butyrolactone I have been quantified in various cancer cell lines, demonstrating its potential as an anticancer agent in preclinical in vitro models.

Table 1: In Vitro Efficacy of Butyrolactone I in Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 Value	Reference
PC-14	Non-small cell lung cancer	~20 µg/mL	[4]
Multiple non-small and small-cell lung cancer lines	Lung Cancer	~50 µg/mL	[4]

In Vivo Effects: A Glimpse into Systemic Activity

Translating in vitro findings to a whole-organism level is a critical step in drug development. In vivo studies with Butyrolactone I have revealed a more complex pharmacological profile, influenced by factors such as pharmacokinetics, metabolism, and interaction with the tumor microenvironment.

A key aspect of in vivo efficacy is the drug's pharmacokinetic profile. Studies in rats have provided insights into the absorption, distribution, metabolism, and excretion of Butyrolactone I.

Table 2: Pharmacokinetic Parameters of Butyrolactone I in Rats

Parameter	Value	Route of Administration	Reference
Oral Bioavailability	6.29%	Oral	[5]
Maximum Plasma Concentration (Cmax)	17.97 ± 1.36 ng/mL	Intragastric	[5]
Time to Maximum Plasma Concentration (Tmax)	0.69 ± 0.24 h	Intragastric	[5]
Half-life (T1/2)	1.23 ± 0.22 h	Intragastric	[5]

While direct, quantitative data on tumor growth inhibition in xenograft models is limited in publicly available literature, several studies have demonstrated the in vivo anti-tumor and other systemic effects of Butyrolactone I.

In a study on advanced cervical carcinoma, the administration of a prodrug that metabolizes to gamma-butyrolactone (B3396035) (GBL) was shown to inhibit angiogenesis induced by vascular endothelial growth factor (VEGF).[6] This suggests that part of Butyrolactone I's in vivo anti-tumor activity may be attributed to its ability to disrupt the blood supply to tumors.

Beyond its anti-cancer effects, Butyrolactone I has demonstrated anti-inflammatory and nephroprotective properties in murine models. Oral administration of Butyrolactone I was found to ameliorate heat-stress-induced apoptosis and attenuate inflammation.[7]

Signaling Pathways and Experimental Workflows

To visualize the mechanisms and experimental procedures discussed, the following diagrams have been generated using the DOT language.

Caption: Inhibition of the G1/S transition by Butyrolactone I.

Caption: Inhibition of the G2/M transition by Butyrolactone I.

Caption: Experimental workflow for cell cycle analysis.

Experimental Protocols

CDK Kinase Assay (In Vitro)

This protocol provides a general framework for assessing the inhibitory activity of Butyrolactone I on CDK1 and CDK2.

Materials:

• Recombinant human CDK1/Cyclin B and CDK2/Cyclin E enzymes

• Histone H1 as a substrate

• Butyrolactone I

• [γ-³²P]ATP

• Kinase reaction buffer (e.g., 20 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 1 mM DTT)

• Phosphocellulose paper

• Scintillation counter

Procedure:

• Prepare serial dilutions of Butyrolactone I in the kinase reaction buffer.

• In a microcentrifuge tube, combine the recombinant CDK enzyme, Histone H1 substrate, and the diluted Butyrolactone I or vehicle control.

• Initiate the kinase reaction by adding [γ-³²P]ATP.

• Incubate the reaction mixture at 30°C for a specified time (e.g., 10-30 minutes).

• Stop the reaction by spotting a portion of the reaction mixture onto phosphocellulose paper.

• Wash the phosphocellulose paper extensively with phosphoric acid to remove unincorporated [γ-³²P]ATP.

• Measure the amount of incorporated ³²P in the Histone H1 substrate using a scintillation counter.

• Calculate the percentage of kinase inhibition for each concentration of Butyrolactone I and determine the IC50 value.

Cell Cycle Analysis by Propidium Iodide Staining and Flow Cytometry

This protocol outlines the steps for analyzing the cell cycle distribution of cells treated with Butyrolactone I.

Materials:

• Cells of interest (e.g., cancer cell line)

• Butyrolactone I

• Phosphate-buffered saline (PBS)

• 70% cold ethanol (B145695)

• Propidium Iodide (PI) staining solution (containing PI and RNase A in PBS)

• Flow cytometer

Procedure:

• Seed cells in culture plates and allow them to adhere overnight.

• Treat the cells with various concentrations of Butyrolactone I or a vehicle control for a desired period (e.g., 24, 48 hours).

• Harvest the cells by trypsinization and wash with PBS.

• Fix the cells by resuspending the cell pellet in ice-cold 70% ethanol and incubating at -20°C for at least 2 hours.

• Wash the fixed cells with PBS to remove the ethanol.

• Resuspend the cell pellet in the PI staining solution and incubate in the dark at room temperature for 30 minutes.

• Analyze the stained cells using a flow cytometer, exciting the PI at 488 nm and collecting the fluorescence emission at ~617 nm.

• Use appropriate software to analyze the DNA content histograms and quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Conclusion

Butyrolactone I demonstrates clear and potent activity in vitro as a CDK inhibitor, leading to cell cycle arrest and providing a strong rationale for its investigation as an anticancer agent. Its in vivo effects are more nuanced, with evidence suggesting anti-angiogenic and anti-inflammatory activities contributing to its overall therapeutic potential. The relatively low oral bioavailability highlights a potential challenge for clinical translation, suggesting that formulation strategies or alternative routes of administration may be necessary to maximize its efficacy. Further in vivo studies, particularly those employing xenograft models to quantify tumor growth inhibition, are warranted to fully elucidate the therapeutic window and potential of Butyrolactone I in a clinical setting. This guide provides a foundational understanding for researchers and drug development professionals to design and interpret future studies on this promising natural product.

References

• 1. Antitumor effects of butyrolactone I, a selective cdc2 kinase inhibitor, on human lung cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Review of the Pharmacological Activities and Recent Synthetic Advances of γ-Butyrolactones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anticancer and antimetastatic potential of enterolactone: Clinical, preclinical and mechanistic perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Potential antitumor alpha-methylene-gamma-butyrolactone-bearing nucleic acid base. 3. Synthesis of 5'-methyl-5'-[(6-substituted-9H-purin-9-yl)methyl]-2'-oxo-3'- methylenetetrahydrofurans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antitumor efficacy of seventeen anticancer drugs in human breast cancer xenograft (MX-1) transplanted in nude mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. UFT and its metabolite gamma-butyrolactone (GBL) inhibit angiogenesis induced by vascular endothelial growth factor in advanced cervical carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. γ-Butyrolactone - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]

Butyrolactone I: A Comparative Analysis of its Anti-Cancer Effects Across Diverse Cell Lines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the effects of Butyrolactone I, a naturally occurring potent inhibitor of cyclin-dependent kinases (CDKs), on various cancer cell types. The information presented herein is curated from multiple experimental studies to facilitate an objective evaluation of its therapeutic potential.

Summary of Anti-Cancer Activity

Butyrolactone I has demonstrated significant anti-proliferative effects in a range of cancer cell lines. Its primary mechanism of action involves the inhibition of key cell cycle regulators, leading to cell cycle arrest and, in many cases, apoptosis. The following table summarizes the half-maximal inhibitory concentration (IC50) of Butyrolactone I in different cancer cell lines.

Cancer Type	Cell Line	IC50 (µM)	Key Effects
Lung Cancer	Non-Small-Cell	~117.8	G2/M Arrest, Inhibition of cdc2 kinase
Leukemia	HL-60	13.2	Potent anti-cancer activity
Prostate Cancer	PC-3	41.7	Potent anti-cancer activity
DU145	Not specified	G2/M Arrest, Mitotic skipping
LNCaP	Not specified	G2/M Arrest, Mitotic skipping
Pancreatic Cancer	PANC-1	Dose-dependent inhibition	Apoptosis induction, Increased Bax/Bcl-2 ratio
AsPC-1	Dose-dependent inhibition	Apoptosis induction
Colorectal Cancer	SW480	Not specified	Reduction of p21 protein expression

Note: The IC50 value for non-small-cell lung cancer was converted from 50 µg/mL using a molecular weight of 424.44 g/mol .

Mechanism of Action: CDK Inhibition and Cell Cycle Arrest

Butyrolactone I exerts its anti-cancer effects primarily by targeting cyclin-dependent kinases (CDKs), particularly cdc2 (CDK1) and CDK2.[1] These kinases are crucial for the progression of the cell cycle. By competitively binding to the ATP-binding site of these kinases, Butyrolactone I effectively halts the cell cycle at the G2/M transition phase.[2] This arrest prevents cancer cells from undergoing mitosis, thereby inhibiting their proliferation. In some cancer cell types, this prolonged cell cycle arrest triggers the apoptotic cascade, leading to programmed cell death.

Butyrolactone I inhibits CDK1/Cyclin B, leading to G2/M arrest.

Experimental Protocols

The following are detailed methodologies for the key experiments commonly used to evaluate the effects of Butyrolactone I on cancer cells.

Cell Viability and Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of Butyrolactone I and a vehicle control (e.g., DMSO). Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Cell Cycle Analysis (Flow Cytometry with Propidium (B1200493) Iodide Staining)

This method is used to determine the distribution of cells in the different phases of the cell cycle.

• Cell Treatment and Harvesting: Treat cells with Butyrolactone I for the desired time, then harvest the cells by trypsinization and wash with PBS.

• Fixation: Fix the cells in ice-cold 70% ethanol (B145695) while vortexing gently. Incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the cell pellet in a staining solution containing propidium iodide (PI) and RNase A.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. The DNA content is proportional to the PI fluorescence intensity.

• Data Analysis: Analyze the DNA content histograms to quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Apoptosis Detection

Hoechst Staining: This method is used to visualize nuclear changes characteristic of apoptosis.

• Cell Treatment: Grow and treat cells with Butyrolactone I on coverslips.

• Staining: Wash the cells with PBS and stain with Hoechst 33342 solution for 10-15 minutes.

• Microscopy: Wash the cells again with PBS and mount the coverslips on microscope slides. Observe the nuclear morphology under a fluorescence microscope. Apoptotic cells will exhibit condensed or fragmented nuclei.

TUNEL Assay (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling): This assay detects DNA fragmentation, a hallmark of late-stage apoptosis.

• Cell Fixation and Permeabilization: Fix cells with 4% paraformaldehyde and then permeabilize with a solution containing Triton X-100.

• TdT Labeling: Incubate the cells with a reaction mixture containing Terminal deoxynucleotidyl Transferase (TdT) and fluorescently labeled dUTPs. TdT adds the labeled dUTPs to the 3'-hydroxyl ends of fragmented DNA.

• Analysis: Analyze the cells by fluorescence microscopy or flow cytometry to detect the fluorescent signal in apoptotic cells.

Experimental Workflow

The following diagram illustrates a general workflow for the in vitro evaluation of an anti-cancer compound like Butyrolactone I.

A typical workflow for in vitro anti-cancer drug screening.

References

• 1. A cyclin-dependent kinase inhibitor, butyrolactone I, inhibits phosphorylation of RB protein and cell cycle progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antitumor effects of butyrolactone I, a selective cdc2 kinase inhibitor, on human lung cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Butyrolactone I and Cisplatin: An Unexpected Antagonistic Interaction in Combination Therapy

A Comparative Guide for Researchers

The combination of targeted therapies with conventional chemotherapeutic agents is a cornerstone of modern cancer research. The rationale is often to exploit synergistic interactions, where the combined effect of two drugs is greater than the sum of their individual effects. One such theoretically promising combination is that of Butyrolactone I, a specific inhibitor of cyclin-dependent kinase (CDK), with cisplatin (B142131), a widely used DNA-damaging agent. However, experimental evidence presents a compelling counter-narrative, revealing an antagonistic relationship that serves as a crucial case study for drug development professionals.

The Rationale for Synergy: A Collision of Mechanisms

Cisplatin is a potent antineoplastic agent that exerts its cytotoxic effects primarily by forming DNA adducts.[1][2] This damage triggers cell cycle arrest, typically at the G1/S or G2/M checkpoints, to allow for DNA repair.[3][4][5][6] If the damage is too severe, the cell is directed towards apoptosis.[1][2]

Butyrolactone I is a naturally occurring inhibitor of the cdc2 kinase family (also known as CDK1), a key regulator of the G2/M transition in the cell cycle.[7] By inhibiting cdc2 kinase, Butyrolactone I induces cell cycle arrest at the G2/M phase.[7][8] Theoretically, pre-arresting cancer cells in the G2/M phase with Butyrolactone I could sensitize them to the DNA-damaging effects of cisplatin, leading to a synergistic enhancement of apoptosis.

The Experimental Reality: A Surprising Antagonism

Contrary to theoretical expectations, in vitro studies on human lung cancer cell lines have demonstrated that Butyrolactone I reduces the cytotoxic efficacy of cisplatin.[7] Research conducted by Nishio et al. (1996) revealed that exposing PC-9 and PC-14 lung cancer cells to Butyrolactone I either together with or before treatment with cisplatin resulted in a decrease in cisplatin's cell-killing ability.[7]

The investigation into this unexpected antagonism pointed towards a direct chemical interaction between the two compounds. Thin-layer chromatography analysis showed that Butyrolactone I binds directly to cisplatin.[7] This binding likely inactivates cisplatin, preventing it from reaching its intracellular target (DNA) and thereby reducing its cytotoxicity.

Quantitative Data Summary

The following table summarizes the 50% inhibitory concentrations (IC50) for Butyrolactone I and cisplatin, alone and in combination, in the PC-14 human lung cancer cell line, as reported by Nishio et al. (1996). The data clearly illustrates the antagonistic interaction.

Treatment Agent(s)	Concentration	% Survival of PC-14 Cells
Cisplatin Alone	1.0 µg/ml	50%
Butyrolactone I + Cisplatin	50 µg/ml + 1.0 µg/ml	>50%
Butyrolactone I Alone	50 µg/ml	~50%

Data extracted from Nishio et al., 1996. The increased survival of cells treated with the combination compared to cisplatin alone indicates antagonism.

Experimental Protocols

The key findings of an antagonistic interaction are based on the following experimental methodologies as described by Nishio et al. (1996):

• Cell Lines and Culture: Human non-small-cell lung cancer cell lines, PC-9 and PC-14, were used. Cells were cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum.

• Cytotoxicity Assay (MTT Assay): To determine the effects of the drugs on cell viability, an MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay was performed. Cells were seeded in 96-well plates and exposed to various concentrations of Butyrolactone I and/or cisplatin for a specified duration. The IC50 values were then calculated.

• Drug Combination Schedule: To test for synergistic or antagonistic effects, cells were exposed to Butyrolactone I for 2 hours prior to the addition of cisplatin, or both drugs were added simultaneously.

• Thin-Layer Chromatography (TLC) for Binding Analysis: To investigate a potential direct interaction, Butyrolactone I and cisplatin were mixed and then separated using thin-layer chromatography. The positions of the compounds on the TLC plate were visualized to determine if a new complex had formed, indicating binding.

Mechanistic and Interaction Pathways

The following diagrams illustrate the individual mechanisms of action and the observed antagonistic interaction.

References

• 1. Mechanisms of Cisplatin-Induced Apoptosis and of Cisplatin Sensitivity: Potential of BIN1 to Act as a Potent Predictor of Cisplatin Sensitivity in Gastric Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cisplatin in cancer therapy: molecular mechanisms of action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sodium butyrate enhances the cytotoxic effect of cisplatin by abrogating the cisplatin imposed cell cycle arrest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Analysis of events associated with cell cycle arrest at G2 phase and cell death induced by cisplatin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Two 4N Cell-Cycle Arrests Contribute to Cisplatin-Resistance | PLOS One [journals.plos.org]
• 6. Low Doses of Cisplatin Induce Gene Alterations, Cell Cycle Arrest, and Apoptosis in Human Promyelocytic Leukemia Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antitumor effects of butyrolactone I, a selective cdc2 kinase inhibitor, on human lung cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Butyrolactone I induces cyclin B1 and causes G2/M arrest and skipping of mitosis in human prostate cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Hazard Assessment and Precautionary Principle

Proper disposal of chemical waste is paramount for ensuring laboratory safety and environmental protection. This guide provides detailed, step-by-step procedures for the proper disposal of Butyrolactone I, designed for researchers, scientists, and drug development professionals.

While a Safety Data Sheet (SDS) for Butyrolactone I from one supplier suggests it is not a hazardous substance, this is not exhaustive information.[1] General principles of laboratory safety and chemical handling necessitate a cautious approach. Given that related compounds, such as gamma-Butyrolactone (GBL), are classified as hazardous, it is prudent to manage Butyrolactone I as a chemical waste with potential hazards.[2][3][4][5]

Most chemical wastes generated in a laboratory setting should be managed as hazardous unless confirmed to be non-hazardous by an Environmental Health and Safety (EHS) office.[6][7] Therefore, Butyrolactone I should not be disposed of in regular trash or down the sewer system.[8][9]

Table 1: Hazard Profile for gamma-Butyrolactone (GBL) as a Reference Analog

Hazard Class	GHS Classification	Precautionary Statements
Acute Toxicity (Oral)	Category 4	H302: Harmful if swallowed.[2][3][5]
Serious Eye Damage	Category 1	H318: Causes serious eye damage.[2][3][5]

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H336: May cause drowsiness or dizziness.[2][3][4] |

General Principles for Laboratory Chemical Waste Management

Effective laboratory waste management aims to ensure safety and environmental compliance.[10] Key strategies include:

• Waste Minimization: Order the smallest quantity of chemicals required and maintain a chemical inventory to avoid generating excess waste.[10]

• Segregation: Do not mix different types of chemical waste. Incompatible wastes, such as acids and bases, must be stored separately.[11][12]

• Proper Labeling: All waste containers must be clearly labeled with their contents to prevent accidents and ensure proper disposal.[8][13]

• Use of Appropriate Containers: Waste must be stored in containers that are compatible with the chemical, in good condition, and have securely fitting lids.[6][11][12]

Detailed Disposal Protocol for Butyrolactone I

This protocol outlines the step-by-step procedure for safely disposing of Butyrolactone I waste.

1. Personal Protective Equipment (PPE) Before handling Butyrolactone I waste, ensure you are wearing appropriate PPE:

• Safety glasses with side-shields or goggles.[14]

• Chemical-resistant gloves (inspect before use).[14][15]

• A lab coat or chemical-resistant apron.

2. Waste Classification and Collection

• Classification: Treat all Butyrolactone I waste, including contaminated lab supplies, as hazardous chemical waste.[6]

• Collection:

  • Liquid Waste: Collect pure Butyrolactone I and solutions containing it in a dedicated, compatible waste container.[12] Do not mix with other organic solvents or chemical waste streams unless specifically permitted by your institution's EHS department.

  • Solid Waste: Chemically contaminated solid waste, such as gloves, absorbent paper, and kim wipes, should be collected separately.[12] Double-bag this waste in clear plastic bags to allow for visual inspection.[12]

3. Container Selection and Labeling

• Container: Use a container made of a material compatible with Butyrolactone I. Plastic is often preferred over glass to minimize the risk of breakage.[8][10] The container must have a leak-proof, screw-on cap.[12]

• Labeling: As soon as you begin collecting waste in the container, affix a "Hazardous Waste" tag provided by your institution's EHS department.[6][8] The label must include:

  • The full chemical name: "Butyrolactone I". Do not use abbreviations.[8]

  • The quantity or concentration of the waste.

  • The date waste was first added.[8]

  • The name and contact information of the principal investigator.[8]

  • The laboratory location (building and room number).[8]

4. Waste Storage and Accumulation

• Designated Area: Store the waste container in a designated Satellite Accumulation Area within the lab.[10]

• Secondary Containment: Place the waste container in a secondary container, such as a lab tray or bin, to contain any potential leaks or spills.[12] The secondary container should be capable of holding 110% of the volume of the primary container.[12]

• Segregation: Store the Butyrolactone I waste away from incompatible chemicals, particularly strong acids, bases, and oxidizing agents.[4]

• Container Closure: Keep the waste container securely closed at all times, except when adding waste.[10][12]

5. Arranging for Disposal

• Contact EHS: Once the container is full or waste has been accumulated for the maximum time allowed by your institution (e.g., 90 days), contact your EHS or hazardous waste management office to request a pickup.[12]

• Documentation: Complete any required waste information forms, listing all chemical constituents and their quantities.[8]

• Professional Disposal: The ultimate disposal method will be determined by a licensed professional waste disposal service, which may involve incineration in an approved facility.[4][15] Never attempt to dispose of Butyrolactone I by evaporation in a fume hood or by pouring it down the drain.[3][6]

6. Spill Management

• Immediate Action: In the event of a spill, evacuate the immediate area if necessary and ensure adequate ventilation.[14]

• Cleanup: Absorb the spill with an inert material such as sand, diatomaceous earth, or a universal binding agent.[3][15]

• Disposal of Spill Debris: Collect the absorbent material and any contaminated items, place them in a sealed container, and dispose of them as hazardous waste following the procedures outlined above.[6]

7. Empty Container Disposal

• Triple Rinsing: An empty container that held Butyrolactone I must be triple-rinsed with a suitable solvent (such as water or another appropriate solvent) capable of removing the residue.[16]

• Rinsate Collection: The rinsate from this process must be collected and disposed of as hazardous chemical waste.[16]

• Final Disposal: After triple-rinsing and allowing the container to air dry, deface or remove the original chemical label.[6] The clean, empty container can then typically be disposed of in the regular trash or recycled, depending on institutional policy.[16]

Butyrolactone I Disposal Workflow

Caption: Workflow for the safe disposal of Butyrolactone I waste.

References

• 1. abmole.com [abmole.com]
• 2. pentachemicals.eu [pentachemicals.eu]
• 3. carlroth.com:443 [carlroth.com:443]
• 4. chemicalbook.com [chemicalbook.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. vumc.org [vumc.org]
• 7. Chemical Waste Management Guide | Environmental Health & Safety [bu.edu]
• 8. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 9. acs.org [acs.org]
• 10. ehrs.upenn.edu [ehrs.upenn.edu]
• 11. acewaste.com.au [acewaste.com.au]
• 12. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 13. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 14. p.globalsources.com [p.globalsources.com]
• 15. cdhfinechemical.com [cdhfinechemical.com]
• 16. campussafety.lehigh.edu [campussafety.lehigh.edu]

Safeguarding Your Research: A Guide to Handling Butyrolactone I

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling Butyrolactone I, including operational and disposal plans. While Butyrolactone I is not classified as a hazardous substance, adhering to best practices in chemical handling protects both researchers and the integrity of experiments.

Immediate Safety and Handling Protocols

Proper handling of any chemical substance is crucial. The following table summarizes the key safety recommendations for Butyrolactone I.

Parameter	Recommendation	Source
Eye/Face Protection	Safety glasses with side-shields.	[1]
Skin Protection	Impervious clothing and gloves. Inspect gloves prior to use and use proper removal technique.	[1]
Respiratory Protection	Use in a well-ventilated area. Provide appropriate exhaust ventilation where dust may form.	[1]
Ingestion	Do not eat, drink, or smoke when using this product. Wash hands before breaks and at the end of the workday.	[1][2]
Storage	Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.

Spillage and Disposal Procedures

In the event of a spill, personal protective equipment should be worn. The spill should be contained to prevent further leakage and cleaned up with an inert absorbent material. The collected material should be placed in a suitable, closed container for disposal.

Disposal of Butyrolactone I and any contaminated materials must be conducted in accordance with all applicable federal, state, and local regulations. Do not let the product enter drains.

Experimental Workflow for Handling Butyrolactone I

To ensure a safe and efficient process, the following workflow should be observed when working with Butyrolactone I.

Figure 1. Procedural Workflow for Butyrolactone I

First Aid Measures

While Butyrolactone I is not classified as hazardous, it is important to be prepared for accidental exposure.

• In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention if irritation develops.

• In case of skin contact: Wash off with soap and plenty of water. Get medical attention if symptoms occur.

• If inhaled: Remove to fresh air. If not breathing, give artificial respiration. Get medical attention if symptoms occur.

• If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Get medical attention if symptoms occur.

References

• 1. p.globalsources.com [p.globalsources.com]
• 2. pentachemicals.eu [pentachemicals.eu]